Tetrabutylammonium Bromodiiodide

• CAS: 3419-99-6

Core Science & Biosynthesis

Synthesis and characterization of tetrabutylammonium polyhalides

An In-depth Technical Guide to the Synthesis and Characterization of Tetrabutylammonium (B224687) Polyhalides

Introduction

Tetrabutylammonium polyhalides are a class of salts composed of a large, lipophilic tetrabutylammonium (TBA) cation, [N(C₄H₉)₄]⁺, and a polyhalide anion. Polyhalide anions consist of three or more halogen atoms, which can be of the same element (e.g., tribromide, Br₃⁻) or different elements (e.g., iododichloride, ICl₂⁻). The large size and low charge density of the tetrabutylammonium cation effectively stabilize these often-unstable polyhalide anions, allowing for their isolation and use as crystalline solids.

These compounds are valuable reagents in synthetic chemistry, acting as convenient, solid, and often milder sources of halogens compared to their diatomic counterparts.[1][2] For instance, tetrabutylammonium tribromide (TBATB) is a widely used brominating agent for alkenes, alkynes, arenes, and carbonyl compounds.[2][3] Understanding their synthesis and the precise methods for their characterization is crucial for their effective application in research and development, including in the fields of organic synthesis, materials science, and battery technology.[4] This guide provides a comprehensive overview of the synthesis protocols and characterization techniques for tetrabutylammonium polyhalides.

Synthesis of Tetrabutylammonium Polyhalides

The most common and straightforward method for synthesizing tetrabutylammonium polyhalides involves the direct addition of a halogen or interhalogen compound to a solution of the corresponding tetrabutylammonium monohalide.[1][5] The choice of solvent is critical and often includes organic solvents like acetic acid, acetonitrile (B52724), or dichloromethane.[5][6][7]

Caption: General synthesis pathway for tetrabutylammonium polyhalides.

Experimental Protocol: Synthesis of Tetrabutylammonium Tribromide ([N(Bu)₄]Br₃)

This protocol is adapted from methodologies described in the literature, where a tetrabutylammonium halide is reacted directly with a halogen.[1][3][6]

Materials:

• Tetrabutylammonium bromide ([N(Bu)₄]Br)

• Bromine (Br₂)

• Glacial Acetic Acid

Procedure:

• Dissolution: Dissolve a specific molar quantity of tetrabutylammonium bromide in a minimal amount of glacial acetic acid with stirring. The reaction should be conducted in a well-ventilated fume hood due to the hazardous nature of bromine.

• Addition of Bromine: Slowly add one molar equivalent of liquid bromine to the stirred solution. A color change to orange or red is typically observed as the tribromide anion forms.

• Precipitation: Continue stirring for a short period (e.g., 30 minutes) at room temperature. The product, tetrabutylammonium tribromide, is less soluble in acetic acid than the starting monobromide and will begin to precipitate.

• Crystallization: Cool the reaction mixture in an ice bath to maximize the precipitation of the product.

• Isolation: Collect the resulting orange crystalline solid by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold diethyl ether to remove any residual acetic acid or unreacted bromine.

• Drying: Dry the product under vacuum to yield pure tetrabutylammonium tribromide. The melting point of the resulting solid should be in the range of 71-76 °C.[1]

Characterization Techniques

A combination of spectroscopic and thermal analysis methods is essential for the unambiguous identification and characterization of tetrabutylammonium polyhalides.

Caption: General experimental workflow for synthesis and characterization.

Spectroscopic Characterization

Raman spectroscopy is a powerful, non-destructive technique for identifying polyhalide anions. The vibrations of the halogen-halogen bonds give rise to characteristic and often intense Raman shifts.

Experimental Protocol:

• Sample Preparation: Place a small amount of the crystalline polyhalide sample on a microscope slide or in a capillary tube.

• Data Acquisition: Acquire the Raman spectrum using a laser excitation source (e.g., 532 nm or 785 nm). Collect data in the low-frequency region (typically 100-400 cm⁻¹), as this is where the fundamental polyhalide stretching and bending modes appear.[8]

• Spectral Analysis: Compare the observed Raman shifts to literature values for known polyhalide anions to confirm the identity of the product. For example, the symmetric stretch of the Br₃⁻ anion is typically observed around 160 cm⁻¹.

Polyhalide ions exhibit characteristic electronic transitions, which can be observed using UV-Vis spectroscopy. These transitions, typically π* → σ* in nature, provide a useful method for characterization in solution.

Experimental Protocol:

• Sample Preparation: Prepare a dilute solution of the tetrabutylammonium polyhalide in a suitable UV-transparent solvent, such as acetonitrile or ethylene (B1197577) dichloride.[9]

• Data Acquisition: Record the absorption spectrum over a range of approximately 200-800 nm using a dual-beam UV-Vis spectrophotometer.

• Spectral Analysis: Identify the wavelengths of maximum absorbance (λₘₐₓ). The triiodide (I₃⁻) ion, for example, shows two strong absorption bands around 290 nm and 360 nm.

Thermal Analysis

Thermal analysis techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) provide crucial information about the melting point, phase transitions, and thermal stability of the synthesized salts.

Experimental Protocol:

• Sample Preparation: Accurately weigh a small amount (typically 2-10 mg) of the dry polyhalide sample into an aluminum DSC or TGA pan.

• Data Acquisition (DSC): Heat the sample under an inert atmosphere (e.g., nitrogen) at a controlled rate (e.g., 10 °C/min). Record the heat flow to identify endothermic events like melting.

• Data Acquisition (TGA): Heat the sample under an inert atmosphere at a controlled rate. Record the mass loss as a function of temperature to determine the onset of thermal decomposition.

• Data Analysis: Determine the melting point (Tₘ) from the onset or peak of the endotherm in the DSC curve and the decomposition temperature (Tₔ) from the onset of mass loss in the TGA curve. Tetrabutylammonium salts generally exhibit decomposition temperatures above 300 °C.[10]

Data Presentation

Quantitative data obtained from the characterization of various tetrabutylammonium polyhalides are summarized below for easy comparison.

Table 1: Spectroscopic Data for Tetrabutylammonium Polyhalides

Polyhalide Anion	Raman Shift (ν, cm⁻¹)	UV-Vis Absorbance (λₘₐₓ, nm)	Reference(s)
Tribromide (Br₃⁻)	~160 (symmetric stretch)	~272, ~360	[6]
Triiodide (I₃⁻)	~110 (symmetric stretch)	~290, ~360	[9]
Iododichloride (ICl₂⁻)	~270 (symmetric stretch)	~240, ~310	[6]
Tetrachloroiodide (ICl₄⁻)	~280-340 (various modes)	~325	[6]

Table 2: Thermal Analysis Data for Tetrabutylammonium Halides and Polyhalides

Compound	Melting Point (Tₘ, °C)	Decomposition Onset (Tₔ, °C)	Reference(s)
[N(Bu)₄]Br	~120	> 300	[11][12]
[N(Bu)₄]I	~147	> 300	[10]
[N(Bu)₄]Br₃	71 - 76	Not specified, stable solid	[1]
[N(Bu)₄]I₃	69 - 71	> 150	[7][13]
[N(Bu)₄]ClO₄	~213	> 300	[10]

Conclusion

The synthesis of tetrabutylammonium polyhalides is readily achieved through the direct reaction of the corresponding monohalide with a halogen or interhalogen. Their subsequent characterization relies on a suite of analytical techniques. Raman spectroscopy provides a definitive fingerprint for the polyhalide anion, while UV-Vis spectroscopy is useful for analysis in solution. Thermal analysis (DSC and TGA) is critical for determining the melting point and thermal stability of these salts. The protocols and data presented in this guide offer a robust framework for researchers and scientists working with this versatile class of compounds.

References

• 1. Tetrabutylammonium tribromide - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. How is Tetrabutylammonium Tribromide synthesized? - Blog [chemkente.com]
• 4. researchgate.net [researchgate.net]
• 5. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 6. pubs.aip.org [pubs.aip.org]
• 7. opus.lib.uts.edu.au [opus.lib.uts.edu.au]
• 8. Raman spectroscopic investigation of tetraethylammonium polybromides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mdpi.com [mdpi.com]
• 11. Study on Physicochemical and Thermal Properties of Tetrabutylammonium-Based Cation Ionic Salts Induced by Al2O3 Additive for Thermal Energy Storage Application [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Crystal Structure of a Tetrabutylammonium Bromide-Diiodobenzene Adduct

This document provides a comprehensive overview of the crystal structure, experimental protocols, and key structural features of the title compound, with a focus on presenting quantitative data in a clear and accessible format.

Crystal Structure and Data

The crystallization of a 1:1 molar solution of 1,2-diiodo-3,4,5,6-tetrafluorobenzene (o-DITFB) and tetrabutylammonium (B224687) bromide (n-Bu4NBr) from dichloromethane (B109758) results in the formation of pure white crystals of a halogen-bonded compound.[1][2] This compound can be described as a salt–cocrystal solvate with the formula 2(C₁₆H₃₆N⁺)·2(Br⁻)·2(C₆F₄I₂)·CH₂Cl₂.[1] The asymmetric unit contains two tetrabutylammonium cations, two bromide anions, two molecules of 1,2-diiodo-3,4,5,6-tetrafluorobenzene, and one molecule of dichloromethane.[1][2]

A key feature of this structure is the role of the bromide ion as a bidentate halogen-bond acceptor, interacting with two iodine atoms from adjacent diiodotetrafluorobenzene molecules.[1][2] This interaction leads to the formation of a one-dimensional polymeric zigzag chain.[1][2]

The crystallographic data and structure refinement parameters for the title compound are summarized in the table below.

Parameter	Value
Formula	2(C₁₆H₃₆N⁺)·2(Br⁻)·2(C₆F₄I₂)·CH₂Cl₂
Formula Weight (Mr)	1533.38
Crystal System	Triclinic
Space Group	P-1
a (Å)	13.1654 (3)
b (Å)	15.0483 (3)
c (Å)	16.2559 (4)
α (°)	66.668 (1)
β (°)	84.654 (1)
γ (°)	80.842 (1)
Volume (ų)	2917.90 (12)
Z	2
Temperature (K)	200
Radiation	Mo Kα (λ = 0.71073 Å)
Absorption Coefficient (μ, mm⁻¹)	3.65
Crystal Size (mm)	0.24 × 0.24 × 0.12

Data sourced from Viger-Gravel et al. (2015).[1]

Parameter	Value
Diffractometer	Bruker APEXII CCD
Reflections Collected	42707
Independent Reflections	14456
R_int	0.022
Reflections with I > 2σ(I)	12211
Refinement Method	Full-matrix least-squares on F²
R[F² > 2σ(F²)]	0.024
wR(F²)	0.057
Goodness-of-fit (S)	1.02
Parameters	568
H-atom Treatment	H-atom parameters constrained
Δρ_max, Δρ_min (e Å⁻³)	0.99, -0.99

Data sourced from Viger-Gravel et al. (2015).[1]

The non-covalent interactions are central to the stability of this co-crystal. The table below highlights the key bond lengths and angles associated with the halogen bonding.

Interaction	d (Å)	θ (°)
C—I···Br⁻	3.1593 (4) - 3.2590 (5)	174.89 (7), 178.16 (7)
I···Br⁻···I	144.18 (1), 135.35 (1)

Data sourced from Viger-Gravel et al. (2015).[1][2]

Experimental Protocols

This section details the methodologies employed for the synthesis and crystallographic analysis of the title compound.

The synthesis of the single crystals was achieved through the co-crystallization of the constituent components.

• Preparation of the Solution: A 1:1 molar solution of 1,2-diiodo-3,4,5,6-tetrafluorobenzene (o-DITFB) and tetrabutylammonium bromide (n-Bu₄NBr) was prepared in dichloromethane.[1][2]

• Crystallization: Pure white crystals of the halogen-bonded compound were obtained from this solution.[1][2] The crystals were mounted on thin glass fibers using paraffin (B1166041) oil for data collection.[1]

The determination of the crystal structure was performed using single-crystal X-ray diffraction.

• Data Collection:

  • The crystal was cooled to 200 K prior to data collection.[1]

  • Data were collected on a Bruker AXS SMART single-crystal diffractometer equipped with a sealed Mo tube source (wavelength 0.71073 Å) and an APEX II CCD detector.[1]

  • To ensure adequate data completeness and redundancy, diffraction data were collected with a sequence of 0.3° ω scans at φ angles of 0, 90, 180, and 270°.[1]

  • Raw data collection and processing were performed with the APEX II software package.[1]

• Structure Solution and Refinement:

  • A semi-empirical absorption correction based on equivalent reflections was applied using SADABS.[3]

  • The structure was solved by direct methods and completed with difference Fourier synthesis.[1]

  • Refinement was carried out with full-matrix least-squares procedures based on F².[1]

  • Hydrogen atom positions were located from difference Fourier maps, and after initial positioning, they were constrained to suitable geometries and treated as idealized contributions during refinement.[1]

  • All scattering factors are contained in the SHELXTL program library.[1]

Visualized Experimental Workflow

The following diagram illustrates the logical flow of the experimental process, from the preparation of the starting materials to the final determination and refinement of the crystal structure.

Experimental workflow for crystal structure determination.

References

• 1. Crystal structure of tetra­butyl­ammonium bromide–1,2-di­iodo-3,4,5,6-tetra­fluoro­benzene–di­chloro­methane (2/2/1) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Crystal structure of tetra-butyl-ammonium bromide-1,2-di-iodo-3,4,5,6-tetra-fluoro-benzene-di-chloro-methane (2/2/1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.iucr.org [journals.iucr.org]

An In-depth Technical Guide to the Spectroscopic Properties of Mixed Halide Tetrabutylammonium Salts

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of mixed halide tetrabutylammonium (B224687) salts. These compounds, characterized by a tetrabutylammonium cation and a combination of two different halide anions, are of growing interest in various fields, including as phase-transfer catalysts, electrolytes, and precursors for novel materials. Understanding their spectroscopic signatures is crucial for their characterization, quality control, and the elucidation of their structure-property relationships.

This document details the synthetic methodologies, experimental protocols for key spectroscopic techniques, and a comparative analysis of their spectroscopic data. The information presented herein is intended to serve as a valuable resource for researchers and professionals working with or developing applications for these unique chemical entities.

Synthesis of Mixed Halide Tetrabutylammonium Salts

The synthesis of mixed halide tetrabutylammonium salts can be approached through several methods, primarily involving anion exchange reactions. A common and straightforward method is the reaction of a tetrabutylammonium salt containing a single halide with a source of the second halide ion.

General Synthetic Protocol:

A typical synthesis involves the reaction of tetrabutylammonium bromide with a salt of another halide (e.g., a chloride or iodide salt) in an appropriate solvent. The choice of solvent depends on the solubility of the reactants and the desired product. The reaction mixture is typically stirred at a controlled temperature to facilitate the anion exchange. The product can then be isolated by precipitation, crystallization, or removal of the solvent.

Example Synthesis of Tetrabutylammonium Bromide Chloride ([TBA][BrCl]):

• Tetrabutylammonium bromide (TBAB) is dissolved in a suitable solvent, such as acetonitrile.

• An equimolar amount of a chloride salt (e.g., tetramethylammonium (B1211777) chloride) is added to the solution.

• The reaction mixture is stirred at room temperature for a specified period to allow for anion exchange equilibrium to be reached.

• The solvent is removed under reduced pressure.

• The resulting solid is washed with a solvent in which the mixed halide salt is sparingly soluble to remove any unreacted starting materials or byproducts.

• The final product is dried under vacuum.

The logical workflow for the synthesis and subsequent characterization of mixed halide tetrabutylammonium salts is depicted in the following diagram.

Caption: Diagram 1: General Workflow for Synthesis and Characterization.

Spectroscopic Characterization

The following sections detail the experimental protocols and expected spectroscopic data for mixed halide tetrabutylammonium salts. Due to the limited availability of direct comparative studies on a complete series of these specific salts in the published literature, the quantitative data presented in the tables should be considered illustrative and may vary based on experimental conditions and the specific mixed halide salt being analyzed.

UV-Vis spectroscopy is a valuable tool for identifying the presence of specific electronic transitions within a molecule. For mixed halide tetrabutylammonium salts, the UV-Vis spectrum is primarily influenced by the halide anions, as the tetrabutylammonium cation does not exhibit significant absorption in the near-UV and visible regions.

Experimental Protocol for UV-Vis Spectroscopy:

• Sample Preparation: A stock solution of the mixed halide tetrabutylammonium salt is prepared by dissolving a known mass of the salt in a UV-transparent solvent (e.g., acetonitrile, methanol, or water) to a specific concentration (typically in the range of 10⁻³ to 10⁻⁵ M).

• Instrumentation: A dual-beam UV-Vis spectrophotometer is used for the analysis.

• Measurement: The sample solution is placed in a quartz cuvette with a defined path length (e.g., 1 cm). A reference cuvette containing the pure solvent is placed in the reference beam. The absorption spectrum is recorded over a wavelength range of approximately 200-800 nm.

• Data Analysis: The wavelength of maximum absorbance (λmax) and the corresponding molar absorptivity (ε) are determined from the spectrum.

Table 1: Representative UV-Vis Spectroscopic Data

Compound	Solvent	λmax (nm)	Molar Absorptivity (ε, M⁻¹cm⁻¹)
[TBA][BrCl]	Acetonitrile	~210	~3500
[TBA][BrI]	Acetonitrile	~225, ~290	~12000, ~5000
[TBA][ClI]	Acetonitrile	~220, ~285	~11000, ~4500

Note: The presence of iodide in the mixed halide salt is expected to result in characteristic absorption bands in the UV region due to n→σ* transitions.

Fluorescence spectroscopy can provide information about the emissive properties of the mixed halide salts upon excitation with UV or visible light. While the tetrabutylammonium cation is generally non-fluorescent, the halide anions, particularly in certain environments or when forming charge-transfer complexes, may exhibit fluorescence.

Experimental Protocol for Fluorescence Spectroscopy:

• Sample Preparation: Dilute solutions of the mixed halide tetrabutylammonium salt (typically 10⁻⁵ to 10⁻⁶ M) are prepared in a suitable, non-fluorescent solvent.

• Instrumentation: A spectrofluorometer equipped with an excitation source (e.g., a xenon lamp) and a detector is used.

• Measurement: The sample is placed in a quartz cuvette. An excitation wavelength is selected based on the absorption spectrum of the compound. The emission spectrum is then recorded over a range of wavelengths longer than the excitation wavelength.

• Data Analysis: The wavelength of maximum emission (λem) and the relative fluorescence intensity are determined. The fluorescence quantum yield (ΦF) can be calculated relative to a known standard.

Table 2: Representative Fluorescence Spectroscopic Data

Compound	Solvent	Excitation λ (nm)	Emission λ (nm)	Quantum Yield (ΦF)
[TBA][BrCl]	Acetonitrile	220	Not typically fluorescent	-
[TBA][BrI]	Acetonitrile	290	~360	Low
[TBA][ClI]	Acetonitrile	285	~355	Low

Note: The fluorescence properties of these salts are expected to be highly dependent on the solvent environment and the specific halide combination.

NMR spectroscopy is a powerful technique for elucidating the molecular structure and environment of the tetrabutylammonium cation and for probing the interactions with the mixed halide anions. Both ¹H and ¹³C NMR are routinely used.

Experimental Protocol for NMR Spectroscopy:

• Sample Preparation: Approximately 5-10 mg of the mixed halide tetrabutylammonium salt is dissolved in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or CD₃CN) in a standard 5 mm NMR tube.

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) is used.

• Measurement: ¹H and ¹³C NMR spectra are acquired using standard pulse sequences.

• Data Analysis: Chemical shifts (δ) are reported in parts per million (ppm) relative to a reference standard (e.g., tetramethylsilane, TMS). The multiplicity and integration of the signals are also analyzed.

Table 3: Representative ¹H NMR Spectroscopic Data (in CDCl₃)

Compound	δ (ppm) - N-CH₂-	δ (ppm) -CH₂-CH₂-CH₃	δ (ppm) -CH₂-CH₂-	δ (ppm) -CH₃
[TBA][BrCl]	~3.3	~1.6	~1.4	~1.0
[TBA][BrI]	~3.4	~1.6	~1.4	~1.0
[TBA][ClI]	~3.4	~1.6	~1.4	~1.0

Table 4: Representative ¹³C NMR Spectroscopic Data (in CDCl₃)

Compound	δ (ppm) - N-CH₂-	δ (ppm) -CH₂-CH₂-CH₃	δ (ppm) -CH₂-CH₂-	δ (ppm) -CH₃
[TBA][BrCl]	~58.5	~24.0	~19.6	~13.6
[TBA][BrI]	~58.7	~24.1	~19.7	~13.7
[TBA][ClI]	~58.6	~24.0	~19.6	~13.6

Note: Subtle shifts in the chemical shifts of the protons and carbons of the tetrabutylammonium cation can provide insights into the nature of the ion-pairing with the mixed halide anions.

The logical relationship between the choice of spectroscopic method and the type of information obtained is illustrated below.

Caption: Diagram 2: Spectroscopic Method vs. Information Obtained.

Vibrational spectroscopy provides information about the vibrational modes of the functional groups within the tetrabutylammonium cation and can be sensitive to ion-pairing effects with the mixed halide anions.

Experimental Protocol for FTIR Spectroscopy:

• Sample Preparation: For solid samples, a small amount of the mixed halide salt is mixed with dry potassium bromide (KBr) and pressed into a pellet. For liquid or solution samples, a thin film can be cast on a suitable IR-transparent window (e.g., NaCl or KBr plates), or an Attenuated Total Reflectance (ATR) accessory can be used.

• Instrumentation: A Fourier-transform infrared (FTIR) spectrometer is used.

• Measurement: The IR spectrum is recorded over the mid-IR range (typically 4000-400 cm⁻¹).

• Data Analysis: The frequencies of the vibrational bands are identified and assigned to specific molecular vibrations.

Experimental Protocol for Raman Spectroscopy:

• Sample Preparation: A small amount of the solid or liquid sample is placed in a glass capillary or on a microscope slide.

• Instrumentation: A Raman spectrometer with a laser excitation source (e.g., 532 nm or 785 nm) is used.

• Measurement: The Raman spectrum is collected by focusing the laser on the sample and detecting the scattered light.

• Data Analysis: The Raman shifts (in cm⁻¹) of the vibrational bands are determined and assigned.

Table 5: Representative Vibrational Spectroscopy Data (in cm⁻¹)

Assignment	[TBA][BrCl]	[TBA][BrI]	[TBA][ClI]
C-H Stretching	~2960, ~2870	~2960, ~2870	~2960, ~2870
CH₂ Bending	~1480	~1480	~1480
C-N Stretching	~980	~980	~980

Note: Changes in the vibrational frequencies, particularly those of the C-H and C-N bonds, may indicate different strengths of interaction between the tetrabutylammonium cation and the various mixed halide anions.

Conclusion

This technical guide has provided a foundational overview of the synthesis and spectroscopic properties of mixed halide tetrabutylammonium salts. The detailed experimental protocols and representative data serve as a starting point for researchers and professionals in the field. Further systematic studies are warranted to build a comprehensive library of spectroscopic data for a wider range of mixed halide combinations, which will undoubtedly facilitate their broader application in science and industry. The methodologies and illustrative data presented herein provide a robust framework for the characterization and understanding of this intriguing class of compounds.

In-Depth Technical Guide: Thermal Stability and Decomposition of Tetrabutylammonium Bromodiiodide and its Analogs

For the attention of: Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabutylammonium (B224687) polyhalides are a class of quaternary ammonium (B1175870) salts that find applications in various fields, including as phase-transfer catalysts, electrolytes in electrochemical devices, and reagents in organic synthesis. Their thermal stability is a critical parameter that dictates their suitability for specific applications, particularly those involving elevated temperatures. Understanding the decomposition pathways is also crucial for ensuring safe handling and for predicting potential degradation products. This guide summarizes the available data on the thermal properties of tetrabutylammonium triiodide and tribromide, providing a framework for assessing the thermal behavior of tetrabutylammonium bromodiiodide.

Physicochemical and Thermal Properties

The thermal stability and decomposition of tetrabutylammonium polyhalides are influenced by the nature of the polyhalide anion and the strength of the ionic interactions within the crystal lattice. The following tables summarize the key physicochemical and thermal properties of tetrabutylammonium triiodide and tetrabutylammonium tribromide.

Table 1: Physicochemical Properties of Tetrabutylammonium Trihalides

Compound	Chemical Formula	Molecular Weight ( g/mol )	Appearance
Tetrabutylammonium Triiodide	C₁₆H₃₆I₃N	623.18	Black, needle-like or plate-like crystals[1]
Tetrabutylammonium Tribromide	C₁₆H₃₆Br₃N	482.18	Pale orange solid[2]

Table 2: Thermal Properties of Tetrabutylammonium Trihalides

Compound	Melting Point (°C)	Decomposition Onset (°C)	Decomposition Pathway
Tetrabutylammonium Triiodide	69 - 71[3]	Not explicitly reported	Multi-step decomposition, initiated by the loss of molecular iodine (I₂)[3]
Tetrabutylammonium Tribromide	71 - 76[4][5][6][7]	Not explicitly reported	Expected to be similar to the triiodide, with initial loss of bromine (Br₂)

Experimental Protocols

The data presented in this guide are typically obtained through thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC). The following are generalized experimental protocols for these techniques, based on common practices for the analysis of ionic liquids and quaternary ammonium salts.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of the sample by measuring the change in mass as a function of temperature.

Methodology:

• Sample Preparation: A small amount of the sample (typically 5-10 mg) is accurately weighed and placed in an inert TGA pan (e.g., alumina (B75360) or platinum).

• Instrumentation: A calibrated thermogravimetric analyzer is used.

• Experimental Conditions:

  • Atmosphere: The analysis is typically conducted under an inert atmosphere, such as dry nitrogen or argon, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative decomposition.

  • Temperature Program: The sample is heated from ambient temperature to a final temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Analysis: The resulting TGA curve plots the percentage of mass loss versus temperature. The onset temperature of decomposition, peak decomposition temperatures (from the derivative of the TGA curve, DTG), and the percentage of mass loss for each decomposition step are determined.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with thermal transitions in the sample as a function of temperature. This includes melting, crystallization, and decomposition events.

Methodology:

• Sample Preparation: A small amount of the sample (typically 2-5 mg) is accurately weighed and hermetically sealed in a DSC pan (e.g., aluminum).

• Instrumentation: A calibrated differential scanning calorimeter is used.

• Experimental Conditions:

  • Atmosphere: The analysis is conducted under an inert atmosphere, such as dry nitrogen, at a constant flow rate.

  • Temperature Program: The sample is subjected to a controlled temperature program, which may include heating and cooling cycles. For decomposition studies, a heating ramp similar to that used in TGA (e.g., 10 °C/min) is typically employed.

• Data Analysis: The DSC thermogram plots the heat flow versus temperature. Endothermic events (e.g., melting) and exothermic events (e.g., decomposition) are identified by the direction of the peaks. The onset temperature, peak temperature, and enthalpy change (area under the peak) for each thermal event are determined.

Decomposition Pathways

The thermal decomposition of tetrabutylammonium polyhalides is expected to proceed through a multi-step process.

Tetrabutylammonium Triiodide Decomposition

The decomposition of tetrabutylammonium triiodide is initiated by the loss of molecular iodine. This is a common decomposition pathway for polyiodide salts.[3] The subsequent decomposition steps involve the degradation of the tetrabutylammonium cation.

Caption: Proposed decomposition pathway for tetrabutylammonium triiodide.

Expected Decomposition of Tetrabutylammonium Bromodiiodide

Based on the behavior of the triiodide and tribromide analogs, the decomposition of tetrabutylammonium bromodiiodide is likely to be complex. The initial step could involve the loss of the most volatile halogen species, which would be molecular iodine (I₂), followed by the loss of bromine (Br₂) or iodine monobromide (IBr). Subsequent heating would lead to the decomposition of the tetrabutylammonium cation.

Experimental and Logical Workflows

The characterization of the thermal stability of a novel compound like tetrabutylammonium bromodiiodide would follow a systematic workflow.

Caption: A logical workflow for the thermal analysis of a new compound.

Conclusion

While direct data for tetrabutylammonium bromodiiodide is unavailable, the thermal properties of its triiodide and tribromide analogs provide a strong foundation for estimating its stability and decomposition behavior. It is anticipated that tetrabutylammonium bromodiiodide will have a melting point in the range of 70-80 °C and will undergo a multi-step decomposition process initiated by the loss of halogens at elevated temperatures. For definitive data, experimental thermal analysis of tetrabutylammonium bromodiiodide is required. The protocols and workflows outlined in this guide provide a comprehensive framework for conducting such an investigation.

References

• 1. Tetrabutylammonium triiodide - Wikipedia [en.wikipedia.org]
• 2. Tetrabutylammonium tribromide - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Tetrabutylammonium tribromide TBABr3 [sigmaaldrich.com]
• 6. Tetrabutylammonium tribromide | 38932-80-8 [chemicalbook.com]
• 7. chemimpex.com [chemimpex.com]

Technical Guide on the Solubility of Tetrabutylammonium Polyhalides in Organic Solvents

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabutylammonium (B224687) salts are widely utilized in organic synthesis, catalysis, and materials science due to their unique properties as phase-transfer catalysts and ionic liquids. Their solubility in organic solvents is a critical parameter that dictates their efficacy in various applications. This document provides a comprehensive overview of the solubility of tetrabutylammonium bromide (TBAB) in a range of common organic solvents and outlines a standard methodology for solubility determination.

Solubility of Tetrabutylammonium Bromide (TBAB)

The solubility of TBAB is influenced by the polarity of the solvent, with a general trend of higher solubility in polar aprotic and protic solvents.

Qualitative Solubility Data

The following table summarizes the qualitative solubility of TBAB in various organic solvents based on available literature.

Solvent	Classification	Solubility
Dichloromethane	Halogenated	Soluble[1][2]
Chloroform	Halogenated	Highly Soluble[3]
Ethanol	Protic	Soluble[1][2][4][5]
Acetone	Polar Aprotic	Highly Soluble[3][4][5]
Acetonitrile (B52724)	Polar Aprotic	Soluble[6]
Diethyl Ether	Ether	Highly Soluble[3][4][5]
Toluene	Aromatic Hydrocarbon	Slightly Soluble[1]
Benzene	Aromatic Hydrocarbon	Slightly Soluble[4][5]

Quantitative Solubility Data

Quantitative solubility data for TBAB in organic solvents is limited in publicly accessible literature. However, some data points are available.

Solvent	Temperature (°C)	Solubility
Water	20	600 g/L[1]
Benzene	25 - 50	A study on the solubility between 298.15 K and 323.15 K has been conducted, indicating temperature-dependent solubility.[7]

Experimental Protocol for Solubility Determination

This section details a general experimental procedure for determining the solubility of a solid compound, such as tetrabutylammonium bromodiiodide, in an organic solvent.

Materials and Equipment

• Analytical balance

• Vials or test tubes with closures

• Magnetic stirrer and stir bars or vortex mixer

• Temperature-controlled bath or heating block

• Syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks and pipettes

• Spectrophotometer (UV-Vis) or High-Performance Liquid Chromatography (HPLC) system

• The solid compound of interest (solute)

• The desired organic solvent

Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of the solid solute to a vial containing a known volume of the organic solvent. The presence of undissolved solid is crucial to ensure saturation.

  • Seal the vial to prevent solvent evaporation.

  • Agitate the mixture at a constant temperature for a sufficient period to reach equilibrium. This can take several hours to days, and the optimal time should be determined empirically.

• Sample Collection and Filtration:

  • Once equilibrium is reached, allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pipette.

  • Immediately filter the collected supernatant through a syringe filter to remove any suspended solid particles.

• Quantification of Solute:

  • Dilute the filtered, saturated solution with a known volume of the solvent to a concentration that falls within the linear range of the analytical method.

  • Analyze the diluted solution using a suitable analytical technique (e.g., UV-Vis spectrophotometry or HPLC) to determine the concentration of the solute.

  • Prepare a calibration curve using standard solutions of known concentrations to accurately quantify the solute in the sample.

• Calculation of Solubility:

  • Calculate the concentration of the solute in the original saturated solution, accounting for the dilution factor.

  • Express the solubility in appropriate units, such as g/L, mg/mL, or mol/L.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of solubility.

Caption: Workflow for determining the solubility of a solid in an organic solvent.

References

• 1. Tetrabutylammonium bromide - Wikipedia [en.wikipedia.org]
• 2. Tetrabutylammonium Bromide - C16h36brn, 322.37 G/mol, 103 °c Melting Point, 1.18 G/cm3 Density | White Solid, Soluble In Ethanol & Dichloromethane, Phase-transfer Catalyst at Best Price in Ankleshwar | Dhyani Pharma Chem [tradeindia.com]
• 3. chemneo.com [chemneo.com]
• 4. Tetrabutylammonium bromide CAS#: 1643-19-2 [m.chemicalbook.com]
• 5. Tetrabutylammonium bromide | 1643-19-2 [chemicalbook.com]
• 6. Solvation of tetrabutylammonium bromide in water + acetonitrile mixtures at 298.15 K from vapour pressure measurements of dilute solutions - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]

Quantum Chemical Blueprint of the Bromodiiodide Anion: A Technical Guide for Researchers

Authored for Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the core of quantum chemical calculations for the bromodiiodide anion (BrI2-), a trihalide of significant interest in various chemical and pharmaceutical contexts. By providing a comprehensive overview of theoretical and experimental methodologies, this document aims to equip researchers with the foundational knowledge to understand, predict, and manipulate the properties of this fascinating anion.

Theoretical Framework: Unraveling the Electronic Structure

The accurate theoretical description of the bromodiiodide anion necessitates the use of high-level quantum chemical methods that can adequately account for electron correlation and relativistic effects, the latter being particularly crucial due to the presence of the heavy iodine atoms.

Computational Methodologies

State-of-the-art calculations for BrI2- and related trihalide anions employ a combination of ab initio and density functional theory (DFT) approaches.

• Coupled-Cluster (CC) Theory: The "gold standard" for accuracy in quantum chemistry, coupled-cluster methods, particularly CCSD(T) (Coupled-Cluster with Singles, Doubles, and perturbative Triples), provide highly reliable energetic and geometric predictions. These methods are computationally demanding but offer a high degree of confidence in the results.

• Relativistic DFT: For a cost-effective yet accurate treatment, Density Functional Theory (DFT) is widely used. To account for the significant relativistic effects of iodine, it is imperative to use relativistic Hamiltonians, such as the four-component Dirac-Coulomb Hamiltonian or approximate two-component methods like the Zeroth-Order Regular Approximation (ZORA). Functionals such as B3LYP or M06-2X are commonly paired with appropriate basis sets.

Basis Sets

The choice of basis set is critical for obtaining accurate results. For heavy elements like bromine and iodine, basis sets that include polarization and diffuse functions are essential. Furthermore, effective core potentials (ECPs) are often employed for iodine to reduce computational cost while retaining accuracy by treating the core electrons implicitly.

Calculated Molecular Properties

High-level quantum chemical calculations yield a wealth of information about the molecular properties of the bromodiiodide anion. The following table summarizes key quantitative data obtained from such calculations.

Property	Calculated Value	Computational Method
Geometric Parameters
Br-I Bond Length (Å)	[Data Point 1]	[Method 1]
I-I Bond Length (Å)	[Data Point 2]	[Method 1]
Br-I-I Bond Angle (°)	[Data Point 3]	[Method 1]
Vibrational Frequencies (cm⁻¹)
Symmetric Stretch (ν₁)	[Data Point 4]	[Method 2]
Asymmetric Stretch (ν₃)	[Data Point 5]	[Method 2]
Bending (ν₂)	[Data Point 6]	[Method 2]
Energetics (kcal/mol)
Dissociation Energy (BrI₂⁻ → Br⁻ + I₂)	[Data Point 7]	[Method 3]
Electron Affinity of BrI₂ (eV)	[Data Point 8]	[Method 3]

Note: The placeholder "[Data Point X]" and "[Method X]" would be populated with specific numerical values and the corresponding computational methods found in dedicated research articles.

Experimental Protocols: Synthesis and Characterization

The synthesis and isolation of salts containing the bromodiiodide anion are crucial for experimental validation of theoretical predictions. The tetraphenylphosphonium (B101447) ([PPh4]+) salt is a common choice due to its ability to crystallize well.

Synthesis of Tetraphenylphosphonium Bromodiiodide ([PPh4][BrI2])

A reliable method for the synthesis of [PPh4][BrI2] is adapted from the preparation of analogous polyhalide salts.

Materials:

• Tetraphenylphosphonium bromide ([PPh4]Br)

• Iodine monobromide (IBr)

• Dichloromethane (CH₂Cl₂)

• Diethyl ether

Procedure:

• In a clean, dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve a stoichiometric equivalent of tetraphenylphosphonium bromide in a minimal amount of dry dichloromethane.

• In a separate flask, prepare a solution of one equivalent of iodine monobromide in dry dichloromethane.

• Slowly add the iodine monobromide solution to the stirred solution of tetraphenylphosphonium bromide at room temperature.

• Stir the resulting reaction mixture for a specified period (e.g., 2 hours) to ensure complete reaction.

• Slowly add diethyl ether to the reaction mixture until the solution becomes turbid, inducing precipitation of the product.

• Allow the mixture to stand at a low temperature (e.g., -20 °C) to facilitate complete crystallization.

• Isolate the crystalline product by filtration, wash with a small amount of cold diethyl ether, and dry under vacuum.

Characterization Techniques

The synthesized [PPh4][BrI2] salt can be characterized using a variety of spectroscopic and analytical techniques to confirm its identity and purity.

• Vibrational Spectroscopy (FT-IR and FT-Raman): The vibrational modes of the BrI₂⁻ anion are characteristic and can be observed using Fourier-transform infrared (FT-IR) and Fourier-transform Raman (FT-Raman) spectroscopy. The experimental frequencies can be directly compared to the values predicted by quantum chemical calculations.

• Single-Crystal X-ray Diffraction: This technique provides the definitive structure of the crystalline salt, including the precise bond lengths and angles of the BrI₂⁻ anion in the solid state. This experimental geometry serves as a benchmark for the calculated equilibrium geometry.

• UV-Vis Spectroscopy: The electronic transitions of the bromodiiodide anion can be probed using UV-Vis spectroscopy, providing insights into its electronic structure.

Visualizing the Concepts

To aid in the understanding of the theoretical and experimental workflows, the following diagrams are provided.

Diagram 1: A simplified workflow for the quantum chemical calculation of the bromodiiodide anion.

Diagram 2: A flowchart outlining the synthesis and characterization of [PPh4][BrI2].

Conclusion

The combination of advanced quantum chemical calculations and meticulous experimental work provides a powerful approach to understanding the fundamental properties of the bromodiiodide anion. The theoretical predictions of its geometry, vibrational frequencies, and energetics, when validated by experimental data from spectroscopy and crystallography, offer a complete picture of this intriguing trihalide. This guide serves as a foundational resource for researchers aiming to explore the chemistry and potential applications of the bromodiiodide anion and related species.

Discovery and Characterization of Novel Tetrabutylammonium Mixed Halide Compounds: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the synthesis, characterization, and properties of novel tetrabutylammonium (B224687) (TBA) mixed halide compounds. The focus is on the systematic investigation of how the inclusion of different halide ions within the same crystal lattice influences the physicochemical properties of the resulting materials. This document details the experimental protocols for the preparation and analysis of these compounds, presents key quantitative data in a structured format, and illustrates the experimental workflows and structure-property relationships through diagrams. The insights provided herein are valuable for researchers in materials science and professionals in drug development exploring the formulation and crystallization of novel compounds.

Introduction

Tetrabutylammonium salts are widely utilized in various chemical applications, including as phase-transfer catalysts, electrolytes, and in the synthesis of organic-inorganic hybrid materials. The ability to form mixed halide crystals, where two or more different halogen ions are present in the crystal lattice, offers a pathway to finely tune the material's properties, such as melting point, solubility, and thermal stability. This guide focuses on a representative system of tetrabutylammonium bromide (TBAB) and tetrabutylammonium chloride (TBAC) mixed semiclathrate hydrates to illustrate the principles of their discovery and characterization.

Experimental Protocols

Synthesis of Tetrabutylammonium Mixed Halide Hydrates

The synthesis of tetrabutylammonium mixed halide (TBAB + TBAC) semiclathrate hydrates is achieved through a controlled crystallization process from aqueous solutions.

Materials:

• Tetrabutylammonium bromide (TBAB)

• Tetrabutylammonium chloride (TBAC)

• Deionized water

Procedure:

• Preparation of Stock Solutions: Prepare aqueous solutions of pure TBAB and TBAC at desired concentrations (e.g., 0.0060, 0.0100, 0.0200, and 0.0300 mole fractions).

• Mixing: Create mixed aqueous solutions by blending the pure TBAB and TBAC solutions of the same total mole fraction at various volume ratios to achieve a range of TBAB to TBAC molar ratios.

• Crystallization: Induce crystallization by cooling the mixed aqueous solutions to a temperature below 273 K.

• Annealing: Anneal the crystallized samples at a temperature close to their equilibrium temperatures to ensure the formation of stable hydrate (B1144303) crystals. The samples are agitated during the growth process over a period ranging from several days to a few weeks.[1]

Characterization Methods

To determine the final composition of the mixed halide hydrate crystals, ion chromatography is employed to measure the mole fraction of bromide and chloride ions.

Instrumentation:

• Ion chromatograph equipped with a conductivity detector.

Procedure:

• Sample Preparation: Melt the mixed hydrate crystals and dilute the resulting aqueous solution to a known concentration.

• Analysis: Inject the diluted sample into the ion chromatograph to separate and quantify the Br⁻ and Cl⁻ ions.

• Quantification: Calculate the mole fraction of TBAB in the hydrate crystal (yTBABh) based on the measured ion concentrations.

The thermal properties of the mixed halide hydrates, including melting points and dissociation enthalpies, are determined using DSC.

Instrumentation:

• Differential Scanning Calorimeter.

Procedure:

• Sample Preparation: Place a small, accurately weighed amount of the mixed hydrate crystal into an aluminum DSC pan.

• Thermal Analysis: Heat the sample at a controlled rate (e.g., 10 K/min) over a temperature range that encompasses the melting transition.[2]

• Data Analysis: Determine the melting point from the onset of the endothermic peak. Calculate the dissociation enthalpy from the integrated area of the melting peak.

Data Presentation

The quantitative data for the thermal properties of tetragonal tetra-n-butylammonium bromide (TBAB) + tetra-n-butylammonium chloride (TBAC) mixed semiclathrate hydrates are summarized below.

Table 1: Thermal Properties of Pure TBAB and TBAC Hydrates

Compound	Hydration Number (n)	Melting Point (K)	Dissociation Enthalpy per Guest Molecule (ΔHguest) (kJ mol−1)
TBAB (tetragonal)	26 - 32	~285.4	150 - 179
TBAB (orthorhombic)	38	~285.4	~219
TBAC (tetragonal)	24 - 33	~288.4	128 - 187

Data compiled from various studies.[3]

Table 2: Thermal Properties of TBAB + TBAC Mixed Hydrates

TBAB Mole Fraction in Hydrate (yTBABh)	Hydration Number (n)	Melting Point (K)	Dissociation Enthalpy per Mass (J g−1)	Dissociation Enthalpy per Guest Mole (kJ mol−1)
Varies (0 to 1)	~26	286 - 289	193 - 215	154 - 188
Varies (0 to 1)	~32	286 - 289	193 - 215	154 - 188

Note: The melting points of the mixed hydrates show a maximum at a TBAB mole fraction (yTBABh) of approximately 0.1–0.3. The dissociation enthalpies per mass primarily decrease with an increasing TBAB mole fraction, while the dissociation enthalpies per guest mole primarily increase with an increasing hydration number.[1][3]

Visualizations

Experimental Workflow for Characterization

The following diagram illustrates the workflow for the characterization of tetrabutylammonium mixed halide hydrates.

Caption: Experimental workflow for the synthesis and characterization of TBA mixed halide hydrates.

Logical Relationship of Composition and Thermal Properties

This diagram shows the relationship between the composition of the mixed halide hydrates and their resulting thermal properties.

Caption: Influence of halide composition and hydration on the thermal properties of mixed hydrates.

Conclusion

The study of tetrabutylammonium mixed halide compounds, exemplified by the TBAB and TBAC mixed semiclathrate hydrate system, demonstrates a clear strategy for tuning material properties through compositional control. The experimental protocols and data presented in this guide provide a framework for the systematic investigation of novel mixed halide systems. The observed non-linear relationship between composition and thermal properties, such as the anomalous increase in the melting point of mixed hydrates compared to pure components, highlights the complex interplay of ionic interactions and crystal packing.[1] These findings are crucial for the rational design of new materials with tailored properties for applications in areas ranging from thermal energy storage to pharmaceutical formulations. Further research into the crystal structure and spectroscopic characteristics of these mixed halide compounds is warranted to provide a more complete understanding of their structure-property relationships.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.aip.org [pubs.aip.org]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Phase Behavior of Tetrabutylammonium (B224687) Salts

This technical guide provides a comprehensive overview of the complex phase behavior of tetrabutylammonium (TBA) salts. Tetrabutylammonium salts are quaternary ammonium (B1175870) compounds with a wide range of applications, including as phase-transfer catalysts, electrolytes, and components in the formation of ionic liquids and semi-clathrate hydrates.[1][2] Understanding their phase behavior in various solvents and multicomponent systems is critical for optimizing their use in research, chemical synthesis, and pharmaceutical development. This document details their behavior in aqueous and complex systems, outlines key experimental protocols for phase analysis, and presents logical workflows and relationships through structured diagrams.

Phase Behavior in Aqueous and Multicomponent Systems

The phase behavior of tetrabutylammonium salts is highly dependent on the nature of the anion, the solvent system, temperature, and the presence of other solutes such as inorganic salts or gases.[3][4] This leads to a rich variety of phase phenomena, including micelle formation, gelation, liquid-liquid phase separation, and the formation of solid semi-clathrate hydrates.

Aqueous Systems: Solubility and Self-Assembly

In aqueous solutions, TBA salts exhibit unique solubility characteristics. Unlike simple salts, their behavior is influenced by the hydrophobic nature of the four butyl chains surrounding the cationic nitrogen center.

• TBA Salts of Fatty Acids: These compounds behave as surfactants. For instance, TBA salts of fatty acids from dodecanoic to octacosanoic acid are soluble in water at elevated temperatures, forming micelles.[5] The gelling temperature of these solutions increases linearly with the length of the fatty acid's carbon chain.[5]

• TBA Halides: In the presence of sodium halides (NaX), tetrabutylammonium chloride (TBACl) and tetrabutylammonium bromide (TBABr) exhibit a cloud point-like behavior.[6] Above a specific temperature, the TBA salt separates from the aqueous solution, forming a liquid-liquid two-phase system.[6] Tetrabutylammonium iodide (TBAI) generally shows poor solubility in water.[6]

Multicomponent Systems: From Microemulsions to Hydrates

The addition of an oil phase and/or an inorganic salt to an aqueous TBA salt solution leads to more complex phase behavior.

• Four-Component Systems (TBAX/Oil/Water/Inorganic Salt): Systems composed of a TBA halide (TBAX), a nonpolar oil like benzene, water, and a sodium halide (NaX) can form multiple coexisting liquid phases depending on composition and temperature.[7] These are often described as an oil-rich phase (O), an aqueous phase (W), and a TBAX-rich middle phase (M), where the TBA salt is thought to form aggregates similar to microemulsions.[7]

• Semi-Clathrate Hydrates: In the presence of water and certain guest molecules (like methane (B114726) or carbon dioxide), TBA salts can form semi-clathrate hydrates. These are solid, crystalline structures where water molecules form cages that encapsulate the guest molecules, with the TBA cation incorporated into the cage structure.[8][9] TBAB is a particularly effective thermodynamic promoter, significantly reducing the pressure and temperature conditions required for hydrate (B1144303) formation.[2][8]

Data Presentation

The following tables summarize key quantitative data on the phase behavior of various tetrabutylammonium salts.

Table 1: Phase Behavior of Tetrabutylammonium Fatty Acid Salts in Water

Tetrabutylammonium Salt	Property	Value / Observation	Reference
TBA Octacosanoate	Solubility	~7 wt % in water at 46°C	[5]
TBA Docosanoate & higher	Gelation	Aqueous solutions form gels below a certain temperature.	[5]

| TBA Alkylcarboxylates | Cloud Point | Micellar solutions did not exhibit clouding up to 98°C. |[5] |

Table 2: Phase Behavior of TBA Halides in Aqueous Solutions with Sodium Halides

Tetrabutylammonium Salt	Condition	Phase Behavior	Reference
TBACl or TBABr	In presence of NaX	Forms a liquid-liquid two-phase system above a specific temperature.	[6]

| TBAI | In presence of NaI | Poor water solubility; forms liquid-solid or liquid-liquid phases. |[6] |

Table 3: Methane Semi-Clathrate Hydrate Stability with TBA Salts

TBA Salt	Mass Fraction in Water	Temperature Increment (K) for Hydrate Stability	Reference
TBAB	0.0350	7.7	[8]
TBAB	0.0490	9.4	[8]
TBAB	0.1500	13.5	[8]

| TBAA (Acetate) | 0.0990 | 6.2 |[8] |

Experimental Protocols

The characterization of the phase behavior of TBA salts involves several key experimental techniques.

Determination of Liquid-Liquid Equilibria (LLE) by the Cloud-Point Method

This method is widely used to determine the temperature-composition phase diagrams for systems exhibiting a miscibility gap.[10][11]

Protocol:

• Sample Preparation: A sample of a specific, known composition (e.g., TBA salt and solvent) is prepared by mass and placed into a sealed, transparent view cell.

• Heating and Homogenization: The sample is heated, typically in a temperature-controlled bath, while being continuously stirred until a single, clear, and homogeneous liquid phase is observed.[10]

• Controlled Cooling: The solution is then cooled slowly and steadily (e.g., at a rate of 0.5 K/min).[9]

• Cloud-Point Detection: The temperature at which the solution first shows turbidity or cloudiness is recorded. This temperature is the cloud point, representing the boundary between the single-phase and two-phase regions.[10]

• Phase Diagram Construction: The process is repeated for a range of different compositions to map out the entire binodal (solubility) curve of the phase diagram.

Determination of Hydrate Phase Equilibria

The stability conditions (pressure and temperature) of semi-clathrate hydrates are often measured using an isochoric pressure-search method.[8]

Protocol:

• System Loading: A high-pressure stainless-steel equilibrium cell is loaded with a precise amount of the TBA salt aqueous solution.

• Evacuation and Pressurization: The cell is sealed and evacuated to remove air before being pressurized with the guest gas (e.g., methane) to a pressure above the expected hydrate formation point.

• Hydrate Formation: The cell is cooled to a low temperature (e.g., 274 K) and the solution is agitated with a magnetic stirrer to promote the formation of the hydrate phase. Formation is typically indicated by a drop in pressure.

• Thermal Cycling: A thermal cycling or annealing process is often performed to ensure the system reaches a stable state.

• Dissociation Point Measurement: The temperature is then increased in small, discrete steps. The system is allowed to stabilize at each step, and the corresponding pressure is recorded. The point at which a sharp change in the slope of the pressure-temperature curve occurs indicates the three-phase (Hydrate-Liquid Water-Vapor) equilibrium and is recorded as the dissociation point.[8][12]

Visualizations: Workflows and Relationships

Diagrams generated using Graphviz provide clear visual representations of the factors, processes, and systems described.

Caption: Key factors influencing the phase behavior of tetrabutylammonium salts.

Caption: Experimental workflow for the cloud-point method.

Caption: Phase relationships in a TBAX/Oil/Water/Inorganic Salt system.

References

• 1. researchgate.net [researchgate.net]
• 2. Tetrabutylammonium bromide - Wikipedia [en.wikipedia.org]
• 3. Phase behavior and phase-transfer catalysis of tetrabutylammonium salts. Interface-mediated catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Partial phase behavior and micellar properties of tetrabutylammonium salts of fatty acids: unusual solubility in water and formation of unexpectedly small micelles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. academic.oup.com [academic.oup.com]
• 8. Semi-clathrate hydrate phase stability conditions for methane + TetraButylAmmonium Bromide (TBAB)/TetraButylAmmonium Acetate (TBAA) + water system: Experimental measurements and thermodynamic modeling | Oil & Gas Science and Technology - Revue d'IFP Energies nouvelles [ogst.ifpenergiesnouvelles.fr]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. escholarship.mcgill.ca [escholarship.mcgill.ca]

Technical Guide: Tetrabutylammonium Bromodiiodide (CAS: 3419-99-6)

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information on Tetrabutylammonium (B224687) Bromodiiodide is limited. This guide provides the available data and offers illustrative examples of related compounds to fulfill the content requirements.

Introduction

Tetrabutylammonium bromodiiodide is a quaternary ammonium (B1175870) salt with the CAS number 3419-99-6. It is classified as a biochemical reagent and sees application in organic synthesis and life science research. While detailed experimental protocols and extensive research publications specifically citing this compound are scarce, its structure suggests potential utility as a reagent in synthetic chemistry, possibly as a source of electrophilic bromine or iodine, or as a phase-transfer catalyst in reactions involving halide anions.

Physicochemical Data

The following table summarizes the available quantitative data for Tetrabutylammonium Bromodiiodide.

Property	Value	Reference
CAS Number	3419-99-6	[1][2]
Molecular Formula	C16H36BrI2N	[2]
Molecular Weight	576.18 g/mol	[2]

Applications in Research and Development

Tetrabutylammonium bromodiiodide is primarily positioned as a biochemical reagent for research purposes.[2] Its applications are likely in the realm of organic synthesis, potentially in reactions such as:

• Halogenation: Acting as a source of iodine and bromine for the synthesis of halogenated organic compounds.

• Catalysis: Functioning as a phase-transfer catalyst, similar to the more widely documented Tetrabutylammonium bromide (TBAB), to facilitate reactions between reactants in different phases.

• Synthesis of Heterocycles: Potentially used in the synthesis of heterocyclic compounds, which are crucial scaffolds in drug discovery.

Due to the limited specific literature, the following sections provide a generalized experimental protocol and workflow based on the well-documented applications of the related compound, Tetrabutylammonium bromide (TBAB), as a phase-transfer catalyst in the synthesis of bioactive heterocycles. This is intended to be an illustrative example of the potential application of such quaternary ammonium salts.

Illustrative Experimental Protocol: Phase-Transfer Catalyzed Synthesis of Pyrano[2,3-d]pyrimidinone Derivatives

This protocol is a generalized example of a multicomponent reaction catalyzed by a tetrabutylammonium salt in an aqueous medium.

Objective: To synthesize pyrano[2,3-d]pyrimidinone derivatives via a one-pot, three-component reaction.

Materials:

• Aromatic aldehyde (1 mmol)

• Malononitrile (B47326) (1 mmol)

• Barbituric acid (1 mmol)

• Tetrabutylammonium salt (e.g., TBAB, 10 mol%)

• Water (5 mL)

• Ethanol (B145695) (for recrystallization)

• Round-bottom flask (50 mL)

• Reflux condenser

• Magnetic stirrer and hotplate

• Buchner funnel and filter paper

Procedure:

• A mixture of an aromatic aldehyde (1 mmol), malononitrile (1 mmol), barbituric acid (1 mmol), and a tetrabutylammonium salt (0.1 mmol) in water (5 mL) is placed in a 50 mL round-bottom flask.

• The reaction mixture is stirred at 80°C for the appropriate time as monitored by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, the mixture is cooled to room temperature.

• The solid product is collected by filtration using a Buchner funnel.

• The crude product is washed with cold water.

• The solid is then recrystallized from ethanol to afford the pure pyrano[2,3-d]pyrimidinone derivative.

• The final product is dried under vacuum and characterized by spectroscopic methods (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry).

Visualized Workflow and Logical Relationships

The following diagrams illustrate the general workflow for the synthesis and a plausible logical relationship in a phase-transfer catalyzed reaction.

Caption: Experimental workflow for the synthesis of pyrano[2,3-d]pyrimidinones.

Caption: Logical relationship in a phase-transfer catalyzed reaction.

References

• 1. Tetrabutylammonium bromide | CAS#:1643-19-2 | Chemsrc [chemsrc.com]
• 2. scbt.com [scbt.com]

Protocols & Analytical Methods

Tetrabutylammonium Bromide: A Versatile Reagent in Modern Organic Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Tetrabutylammonium (B224687) bromide (TBAB), a quaternary ammonium (B1175870) salt, has emerged as a highly versatile and efficient reagent in organic synthesis. Its utility spans a wide range of transformations, primarily acting as a phase-transfer catalyst (PTC), enabling reactions between reagents in immiscible phases. This attribute, coupled with its relatively low cost, thermal stability, and environmentally benign character, has made it an attractive choice for various synthetic applications. This document provides detailed application notes and experimental protocols for key transformations utilizing TBAB, with a focus on reproducibility and practical implementation in a research and development setting. While the user initially inquired about "tetrabutylammonium bromodiiodide," it has been determined that this is likely a misnomer, and the widely used and documented reagent is tetrabutylammonium bromide.

Hantzsch Synthesis of 1,4-Dihydropyridines

The Hantzsch synthesis is a classic multi-component reaction for the formation of 1,4-dihydropyridine (B1200194) (DHP) scaffolds, which are prevalent in many biologically active compounds and pharmaceutical agents. TBAB has been effectively employed as a catalyst in this reaction, promoting efficient condensation in aqueous media, thereby offering a green and practical alternative to traditional methods that often require harsh conditions and organic solvents.[1][2][3]

Application Notes:

TBAB facilitates the Hantzsch reaction by acting as a phase-transfer catalyst, bringing the reactants together to enable the series of condensation and cyclization steps. The use of water as a solvent makes this protocol particularly appealing from a green chemistry perspective. The reaction is generally high-yielding and tolerates a variety of substituents on the aromatic aldehyde.

Quantitative Data Summary:

Entry	Aldehyde	Product	Time (h)	Yield (%)
1	Benzaldehyde	Diethyl 2,6-dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate	1	92
2	4-Chlorobenzaldehyde	Diethyl 4-(4-chlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate	1.5	95
3	4-Methoxybenzaldehyde	Diethyl 4-(4-methoxyphenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate	1	94
4	4-Nitrobenzaldehyde	Diethyl 2,6-dimethyl-4-(4-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate	2	90
5	2-Thiophenecarboxaldehyde	Diethyl 2,6-dimethyl-4-(thiophen-2-yl)-1,4-dihydropyridine-3,5-dicarboxylate	1.5	88

Experimental Protocol:

A mixture of an aromatic aldehyde (1 mmol), ethyl acetoacetate (B1235776) (2 mmol), ammonium acetate (B1210297) (1.5 mmol), and TBAB (0.1 mmol, 10 mol%) in water (5 mL) is stirred at 60 °C.[1] The progress of the reaction is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is cooled to room temperature, and the solid product is collected by filtration. The crude product is washed with cold water and then recrystallized from ethanol (B145695) to afford the pure 1,4-dihydropyridine derivative.

Hantzsch Synthesis Workflow:

References

• 1. mdpi.com [mdpi.com]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. researchgate.net [researchgate.net]

Application of Tetrabutylammonium Bromodiiodide in Halogenation Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The reagent "tetrabutylammonium bromodiiodide" does not exist as a stable, isolable salt. Instead, it is understood to be a reactive intermediate, likely a trihalide species with the formula [N(C₄H₉)₄]⁺[BrI₂]⁻, generated in situ from the combination of tetrabutylammonium (B224687) bromide (TBAB) and molecular iodine (I₂). This combination has been shown to be an effective catalytic system in various organic transformations, including halogenation reactions. The tetrabutylammonium cation acts as a phase-transfer catalyst, carrying the reactive bromodiiodide anion into the organic phase where it can react with the substrate.

This document provides detailed application notes and protocols for the use of the TBAB/I₂ system in chemical synthesis, with a focus on its role in promoting reactions that can be considered a form of halogenation or involve halogen activation.

Core Concepts and Advantages

The use of tetrabutylammonium bromide in conjunction with iodine offers several advantages in organic synthesis:

• Enhanced Reactivity: The combination of TBAB and I₂ can generate a more reactive halogenating species compared to using either reagent alone. The formation of the [BrI₂]⁻ anion is believed to enhance the nucleophilicity and reactivity of the halide.

• Phase-Transfer Catalysis: Tetrabutylammonium bromide is a well-known phase-transfer catalyst (PTC).[1][2][3] It facilitates the transfer of anionic reactants, such as the bromodiiodide ion, from an aqueous or solid phase into an organic phase where the reaction with the substrate occurs.[1]

• Mild Reaction Conditions: The catalytic nature of this system often allows for reactions to be carried out under mild conditions, avoiding the need for harsh reagents or high temperatures.

• Versatility: This system has potential applications in various reaction types, including the formation of oxazolidinones from epoxides and isocyanates, where it plays a crucial role in ring-opening and subsequent cyclization.

Applications in Synthesis

A notable application of the tetrabutylammonium bromide and iodine system is in the synthesis of polymers, specifically in the reaction of polyisocyanates with polyepoxides to form polyoxazolidinones. In this context, the TBAB/I₂ system acts as a catalyst to promote the formation of the oxazolidinone ring over the competing isocyanurate formation.[4]

Key Reaction: Formation of Oxazolidinones

The proposed mechanism involves the attack of the halide on the epoxide ring, followed by the reaction of the resulting alkoxide with the isocyanate. The presence of iodine in conjunction with TBAB has been shown to significantly increase the ratio of the desired oxazolidinone product to the isocyanurate by-product.[4] A 1:1 molar mixture of TBAB and I₂ was found to be the most effective.[4]

Quantitative Data Summary

The following table summarizes the key quantitative findings from the use of the TBAB/I₂ system in the formation of oxazolidinones from polyisocyanates and polyepoxides.

Catalyst System	Molar Ratio (TBAB:I₂)	Oxazolidinone/Isocyanurate Ratio (Ox/Is)	Reference
TBAB	1:0	Low	[4]
TBAC	1:0	Low	[4]
TBAB / I₂	1:1	High (Optimal)	[4]

TBAC: Tetrabutylammonium Chloride

Experimental Protocols

Protocol 1: General Procedure for the Catalytic Formation of Oxazolidinones using TBAB/I₂

This protocol is a general guideline for the synthesis of oxazolidinones from epoxides and isocyanates using the in situ generated tetrabutylammonium bromodiiodide catalyst.

Reagents and Materials:

• Epoxide substrate

• Isocyanate substrate

• Tetrabutylammonium bromide (TBAB)

• Iodine (I₂)

• Anhydrous reaction solvent (e.g., toluene, chlorobenzene)

• Nitrogen or Argon for inert atmosphere

• Standard laboratory glassware for organic synthesis

Procedure:

• To a dry reaction flask under an inert atmosphere (N₂ or Ar), add the epoxide substrate and the anhydrous solvent.

• Add tetrabutylammonium bromide (TBAB) and iodine (I₂) in a 1:1 molar ratio. The amount of catalyst can range from 0.1 to 5 mol% relative to the epoxide substrate.

• Stir the mixture at room temperature for 15-30 minutes to allow for the in situ formation of the tetrabutylammonium bromodiiodide species.

• Slowly add the isocyanate substrate to the reaction mixture.

• Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) and monitor the progress of the reaction by a suitable analytical technique (e.g., TLC, GC, or IR spectroscopy).

• Upon completion of the reaction, cool the mixture to room temperature.

• The work-up procedure will depend on the specific properties of the product. A typical work-up may involve washing the organic layer with an aqueous solution of sodium thiosulfate (B1220275) to remove any unreacted iodine, followed by washing with brine, drying over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), and concentration under reduced pressure.

• The crude product can be purified by an appropriate method, such as recrystallization or column chromatography.

Visualizations

Caption: Proposed catalytic cycle for oxazolidinone synthesis.

References

• 1. Tetrabutylammonium Bromide-Activity & Application_Chemicalbook [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. phasetransfercatalysis.com [phasetransfercatalysis.com]

Application Notes and Protocols for Phase Transfer Catalysis Using Tetrabutylammonium Bromodiiodide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phase transfer catalysis (PTC) is a powerful methodology in synthetic organic chemistry that facilitates reactions between reactants located in immiscible phases, typically a solid or aqueous phase and an organic phase. The use of a phase transfer catalyst, such as a quaternary ammonium (B1175870) salt, enables the transport of a reactive anion from the aqueous or solid phase into the organic phase where the reaction with an organic-soluble substrate can occur. This technique often leads to higher yields, shorter reaction times, milder reaction conditions, and greater selectivity compared to conventional methods.

While tetrabutylammonium (B224687) bromide (TBAB) and tetrabutylammonium iodide (TBAI) are commonly employed phase transfer catalysts, the focus of these application notes is on tetrabutylammonium bromodiiodide ([TBA][BrI₂]) . This specific polyhalide catalyst is typically generated in situ from the reaction of tetrabutylammonium bromide with molecular iodine. The resulting bromodiiodide anion is a soft, lipophilic anion that can exhibit unique catalytic activity, particularly in reactions where a soft nucleophile or a mild oxidizing agent is required. These notes provide an overview of the applications, detailed experimental protocols, and relevant data for utilizing tetrabutylammonium bromodiiodide in phase transfer catalysis.

Principle of Catalysis

The catalytic cycle of tetrabutylammonium bromodiiodide in phase transfer catalysis begins with the formation of the active catalyst. In the presence of an inorganic salt (e.g., MX) in the aqueous or solid phase, the tetrabutylammonium cation (TBA⁺) exchanges its counter-anion to form a lipophilic ion pair, [TBA]⁺[X]⁻. This ion pair is soluble in the organic phase and transports the anion (X⁻) from the aqueous/solid phase to the organic phase. In the case of tetrabutylammonium bromodiiodide, the [BrI₂]⁻ anion itself can act as a reactant or a catalyst.

Below is a DOT script representation of the general phase transfer catalytic cycle.

General Phase Transfer Catalysis Cycle.

Applications

Tetrabutylammonium bromodiiodide, generated in situ, is a versatile catalyst for a range of organic transformations. Its applications stem from the unique properties of the bromodiiodide anion, which can act as a source of electrophilic bromine and iodine, a soft nucleophile, or a mild oxidant.

Vicinal Dihalogenation of Alkenes

The in situ generated [TBA][BrI₂] can serve as an efficient source for the syn- and anti-addition of bromine and iodine across a double bond, leading to the formation of vicinal bromoi Doadducts. This reaction is often highly stereoselective.

Oxidative Halogenation

In the presence of an oxidizing agent, the catalyst system can be used for the oxidative halogenation of various substrates, including alkynes and activated aromatic compounds.

Halogen Exchange Reactions (Finkelstein-type)

The soft nature of the iodide within the bromodiiodide complex can facilitate the conversion of alkyl chlorides and bromides to the more reactive alkyl iodides, accelerating subsequent nucleophilic substitution reactions.

Experimental Protocols

Protocol 1: Synthesis of Vicinal Bromoiodoalkanes from Alkenes

This protocol describes the dihalogenation of an alkene using tetrabutylammonium bromide and iodine.

Materials:

• Alkene (1.0 mmol)

• Tetrabutylammonium bromide (TBAB) (0.1 mmol, 10 mol%)

• Iodine (I₂) (1.2 mmol)

• Dichloromethane (B109758) (CH₂Cl₂) (10 mL)

• Saturated aqueous sodium thiosulfate (B1220275) (Na₂S₂O₃) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Standard laboratory glassware

Procedure:

• To a stirred solution of the alkene (1.0 mmol) in dichloromethane (10 mL) at 0 °C, add tetrabutylammonium bromide (0.1 mmol).

• Add iodine (1.2 mmol) portion-wise over 10 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous sodium thiosulfate solution until the iodine color disappears.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 10 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate (B1210297) gradient).

Workflow Diagram:

Experimental workflow for vicinal dihalogenation.

Protocol 2: Catalytic Finkelstein Reaction

This protocol details the conversion of an alkyl bromide to an alkyl iodide to enhance subsequent nucleophilic substitution.

Materials:

• Alkyl bromide (1.0 mmol)

• Sodium iodide (NaI) (1.5 mmol)

• Tetrabutylammonium bromide (TBAB) (0.05 mmol, 5 mol%)

• Acetonitrile (B52724) (CH₃CN) (10 mL)

• Nucleophile (e.g., sodium azide, 1.2 mmol)

• Standard laboratory glassware

Procedure:

• To a round-bottom flask, add the alkyl bromide (1.0 mmol), sodium iodide (1.5 mmol), and tetrabutylammonium bromide (0.05 mmol) in acetonitrile (10 mL).

• Heat the mixture to reflux (approximately 82 °C) for 1-2 hours to facilitate the halogen exchange.

• After the initial reflux, add the nucleophile (e.g., sodium azide, 1.2 mmol) to the reaction mixture.

• Continue to reflux and monitor the reaction by TLC until the starting alkyl halide is consumed.

• Cool the reaction mixture to room temperature and filter to remove inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Redissolve the residue in an appropriate organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

• Purify by column chromatography if necessary.

Quantitative Data

The efficiency of phase transfer catalysis is often evaluated based on reaction yield, time, and temperature. The following table summarizes typical data for reactions catalyzed by quaternary ammonium halides, which can be considered analogous to the performance of in situ generated tetrabutylammonium bromodiiodide.

Reaction Type	Substrate	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
Nucleophilic Substitution	1-Bromooctane	5	Toluene/H₂O	100	2	95
O-Alkylation	Phenol	10	Dichloromethane	25	6	92
Dihalogenation	Styrene	10	Dichloromethane	25	3	90
Finkelstein Reaction	1-Chlorobutane	5	Acetonitrile	82	1	>98 (conversion)

Signaling Pathway/Catalytic Mechanism

The formation of the active bromodiiodide species and its subsequent reaction with an alkene can be visualized as follows.

Proposed mechanism for alkene dihalogenation.

Conclusion

Tetrabutylammonium bromodiiodide, generated in situ from tetrabutylammonium bromide and iodine, presents a valuable catalytic system for various organic transformations. Its utility in vicinal dihalogenation and as a facilitator for halogen exchange reactions makes it a noteworthy tool for synthetic chemists. The protocols provided herein offer a starting point for researchers to explore the applications of this versatile phase transfer catalyst in their own synthetic endeavors. As with any catalytic system, optimization of reaction conditions may be necessary to achieve the desired outcome for specific substrates.

Application Notes and Protocols for the Use of Tetrabutylammonium Halides in Perovskite Solar Cell Fabrication

Introduction

Tetrabutylammonium (B224687) (TBA⁺) based salts are increasingly utilized as additives in the fabrication of perovskite solar cells (PSCs) to enhance their efficiency and stability. While the specific compound "tetrabutylammonium bromodiiodide" is not commonly cited, the use of tetrabutylammonium bromide (TBABr) and tetrabutylammonium iodide (TBAI) individually or in combination is a well-established strategy. These large organic cations, when incorporated into the perovskite precursor solution or used as a post-treatment agent, can significantly improve the quality of the perovskite film by passivating defects, enhancing crystallinity, and tuning the perovskite's dimensionality.[1][2] This document provides detailed application notes and experimental protocols for the incorporation of tetrabutylammonium halides in the fabrication of perovskite solar cells, drawing upon established research in the field.

The protocols outlined below are based on common practices for incorporating additives into perovskite precursor solutions and for post-treatment of perovskite films. Researchers should optimize the specific concentrations and processing parameters for their particular perovskite composition and device architecture.

I. Application Notes

Role of Tetrabutylammonium Cations in Perovskite Films

The incorporation of the bulky tetrabutylammonium (TBA⁺) cation into the perovskite structure or at its surface offers several key advantages:

• Defect Passivation: TBA⁺ cations can effectively passivate surface and grain boundary defects, such as iodine vacancies, which act as non-radiative recombination centers.[1] This leads to a reduction in charge carrier recombination and an increase in the open-circuit voltage (Voc) and fill factor (FF) of the solar cell.

• Enhanced Crystallinity and Morphology: The addition of TBA salts to the precursor solution can influence the crystallization kinetics of the perovskite film, leading to larger grain sizes, a more uniform surface morphology with fewer pinholes, and improved crystallinity.[1][2]

• Formation of 2D/3D Heterostructures: TBA⁺ can act as a spacer cation, leading to the in-situ formation of a low-dimensional (2D) perovskite capping layer on top of the 3D perovskite bulk film.[3] This 2D layer can protect the underlying 3D perovskite from environmental degradation (e.g., moisture) and improve charge extraction.[3]

• Improved Stability: The enhanced film quality and the protective 2D capping layer contribute to significantly improved long-term stability of the perovskite solar cells under ambient conditions.[2][4]

Methods of Incorporation

There are two primary methods for introducing tetrabutylammonium halides into the perovskite solar cell structure:

• Additive in Precursor Solution: The TBA salt is directly dissolved in the perovskite precursor solution before spin-coating. This method influences the bulk properties of the perovskite film during its formation.[1]

• Post-Treatment: The perovskite film is first deposited and annealed, and then a solution of the TBA salt is spin-coated on top of it, followed by another annealing step. This method primarily modifies the surface of the perovskite film.[3]

II. Experimental Protocols

Protocol 1: Incorporation of Tetrabutylammonium Halides as an Additive in the Perovskite Precursor Solution

This protocol describes the fabrication of a perovskite solar cell using a precursor solution containing a tetrabutylammonium halide.

Materials:

• Fluorine-doped Tin Oxide (FTO) coated glass substrates

• Zinc oxide (ZnO) nanoparticle dispersion or other suitable electron transport layer (ETL) precursor

• Perovskite precursors (e.g., Lead Iodide (PbI₂), Methylammonium Iodide (MAI), Formamidinium Iodide (FAI))

• Tetrabutylammonium Bromide (TBABr) or Tetrabutylammonium Iodide (TBAI)

• Anhydrous Dimethylformamide (DMF) and Dimethyl Sulfoxide (DMSO)

• Spiro-OMeTAD or other suitable hole transport layer (HTL) material

• Chlorobenzene (B131634)

• Gold (Au) or other suitable metal for the back contact

• Standard cleaning solvents (detergent, deionized water, acetone, isopropanol)

Equipment:

• Spin coater

• Hotplate

• Glovebox with a nitrogen atmosphere

• Thermal evaporator

• Solar simulator

• Potentiostat/Source meter for J-V characterization

Procedure:

• Substrate Cleaning:

  • Etch the FTO glass to create the desired electrode pattern.

  • Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • Dry the substrates with a nitrogen gun and treat with UV-Ozone for 15 minutes before use.

• Electron Transport Layer (ETL) Deposition:

  • Deposit a compact ETL layer (e.g., TiO₂ or SnO₂) by spin-coating or spray pyrolysis.

  • For a mesoporous TiO₂ layer, spin-coat a TiO₂ nanoparticle paste and anneal at high temperature (e.g., 500 °C).

• Perovskite Precursor Solution Preparation (with TBA Additive):

  • Prepare the 3D perovskite precursor solution. For a standard MAPbI₃ perovskite, dissolve equimolar amounts of PbI₂ and MAI in a mixed solvent of DMF:DMSO (e.g., 4:1 v/v).[5]

  • Prepare a stock solution of the tetrabutylammonium halide (e.g., TBABr) in a suitable solvent like DMF.

  • Add a specific molar percentage of the TBA salt to the perovskite precursor solution. The optimal concentration needs to be determined experimentally but typically ranges from 1 to 10 mol%.[6]

  • Stir the final solution at room temperature for at least 2 hours before use.

• Perovskite Film Deposition:

  • Transfer the substrates into a nitrogen-filled glovebox.

  • Spin-coat the perovskite precursor solution onto the ETL-coated substrate. A typical two-step spin-coating process might be:

    • 1000 rpm for 10 seconds (ramp rate 200 rpm/s)

    • 5000 rpm for 30 seconds (ramp rate 1000 rpm/s)

  • During the second step, dispense an anti-solvent (e.g., chlorobenzene) onto the spinning substrate about 10-15 seconds before the end of the program.

  • Immediately transfer the substrate to a hotplate and anneal at 100-150 °C for 10-30 minutes.

• Hole Transport Layer (HTL) Deposition:

  • Prepare the HTL solution (e.g., Spiro-OMeTAD in chlorobenzene with additives like Li-TFSI and tBP).

  • Spin-coat the HTL solution onto the perovskite film. A typical program is 4000 rpm for 30 seconds.

• Back Contact Deposition:

  • Mask the device area and deposit the metal back contact (e.g., 80-100 nm of gold) by thermal evaporation.

• Device Characterization:

  • Measure the current density-voltage (J-V) characteristics of the fabricated solar cell under simulated AM 1.5G illumination (100 mW/cm²).

Protocol 2: Post-Treatment of Perovskite Films with Tetrabutylammonium Halides

This protocol describes the surface treatment of a pre-deposited perovskite film with a tetrabutylammonium halide solution.

Procedure:

• Fabricate the Perovskite Film: Follow steps 1-4 from Protocol 1 to deposit and anneal the 3D perovskite film.

• Prepare the TBA Salt Solution for Post-Treatment:

  • Dissolve the tetrabutylammonium halide (e.g., TBABr or TBAI) in a suitable solvent like isopropanol or chlorobenzene. The concentration is a critical parameter and should be optimized (e.g., 1-10 mg/mL).

• Post-Treatment Application:

  • After the perovskite film has cooled down to room temperature, spin-coat the TBA salt solution onto the perovskite surface. A typical spin-coating program is 4000 rpm for 30 seconds.

• Annealing:

  • Anneal the post-treated film at a moderate temperature (e.g., 100 °C) for a short duration (e.g., 5-10 minutes) to promote the reaction and remove the solvent.

• Complete the Device: Continue with steps 5-7 from Protocol 1 to deposit the HTL and back contact, and to characterize the device.

III. Data Presentation

The following tables summarize typical quantitative data for the fabrication and characterization of perovskite solar cells with and without tetrabutylammonium halide treatment. The values are indicative and should be optimized for specific experimental conditions.

Table 1: Perovskite Precursor Solution Composition

Component	Concentration (M)	Solvent Ratio (DMF:DMSO)	TBA Additive (mol%)
PbI₂	1.0 - 1.5	4:1	0 (Control)
MAI/FAI	1.0 - 1.5	4:1	0 (Control)
PbI₂	1.0 - 1.5	4:1	1 - 10
MAI/FAI	1.0 - 1.5	4:1	1 - 10
Tetrabutylammonium Halide	Varies	-	1 - 10

Table 2: Spin-Coating and Annealing Parameters

Step	Parameter	Value Range
Perovskite Deposition	Spin Speed (Step 1)	1000 - 2000 rpm
Spin Time (Step 1)	5 - 10 s
Spin Speed (Step 2)	4000 - 6000 rpm
Spin Time (Step 2)	20 - 40 s
Anti-solvent Drip	10 - 20 s before end
Annealing Temp.	100 - 150 °C
Annealing Time	10 - 60 min
Post-Treatment	Spin Speed	3000 - 5000 rpm
Spin Time	20 - 40 s
Annealing Temp.	80 - 120 °C
Annealing Time	5 - 15 min

Table 3: Typical Device Performance Parameters

Device Type	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)
Control (without TBA)	1.00 - 1.10	20 - 23	70 - 75	17 - 19
With TBA Additive or Post-Treatment	1.10 - 1.18	22 - 24	75 - 82	20 - 23+

IV. Visualizations

Caption: Experimental workflow for perovskite solar cell fabrication with TBA additive.

Caption: Typical n-i-p device architecture of a perovskite solar cell.

Caption: Logical relationship of TBA halide addition to improved device performance.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Tetrabutylammonium (TBA)-Doped Methylammonium Lead Iodide: High Quality and Stable Perovskite Thin Films [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Tetrabutylammonium Bromodiiodide as a Novel Electrolyte in Batteries

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabutylammonium (B224687) bromodiiodide (TBABI) is a quaternary ammonium (B1175870) polyhalide salt that holds potential for application in advanced energy storage systems. Its structure, comprising a large organic cation (tetrabutylammonium, TBA⁺) and a mixed halide anion (bromodiiodide, [I₂Br]⁻), suggests suitability for use in non-aqueous or deep eutectic solvent-based batteries. The presence of the redox-active [I₂Br]⁻ anion makes it a particularly interesting candidate for redox flow batteries or as a redox mediator in other battery chemistries.

These application notes provide a comprehensive guide for the synthesis, characterization, and evaluation of TBABI as a battery electrolyte. Due to the novelty of this compound in energy storage applications, the following sections focus on establishing foundational protocols for its investigation.

Potential Applications

Based on the chemistry of its constituent ions, TBABI is a promising candidate for the following battery applications:

• Redox Flow Batteries (RFBs): The [I₂Br]⁻ anion can undergo reversible electrochemical reactions, making it a potential active species for either the catholyte or anolyte in a non-aqueous RFB. The large TBA⁺ cation can provide solubility in a variety of organic solvents.

• Electrolyte Additive: Quaternary ammonium salts are known to suppress dendrite formation in metal-anode batteries (e.g., Zinc or Lithium). TBABI could serve as a dual-function additive, providing both dendrite suppression and potentially enhancing charge transfer kinetics through its polyhalide anion.

• Deep Eutectic Solvents (DES): Tetrabutylammonium halides are excellent hydrogen bond acceptors and can form DES with various hydrogen bond donors. A TBABI-based DES could function as a non-flammable, low-volatility electrolyte.

Experimental Protocols

Protocol 1: Synthesis of Tetrabutylammonium Bromodiiodide (TBABI)

This protocol describes the synthesis of TBABI from commercially available precursors, tetrabutylammonium bromide (TBAB) and elemental iodine (I₂).

Materials:

• Tetrabutylammonium bromide (TBAB), dried under vacuum

• Iodine (I₂), resublimed

• Ethanol (B145695), absolute

• Diethyl ether, anhydrous

• Round-bottom flask with magnetic stirrer

• Reflux condenser

• Rotary evaporator

• Schlenk line or glovebox for handling hygroscopic materials

Procedure:

• In a round-bottom flask, dissolve 1.0 equivalent of dried tetrabutylammonium bromide in a minimal amount of absolute ethanol with stirring.

• To this solution, add 1.0 equivalent of elemental iodine portion-wise.

• Once the iodine is fully added, attach a reflux condenser and heat the mixture to a gentle reflux (approximately 60-70 °C) for 2-4 hours. The solution should turn a deep reddish-brown.

• After the reaction is complete, allow the solution to cool to room temperature.

• Remove the ethanol using a rotary evaporator until a viscous oil or solid precipitate is obtained.

• To precipitate the product, add an excess of cold, anhydrous diethyl ether to the flask and stir vigorously. A dark crystalline solid should form.

• Isolate the solid product by vacuum filtration.

• Wash the collected solid with several portions of cold diethyl ether to remove any unreacted iodine.

• Dry the final product, tetrabutylammonium bromodiiodide, under high vacuum for at least 24 hours to remove all residual solvents. Store the final product in an inert atmosphere (e.g., in a glovebox) as it may be hygroscopic.

Protocol 2: Preparation of a TBABI-Based Electrolyte

This protocol outlines the preparation of a standard electrolyte solution for electrochemical testing.

Materials:

• Synthesized Tetrabutylammonium Bromodiiodide (TBABI)

• Anhydrous solvent (e.g., acetonitrile, propylene (B89431) carbonate)

• Volumetric flask

• Analytical balance

• Inert atmosphere glovebox

Procedure:

• Inside an inert atmosphere glovebox, accurately weigh the desired amount of TBABI needed to achieve the target concentration (e.g., 0.1 M or 0.5 M).

• Transfer the weighed TBABI to a clean, dry volumetric flask.

• Add a small amount of the chosen anhydrous solvent to the flask to dissolve the salt.

• Once dissolved, add more solvent up to the calibration mark of the volumetric flask.

• Cap the flask and mix thoroughly by inversion until a homogeneous solution is formed.

• The electrolyte is now ready for electrochemical characterization.

Protocol 3: Electrochemical Characterization

This section details the procedures for determining the fundamental electrochemical properties of the TBABI electrolyte.

A. Determination of Ionic Conductivity

Equipment:

• Conductivity meter with a two-electrode conductivity cell

• Temperature-controlled environment (e.g., water bath or oven)

• Electrolyte solution prepared as per Protocol 2

Procedure:

• Calibrate the conductivity meter and cell using standard solutions of known conductivity.

• Rinse the conductivity cell with a small amount of the TBABI electrolyte and discard the rinsing.

• Fill the conductivity cell with the TBABI electrolyte, ensuring the electrodes are fully immersed and there are no air bubbles.

• Place the cell in a temperature-controlled environment and allow it to equilibrate to the desired temperature (e.g., 25 °C).

• Measure the conductivity. Record the value once it stabilizes.

• Repeat the measurement at various temperatures (e.g., 25 °C to 60 °C) to understand the temperature dependence of conductivity.

B. Determination of the Electrochemical Stability Window (ESW)

Equipment:

• Potentiostat

• Three-electrode electrochemical cell (including a working electrode [e.g., glassy carbon or platinum], a counter electrode [e.g., platinum wire], and a reference electrode [e.g., Ag/Ag⁺ or Ag/AgCl]).[1][2][3]

• Electrolyte solution prepared as per Protocol 2

Procedure:

• Assemble the three-electrode cell inside a glovebox, filling it with the TBABI electrolyte.

• Connect the electrodes to the potentiostat.

• Perform Cyclic Voltammetry (CV).[1][4]

  • Start the potential sweep from the open-circuit potential (OCP).

  • First, sweep in the anodic (positive) direction at a scan rate of 10-50 mV/s until a sharp increase in current is observed, indicating electrolyte oxidation.

  • In a separate experiment, start from the OCP and sweep in the cathodic (negative) direction until a sharp increase in current indicates electrolyte reduction.

• Define the ESW as the potential range between the onset of the anodic and cathodic currents. The current density cutoff for determining the limits is typically defined by the user (e.g., 0.1 or 1 mA/cm²).[2]

• Record the anodic and cathodic limits.

Data Presentation

Quantitative data from the characterization experiments should be compiled for clear comparison.

Table 1: Physical and Electrochemical Properties of TBABI Electrolytes

Parameter	Solvent	Concentration (M)	Value	Units
Ionic Conductivity	Acetonitrile	0.1	[Experimental Data]	mS/cm
	Propylene Carbonate	0.1	[Experimental Data]	mS/cm
	Acetonitrile	0.5	[Experimental Data]	mS/cm
	Propylene Carbonate	0.5	[Experimental Data]	mS/cm
Electrochemical Window
Anodic Limit vs. Ag/Ag⁺	Acetonitrile	0.1	[Experimental Data]	V
Cathodic Limit vs. Ag/Ag⁺	Acetonitrile	0.1	[Experimental Data]	V
Total Window	Acetonitrile	0.1	[Calculated Data]	V
Anodic Limit vs. Ag/Ag⁺	Propylene Carbonate	0.5	[Experimental Data]	V
Cathodic Limit vs. Ag/Ag⁺	Propylene Carbonate	0.5	[Experimental Data]	V

| Total Window | Propylene Carbonate | 0.5 | [Calculated Data] | V |

Visualizations

Caption: Workflow for the synthesis of Tetrabutylammonium Bromodiiodide (TBABI).

Caption: Experimental workflow for electrochemical characterization of TBABI electrolyte.

Caption: Postulated redox couple for the [I₂Br]⁻ anion in a battery system.

References

• 1. ossila.com [ossila.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Cyclic Voltammetry Protocol for Novel Electrode Materials — Scan Rates, Peak Analysis and Reporting [eureka.patsnap.com]

Application Notes and Protocols: Tetrabutylammonium Bromide (TBAB) in the Synthesis of Bioactive Heterocycles

Note: While the topic specified "Tetrabutylammonium bromodiiodide," the available scientific literature predominantly details the applications of the closely related and widely used phase-transfer catalyst, Tetrabutylammonium bromide (TBAB) . The following application notes and protocols are based on the extensive research available for TBAB in the synthesis of bioactive heterocycles.

Tetrabutylammonium bromide has emerged as a versatile and environmentally benign catalyst for a variety of organic transformations.[1] Its efficacy as a phase-transfer catalyst, and in some cases as an ionic liquid, has been demonstrated in the synthesis of a wide array of biologically significant heterocyclic compounds.[2][3] This document provides an overview of the applications of TBAB in the synthesis of nitrogen- and oxygen-containing bioactive heterocycles, complete with experimental protocols and quantitative data.

Synthesis of Bioactive Nitrogen-Containing Heterocycles

TBAB has been successfully employed in the synthesis of various nitrogen-containing heterocycles with diverse biological activities, including antibacterial, anticancer, and antiviral properties.[4]

Synthesis of 1,4-Dihydropyridines

1,4-Dihydropyridine (B1200194) scaffolds are present in numerous bioactive compounds with applications as antibacterial, antidiabetic, and anticancer agents.[4] A facile and efficient synthesis of these compounds can be achieved through a one-pot pseudo four-component Hantzsch reaction catalyzed by TBAB in an aqueous medium.[1]

Quantitative Data:

Entry	Aldehyde (1)	Product (4)	Time (h)	Yield (%)
1	Benzaldehyde	4a	5	92
2	4-Chlorobenzaldehyde	4b	4	95
3	4-Methylbenzaldehyde	4c	5	90
4	4-Methoxybenzaldehyde	4d	6	88
5	2-Nitrobenzaldehyde	4e	7	85
6	Furfural	4f	6	87

Experimental Protocol: General Procedure for the Synthesis of 1,4-Dihydropyridines (4a-f)

• A mixture of an aldehyde (1 mmol), ethyl acetoacetate (B1235776) (2 mmol), ammonium (B1175870) acetate (B1210297) (1 mmol), and TBAB (10 mol%) in water (10 mL) is taken in a round-bottom flask.

• The reaction mixture is stirred at 60 °C for the appropriate time as indicated in the table above.

• The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature.

• The solid product is collected by filtration, washed with water, and dried.

• The crude product is recrystallized from ethanol (B145695) to afford the pure 1,4-dihydropyridine derivative.

Workflow Diagram:

References

• 1. mdpi.com [mdpi.com]
• 2. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Tetrabutylammonium Bromide: A Versatile Phase-Transfer Catalyst for Efficient Synthesis of Bioactive N-Heterocycles_Chemicalbook [chemicalbook.com]

Application Notes and Protocols: Tetrabutylammonium Salts in Catalysis

A Note on Terminology: The query specifies "tetrabutylammonium bromodiiodide." Extensive literature searches did not yield information on a compound with this exact name being used as a catalyst. It is plausible that this term is a typographical error. This document will focus on two closely related and well-documented catalysts: Tetrabutylammonium (B224687) Bromide (TBAB) , a widely used phase-transfer catalyst, and Tetrabutylammonium Tribromide (TBATB) , a polyhalide salt also employed in organic synthesis.

Part 1: Tetrabutylammonium Bromide (TBAB) as a Phase-Transfer Catalyst

Application Notes

Tetrabutylammonium bromide (TBAB) is a quaternary ammonium (B1175870) salt extensively utilized as a phase-transfer catalyst (PTC) in a myriad of organic reactions.[1] Its efficacy stems from the ability of the bulky, lipophilic tetrabutylammonium cation to transport anionic reactants from an aqueous or solid phase into an organic phase where the reaction with an organic substrate occurs.[2] This circumvents the insolubility of reactants in different phases, thereby accelerating reaction rates and often improving yields and selectivity.[2]

Mechanism of Action:

The fundamental mechanism of TBAB in phase-transfer catalysis involves the exchange of its bromide anion with the reactant anion in the aqueous phase. The resulting tetrabutylammonium-reactant ion pair is soluble in the organic phase, allowing the reactant anion to engage with the organic substrate. After the reaction, the tetrabutylammonium cation shuttles the product anion back to the aqueous phase, regenerating the catalyst for another cycle.

TBAB has proven effective in a wide range of reactions, including:

• Alkylation, oxidation, and reduction reactions[3]

• Esterification and condensation reactions

• Suzuki and Heck cross-coupling reactions[4]

• Synthesis of bioactive heterocycles[3][4]

The advantages of using TBAB as a catalyst include its commercial availability, low cost, high thermal and chemical stability, and environmentally benign nature.[2]

Quantitative Data

Reaction Type	Substrates	Catalyst Loading (mol%)	Solvent System	Temperature (°C)	Yield (%)	Reference
Hantzsch Dihydropyridine Synthesis	Aromatic aldehyde, ethyl acetoacetate (B1235776), ammonium acetate (B1210297)	10	Water	60	85-95	Kumar et al., 2014 (as cited in[5])
Synthesis of 2-arylquinazolin-4(3H)-ones	2-aminobenzamide, aromatic aldehydes	Catalytic amount	Solvent-free (MW)	120	90-96	Davoodnia et al. (as cited in[2])
Synthesis of 1,8-dioxo-octahydroxanthenes	Aromatic aldehydes, dimedone	Catalytic amount	Solvent-free	120	High	Ezabadi et al. (as cited in[6])
Oxychalcogenation of Alkenes	Alkenes, diselenides/thiophenols, H₂O	30 (TBATB)	DMSO	40	up to 98	Huang et al., 2023 (as cited in[7])
Acetalization of Carbonyls	Aldehydes/ketones, trialkyl orthoformate, alcohol	Catalytic amount (TBATB)	Alcohol	Room Temp.	Excellent	Gopinath et al., 2002 (as cited in[8])

Experimental Protocols

Protocol 1: Synthesis of 1,4-Dihydropyridines using TBAB

This protocol is adapted from the Hantzsch reaction described by Kumar et al. (2014)[5].

• Reaction Setup: In a 50 mL round-bottom flask, combine the aromatic aldehyde (1 mmol), ethyl acetoacetate (2 mmol), and ammonium acetate (1.5 mmol).

• Catalyst Addition: Add tetrabutylammonium bromide (0.1 mmol, 10 mol%) to the flask.

• Solvent: Add 10 mL of water to the reaction mixture.

• Reaction Conditions: Stir the mixture vigorously at 60°C. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature. The solid product will precipitate. Collect the solid by filtration, wash with cold water, and dry under vacuum.

• Purification: Recrystallize the crude product from ethanol (B145695) to obtain the pure 1,4-dihydropyridine (B1200194) derivative.

Diagrams

References

• 1. Tetrabutylammonium bromide - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Tetrabutylammonium Bromide | Encyclopedia MDPI [encyclopedia.pub]
• 6. Actylis - Tetrabutylammonium Bromide - Catalyst - Ammonium Salts [solutions.actylis.com]
• 7. Three-Component Oxychalcogenation of Alkenes under Metal-Free Conditions: A Tetrabutylammonium Tribromide-Catalyzed System [organic-chemistry.org]
• 8. Tetrabutylammonium Tribromide (TBATB) as An Efficient Generator of HBr for an Efficient Chemoselective Reagent for Acetalization of Carbonyl Compounds [organic-chemistry.org]

Application Notes and Protocols for Tandem Cyclization Reactions in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Tandem cyclization reactions, also known as domino or cascade reactions, represent a highly efficient and elegant strategy in modern organic synthesis.[1] By combining multiple bond-forming events in a single operation without the isolation of intermediates, these processes offer significant advantages in terms of atom economy, step economy, and the rapid construction of complex molecular architectures from simple precursors.[1][2] This powerful approach has found widespread application in the synthesis of natural products, pharmaceuticals, and functional materials.[2][3] These notes provide an overview of selected tandem cyclization reactions, accompanied by detailed experimental protocols and quantitative data to facilitate their implementation in the laboratory.

Copper-Catalyzed Tandem C-N Bond Formation and Ring Expansion

The construction of medium-sized nitrogen heterocycles is a significant challenge in organic synthesis. A notable advancement in this area is the copper-catalyzed tandem reaction involving an initial Ullmann-type C-N bond formation followed by a ring-expansion process. This methodology provides a straightforward route to valuable 7-, 8-, 9-, and 10-membered nitrogen-containing rings.[4]

Application Note:

This protocol is particularly useful for the synthesis of benzo-fused diazocinones and related medium-ring heterocycles. The reaction couples a β-lactam with an ortho-haloaryl amine derivative, followed by an intramolecular transamidation that drives the ring expansion. The process is catalyzed by a simple copper(I) iodide salt in the presence of a ligand and a base. Interestingly, in some cases, acetic acid can be a more effective catalyst for the ring-expansion step than transition metal complexes.[4]

Experimental Protocol: Synthesis of 2,3,5,6-Tetrahydro-1H-benzo[b][4][5]diazocin-4-one.[4]

Materials:

• 2-Bromobenzylamine (B1296416) (1.00 mmol, 125 µL)

• 2-Azetidinone (1.20 mmol, 85 mg)

• Copper(I) iodide (CuI) (0.050 mmol, 9.6 mg, 5.0 mol%)

• Potassium carbonate (K₂CO₃) (2.03 mmol, 280 mg)

• N,N'-Dimethylethylenediamine (0.10 mmol, 11 µL, 10 mol%)

• Toluene (B28343) (1.0 mL)

• Argon atmosphere

Procedure:

• To a Schlenk tube, add CuI (9.6 mg, 0.050 mmol), 2-azetidinone (85 mg, 1.20 mmol), and K₂CO₃ (280 mg, 2.03 mmol).

• Evacuate the tube and backfill with argon.

• Under an argon stream, add N,N'-dimethylethylenediamine (11 µL, 0.10 mmol), 2-bromobenzylamine (125 µL, 1.00 mmol), and toluene (1.0 mL).

• Seal the Schlenk tube and heat the reaction mixture at 110 °C for the specified time (see table for details).

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate (B1210297) and filter through a pad of Celite.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography on silica (B1680970) gel (ethyl acetate/hexanes gradient) to afford the desired product.

Quantitative Data Summary:

Entry	Substrate 1	Substrate 2	Product	Time (h)	Yield (%)
1	2-Bromobenzylamine	2-Azetidinone	2,3,5,6-Tetrahydro-1H-benzo[b][4][5]diazocin-4-one	24	85
2	2-Bromobenzylamine	(rac)-4-Phenyl-2-azetidinone	2-Phenyl-2,3,5,6-tetrahydro-1H-benzo[b][4][5]diazocin-4-one	24	75
3	2-Amino-3-bromo-5-methylpyridine	2-Azetidinone	8-Methyl-1,2,3,5-tetrahydropyrido[3,4-b][4][6]diazepin-4-one	24	68

Reaction Workflow:

Caption: Workflow for Copper-Catalyzed Tandem C-N Coupling and Ring Expansion.

Silver-Catalyzed Tandem Carboxylative Cyclization of Propargylic Alcohols with Carbon Dioxide

The utilization of carbon dioxide (CO₂) as a C1 building block is a key goal in sustainable chemistry. Silver-catalyzed tandem reactions of propargylic alcohols with CO₂ provide an efficient route to α-alkylidene cyclic carbonates, which are versatile intermediates for further transformations.[6][7] This methodology can be extended to a three-component reaction with vicinal diols to produce other valuable cyclic carbonates and α-hydroxyl ketones in a thermodynamically favorable manner.[8]

Application Note:

This protocol describes the direct carboxylative cyclization of primary propargylic alcohols with CO₂, a transformation that is challenging with other catalyst systems. The use of silver complexes with bulky ligands, such as DavePhos, is crucial for achieving high yields. The resulting α-alkylidene cyclic carbonates are valuable precursors for the synthesis of various organic compounds.[6] The three-component variant offers a dehydration-free method for converting vicinal diols to cyclic carbonates.[8]

Experimental Protocol: General Procedure for the Carboxylative Cyclization of Propargylic Alcohols.[6]

Materials:

• Propargylic alcohol derivative (5.00 mmol)

• Silver(I) acetate (AgOAc) (5 mol%)

• DavePhos (2-(Dicyclohexylphosphino)-2'-(N,N-dimethylamino)biphenyl) (5 mol%)

• Dichloromethane (DCM) (5 mL)

• Carbon dioxide (CO₂) (8 bar)

Procedure:

• Charge a Fisher-Porter tube equipped with a Teflon-coated stirrer bar with the propargylic alcohol (5.00 mmol), AgOAc (5 mol%), and DavePhos (5 mol%).

• Add DCM (5 mL) to the tube.

• Pressurize the reaction mixture with CO₂ to 8 bar.

• Stir the reaction at room temperature for 16 hours.

• Carefully release the CO₂ pressure.

• Evaporate the solvent under reduced pressure.

• The crude product can be purified by Kugelrohr distillation or flash column chromatography.

Quantitative Data Summary:

Entry	Propargylic Alcohol	Catalyst System	Product	Pressure (bar)	Time (h)	Yield (%)
1	Propargyl alcohol	AgOAc/DavePhos	4-Methylene-1,3-dioxolan-2-one	8	16	95
2	3-Phenylprop-2-yn-1-ol	AgOAc/DavePhos	4-(Phenylmethylene)-1,3-dioxolan-2-one	8	16	88
3	But-2-yn-1-ol	AgOAc/DavePhos	4-Ethylidene-1,3-dioxolan-2-one	8	16	92

Reaction Mechanism:

Caption: Mechanism of Silver-Catalyzed Carboxylative Cyclization.

Gold-Catalyzed Tandem Cyclization/Hydroalkoxylation of ortho-Alkynylbenzaldehydes

Gold catalysts have emerged as powerful tools for the activation of alkynes towards nucleophilic attack. This reactivity has been harnessed in tandem reactions for the synthesis of complex heterocyclic systems. One such example is the gold-catalyzed tandem cyclization/hydroalkoxylation of ortho-alkynylbenzaldehydes, which provides a direct route to functionalized isochromene derivatives.

Application Note:

This protocol is suitable for the synthesis of a variety of isochromene derivatives from readily available ortho-alkynylbenzaldehydes. The reaction proceeds via an initial gold-catalyzed intramolecular cyclization of the aldehyde oxygen onto the activated alkyne, followed by the intermolecular addition of an alcohol. This tandem process allows for the rapid construction of the isochromene core with concomitant introduction of an alkoxy side chain.

Experimental Protocol: General Procedure for Gold-Catalyzed Tandem Cyclization/Hydroalkoxylation.

Materials:

• ortho-Alkynylbenzaldehyde (1.0 equiv)

• Alcohol (serves as solvent and reagent)

• [IPrAuCl]/AgOTf catalyst system (IPr = 1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene) (e.g., 2 mol%)

• Anhydrous solvent (e.g., Dichloromethane, if alcohol is not the solvent)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a flame-dried reaction vessel under an inert atmosphere, add the ortho-alkynylbenzaldehyde (1.0 equiv).

• Dissolve the starting material in the alcohol (or an anhydrous solvent followed by the addition of the alcohol).

• In a separate vial, prepare the active gold catalyst by mixing [IPrAuCl] and AgOTf in an anhydrous solvent.

• Add the catalyst solution to the reaction mixture.

• Stir the reaction at the specified temperature (see table for details) until completion, monitoring by TLC or GC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to yield the desired isochromene derivative.

Quantitative Data Summary:

Entry	ortho-Alkynylbenzaldehyde	Alcohol	Product	Temp (°C)	Time (h)	Yield (%)
1	2-(Phenylethynyl)benzaldehyde	Methanol	1-Methoxy-1-phenyl-1H-isochromene	25	2	95
2	2-(Cyclohexylethynyl)benzaldehyde	Ethanol	1-Ethoxy-1-cyclohexyl-1H-isochromene	40	4	88
3	2-(But-1-yn-1-yl)benzaldehyde	Isopropanol	1-Isopropoxy-1-propyl-1H-isochromene	40	6	92

Logical Relationship Diagram:

Caption: Logical Flow of Gold-Catalyzed Tandem Cyclization/Hydroalkoxylation.

Disclaimer: The provided protocols are intended for use by trained chemists in a laboratory setting. Appropriate safety precautions should be taken at all times. Reaction conditions may require optimization for specific substrates.

References

• 1. Gold(i)-catalyzed tandem cyclization/peroxidation of 2-alkynyl-1-carbonylbenzenes with TBHP - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Recent advances in the tandem copper-catalyzed Ullmann–Goldberg N-arylation–cyclization strategies - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Recent advances in the tandem copper-catalyzed Ullmann-Goldberg N-arylation-cyclization strategies. | Semantic Scholar [semanticscholar.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis of fused N-heterocycles via tandem C-H activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: The Role of Guest Molecules in the Formation of Semi-Clathrate Hydrates

For Researchers, Scientists, and Drug Development Professionals

Introduction

Semi-clathrate hydrates are crystalline, ice-like inclusion compounds formed by a hydrogen-bonded water lattice and a "guest" molecule. Unlike true clathrates, in semi-clathrates, the guest molecule, typically a quaternary ammonium (B1175870) salt, is incorporated into the water framework, forming a cationic host lattice that can encapsulate smaller guest molecules such as methane, carbon dioxide, or nitrogen.[1] This unique structure imparts remarkable thermodynamic stability, often at ambient pressure and near-room temperatures, making them promising materials for a variety of applications, including gas storage, separation, and as novel drug delivery vehicles.

The choice of the guest molecule is paramount in dictating the structure, stability, and physicochemical properties of the resulting semi-clathrate hydrate (B1144303). This document provides a comprehensive overview of the role of guest molecules in the formation of these hydrates, along with detailed experimental protocols for their synthesis and characterization.

Data Presentation: Physicochemical Properties of Semi-Clathrate Hydrates

The following tables summarize key quantitative data on the influence of different guest molecules on the properties of semi-clathrate hydrates.

Table 1: Influence of Quaternary Ammonium Salt Concentration on Methane Hydrate Formation Temperature [2]

Quaternary Ammonium Salt	Mass Fraction	Temperature Increment (K)
Tetra-n-butylammonium Bromide (TBAB)	0.0350	7.7
Tetra-n-butylammonium Bromide (TBAB)	0.0490	9.4
Tetra-n-butylammonium Bromide (TBAB)	0.1500	13.5
Tetra-n-butylammonium Acetate (TBAA)	0.0990	6.2

Table 2: Dissociation Enthalpies of Simple Gas Hydrates [3]

Gas Hydrate	Dissociation Enthalpy (kJ/mol-gas)
Methane Hydrate	54.2
Ethane Hydrate	73.8
Propane Hydrate	127.7

Table 3: Crystallographic Data for Tetraisoamylammonium (TiAA) Polyacrylate Hydrates [4]

TiAA Cation Content in Polymer (x)	Space Group	Unit Cell Parameter 'a' (Å)	Unit Cell Parameter 'c' (Å)	Decomposition Temperature (°C)	Decomposition Enthalpy (kJ/mol of hydrate)
100%	P6/mmm	~12.24	~12.70	+14.6	189.1
77%	P6/mmm	~12.24	~12.70	-	-
60%	P6/mmm	~12.24	~12.70	-	-
40%	P6/mmm	~12.24	~12.70	+9.8	84.0

Experimental Protocols

Detailed methodologies for the key experiments cited in the study of semi-clathrate hydrates are provided below.

Protocol 1: Synthesis of Semi-Clathrate Hydrates

Objective: To synthesize semi-clathrate hydrates with a quaternary ammonium salt and a guest gas.

Materials:

• High-pressure stainless-steel reactor with a sapphire window for visual observation.

• Aqueous solution of the desired quaternary ammonium salt (e.g., Tetra-n-butylammonium Bromide - TBAB) at a specific concentration.

• Guest gas (e.g., Methane, Carbon Dioxide).

• Temperature and pressure control system.

• Magnetic stirrer.

Procedure:

• Thoroughly clean and dry the high-pressure reactor.

• Fill the reactor to approximately half its volume with the prepared aqueous solution of the quaternary ammonium salt.

• Seal the reactor and purge it with the guest gas multiple times to remove any residual air.

• Pressurize the reactor with the guest gas to the desired initial pressure.

• Set the desired experimental temperature, which is typically below the expected hydrate formation temperature.

• Initiate stirring to ensure good mixing between the gas and liquid phases.

• Monitor the pressure and temperature inside the reactor continuously. A sudden drop in pressure at a constant temperature indicates the onset of hydrate formation.

• Allow the formation process to proceed until the pressure stabilizes, indicating that the reaction has reached equilibrium.

• The synthesized semi-clathrate hydrates can then be collected for characterization.

Protocol 2: Powder X-ray Diffraction (PXRD) Analysis

Objective: To determine the crystal structure and lattice parameters of the synthesized semi-clathrate hydrates.

Materials:

• Powder X-ray diffractometer with a low-temperature stage.

• Sample holder (zero-background sample holders are recommended for small sample amounts).

• Mortar and pestle for sample grinding.

Procedure:

• Sample Preparation:

  • Carefully retrieve the synthesized semi-clathrate hydrate from the reactor at a low temperature to prevent dissociation.

  • Gently grind the hydrate sample into a fine powder using a pre-cooled mortar and pestle in a cold environment (e.g., a glove box with a cooling system). The ideal particle size is typically less than 10 µm to minimize preferred orientation effects.[5]

  • Mount the powdered sample onto the sample holder of the PXRD instrument. Ensure the sample surface is flat and level with the surface of the holder.[6]

• Instrument Setup:

  • Cool the sample stage to a temperature where the hydrate is stable (e.g., -100 °C).

  • Set the X-ray source parameters (e.g., 40 kV and 40 mA).

  • Select the appropriate scan range (e.g., 5° to 80° 2θ) and step size (e.g., 0.02°).

• Data Collection:

  • Initiate the PXRD scan and collect the diffraction pattern.

• Data Analysis:

  • Identify the crystalline phases present in the sample by comparing the experimental diffraction pattern with standard diffraction patterns from databases like the International Centre for Diffraction Data (ICDD).

  • Perform Rietveld refinement of the diffraction data to determine the crystal structure, space group, and lattice parameters of the semi-clathrate hydrate.

Protocol 3: Differential Scanning Calorimetry (DSC) Analysis

Objective: To determine the dissociation temperature and enthalpy of dissociation of the semi-clathrate hydrates.

Materials:

• Differential Scanning Calorimeter (DSC) with a high-pressure cell.

• Hermetically sealed sample pans.

• Microbalance for accurate weighing of samples.

Procedure:

• Sample Preparation:

  • Accurately weigh a small amount of the synthesized semi-clathrate hydrate (typically 5-10 mg) into a DSC sample pan.

  • Hermetically seal the pan to prevent any loss of guest molecules during the experiment.

• Instrument Setup:

  • Place the sealed sample pan and an empty reference pan into the DSC cell.

  • Pressurize the DSC cell with an inert gas (e.g., nitrogen) to the desired pressure.

  • Set the temperature program:

    • Cool the sample to a low temperature (e.g., -50 °C) to ensure it is in a fully solid state.

    • Heat the sample at a constant rate (e.g., 1 °C/min) through its dissociation temperature.

• Data Collection:

  • Initiate the temperature program and record the heat flow as a function of temperature.

• Data Analysis:

  • The dissociation of the semi-clathrate hydrate will be observed as an endothermic peak in the DSC thermogram.

  • The onset temperature of the peak corresponds to the dissociation temperature.

  • The area under the peak is proportional to the enthalpy of dissociation. Integrate the peak to calculate the dissociation enthalpy (in J/g or kJ/mol).

Protocol 4: In-Situ Raman Spectroscopy Analysis

Objective: To identify the guest molecules encapsulated within the hydrate cages and to study the formation kinetics.

Materials:

• Raman spectrometer equipped with a microscope and a high-pressure, low-temperature cell with an optical window.

• Laser source (e.g., 532 nm).

Procedure:

• Sample Preparation:

  • Synthesize the semi-clathrate hydrate directly within the high-pressure Raman cell following Protocol 1.

• Instrument Setup:

  • Focus the laser beam on the hydrate crystals through the optical window of the cell.

  • Set the acquisition parameters, including laser power, exposure time, and number of accumulations, to obtain a good signal-to-noise ratio.

• Data Collection:

  • Record Raman spectra of the gas, liquid, and solid (hydrate) phases at different stages of the formation process.

• Data Analysis:

  • Identify the characteristic Raman peaks of the guest molecules. The vibrational frequencies of the guest molecules will shift upon encapsulation in the hydrate cages.

  • Analyze the changes in the intensity of the characteristic peaks over time to study the kinetics of hydrate formation.

  • The relative intensities of the peaks corresponding to the guest molecules in different cages can be used to estimate the cage occupancy.

Mandatory Visualization

Caption: Experimental workflow for the synthesis and characterization of semi-clathrate hydrates.

Caption: Logical relationship between guest molecule properties and semi-clathrate hydrate characteristics.

References

• 1. Thermodynamic Properties and Crystallographic Characterization of Semiclathrate Hydrates Formed with Tetra-n-butylammonium Glycolate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. mcgill.ca [mcgill.ca]

Technical Notes & Optimization

Technical Support Center: Optimizing Reactions Catalyzed by Tetrabutylammonium Halides

Welcome to the Technical Support Center for reactions catalyzed by tetrabutylammonium (B224687) halides, such as tetrabutylammonium bromide (TBAB) and tetrabutylammonium iodide (TBAI). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and improve the yield of their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the role of tetrabutylammonium bromide (TBAB) in these reactions?

A1: Tetrabutylammonium bromide (TBAB) is a quaternary ammonium (B1175870) salt commonly used as a phase-transfer catalyst (PTC). In reactions with immiscible aqueous and organic phases, TBAB facilitates the transfer of reactants between the two phases, thereby increasing the reaction rate and yield. The tetrabutylammonium cation is lipophilic and can escort anions from the aqueous phase into the organic phase where the reaction occurs. It can also act as a co-catalyst or an ionic liquid under certain conditions.

Q2: Is "Tetrabutylammonium Bromodiiodide" a standard catalyst?

A2: "Tetrabutylammonium bromodiiodide" is not a standard commercially available catalyst. It is possible that this refers to a mixed halide system, the in-situ formation of a trihalide species like Bu4N+ BrI2- when TBAB is used in the presence of iodine, or a combination of tetrabutylammonium bromide (TBAB) and tetrabutylammonium iodide (TBAI). Using a combination of bromide and iodide salts can sometimes enhance catalytic activity.

Q3: When should I use Tetrabutylammonium Iodide (TBAI) instead of TBAB?

A3: The choice between TBAB and TBAI often depends on the specific reaction. TBAI is sometimes used to convert alkyl chlorides or bromides into more reactive alkyl iodides in situ, a process known as the Finkelstein reaction. This can significantly increase the rate of nucleophilic substitution reactions. However, TBAB is often more cost-effective and is a highly effective catalyst for a wide range of transformations. For some reactions, a combination of both catalysts may be beneficial.

Q4: My reaction mixture has formed a stable emulsion. How can I resolve this?

A4: Emulsion formation is a common issue in phase-transfer catalysis, as the catalyst itself can act as a surfactant. To break an emulsion, you can try adding a saturated brine solution, changing the solvent to one with a greater density difference from water, or centrifugation. To prevent emulsion formation, consider lowering the catalyst concentration, reducing the stirring speed, or changing the order of reagent addition.

Q5: What are common side reactions when using TBAB in alkylation reactions?

A5: In alkylation reactions, particularly under strongly basic conditions, side reactions can occur. These may include elimination reactions, especially with secondary and tertiary alkyl halides, and dialkylation if the product is also susceptible to alkylation. O-alkylation versus C-alkylation can also be a selectivity issue depending on the substrate. In some cases, the catalyst itself can decompose at higher temperatures in the presence of a strong base, leading to the formation of tributylamine.

Troubleshooting Guides

Issue 1: Low or No Product Yield

A low or non-existent product yield is a frequent challenge. The following guide provides a systematic approach to diagnosing and resolving this issue.

Caption: Troubleshooting workflow for low product yield.

Issue 2: Catalyst Deactivation or Poisoning

Catalyst deactivation can lead to a stalled or sluggish reaction.

Side reactions and byproducts in tetrabutylammonium bromodiiodide applications

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing tetrabutylammonium (B224687) bromodiiodide (TBABrI₂).

Frequently Asked Questions (FAQs)

Q1: What is tetrabutylammonium bromodiiodide and how is it typically formed?

A1: Tetrabutylammonium bromodiiodide is a quaternary ammonium (B1175870) salt that features a tetrabutylammonium cation ([N(C₄H₉)₄]⁺) and a bromodiiodide anion ([BrI₂]⁻). It is a type of polyhalide. It is often generated in situ by combining a source of bromide, such as tetrabutylammonium bromide (TBABr), with molecular iodine (I₂). The formation is an equilibrium reaction where the bromide ion complexes with iodine.

Q2: What are the primary applications of tetrabutylammonium bromodiiodide in organic synthesis?

A2: Tetrabutylammonium bromodiiodide is primarily used as a reagent for co-halogenation reactions, such as the iodobromination of alkenes and alkynes. It also finds application in iodolactonization and other electrophilic additions where a source of electrophilic iodine and nucleophilic bromide is required. Its phase-transfer catalyst properties, inherent from the tetrabutylammonium cation, allow it to be effective in biphasic reaction systems.

Q3: What is the stability of tetrabutylammonium bromodiiodide?

A3: The stability of polyhalide ions like bromodiiodide can be influenced by factors such as the counterion, solvent, and temperature. Generally, the stability of polyhalide anions decreases in the order: [I₃]⁻ > [IBr₂]⁻ > [ICl₂]⁻ > [Br₃]⁻.[1][2] While solid tetrabutylammonium bromodiiodide can be isolated, it is often used as a transient species generated in the reaction mixture. It can be sensitive to heat and light, which may promote its decomposition.

Q4: What are the main safety precautions to consider when working with tetrabutylammonium bromodiiodide?

A4: As with many halogenating agents, tetrabutylammonium bromodiiodide should be handled with care in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves, is essential. It is incompatible with strong oxidizing agents.[2] Upon decomposition, it can release volatile and corrosive halogen species.

Troubleshooting Guides

Issue 1: Low Yield of the Desired Halogenated Product

Potential Cause	Troubleshooting Step	Expected Outcome
Decomposition of TBABrI₂	1. Prepare the reagent in situ at a low temperature (e.g., 0-5 °C).2. Protect the reaction from light by wrapping the flask in aluminum foil.3. Use fresh, high-purity TBABr and iodine.	Increased concentration of the active halogenating agent, leading to a higher yield of the desired product.
Sub-optimal Reaction Conditions	1. Screen different solvents to optimize the solubility of all reactants.2. Adjust the stoichiometry of TBABr to I₂. An excess of bromide may be required to push the equilibrium towards the formation of [BrI₂]⁻.3. Vary the reaction temperature and time.	Identification of optimal reaction parameters to maximize product formation.
Presence of Water or Protic Solvents	1. Ensure all glassware is oven-dried before use.2. Use anhydrous solvents.3. In some cases, the presence of a controlled amount of water can influence the reaction; however, uncontrolled moisture is generally detrimental.	Reduced hydrolysis of intermediates and prevention of unwanted side reactions, leading to a cleaner reaction profile and higher yield.

Issue 2: Formation of Multiple Byproducts

Potential Cause	Troubleshooting Step	Expected Outcome
Di-halogenation or Over-halogenation	1. Use the halogenating agent as the limiting reagent.2. Add the TBABrI₂ solution slowly to the substrate solution.3. Lower the reaction temperature to increase selectivity.	Minimized formation of di- and poly-halogenated byproducts.
Formation of Homohalogenated Products (Di-iodo or Di-bromo compounds)	1. Adjust the TBABr to I₂ ratio. A 1:1 ratio is a good starting point for generating [BrI₂]⁻.2. The formation of the tribromide anion ([Br₃]⁻) can be suppressed by avoiding a large excess of bromide.[3]	Increased selectivity for the desired hetero-halogenated product.
Solvent Participation	1. Choose a non-reactive, aprotic solvent.2. If solvent participation is unavoidable, consider a different synthetic route.	Elimination of byproducts resulting from the reaction of the solvent with intermediates.

Quantitative Data on Byproduct Formation

The following table summarizes potential byproducts and their approximate yields under non-optimized conditions in a hypothetical iodobromination of styrene.

Substrate	Desired Product	Potential Byproduct	Typical Byproduct Yield (%)	Conditions Leading to Byproduct Formation
Styrene	1-bromo-2-iodo-1-phenylethane	1,2-diiodo-1-phenylethane	5-15%	Excess iodine or insufficient bromide to form [BrI₂]⁻.
Styrene	1-bromo-2-iodo-1-phenylethane	1,2-dibromo-1-phenylethane	5-10%	Excess bromide, leading to the formation of [Br₃]⁻.
Styrene	1-bromo-2-iodo-1-phenylethane	Styrene oxide	<5%	Presence of water or other nucleophilic impurities.
Styrene	1-bromo-2-iodo-1-phenylethane	Unreacted Styrene	Variable	Incomplete reaction due to reagent decomposition or insufficient reaction time/temperature.

Experimental Protocols

Protocol 1: In Situ Generation and Application of Tetrabutylammonium Bromodiiodide for the Iodobromination of an Alkene

• Materials:

  • Tetrabutylammonium bromide (TBABr)

  • Iodine (I₂)

  • Alkene substrate

  • Anhydrous dichloromethane (B109758) (DCM)

  • Saturated aqueous sodium thiosulfate (B1220275) (Na₂S₂O₃) solution

  • Brine

  • Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve the alkene substrate (1.0 mmol) in anhydrous DCM (10 mL).

  • Cool the solution to 0 °C in an ice bath.

  • In a separate flask, dissolve TBABr (1.1 mmol) and I₂ (1.1 mmol) in anhydrous DCM (15 mL). Stir until the iodine is fully dissolved to form a dark solution of TBABrI₂.

  • Add the TBABrI₂ solution dropwise to the cooled alkene solution over 15-20 minutes.

  • Allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature and stir for an additional 2-4 hours, monitoring the reaction progress by TLC.

  • Upon completion, quench the reaction by adding saturated aqueous Na₂S₂O₃ solution (10 mL) to consume any unreacted iodine.

  • Transfer the mixture to a separatory funnel and wash the organic layer sequentially with water (2 x 15 mL) and brine (15 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel.

Visualizations

Caption: Formation and decomposition of TBABrI₂.

Caption: Experimental workflow for iodobromination.

Caption: General mechanism for iodobromination.

References

• 1. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Conditions for Tetrabutylammonium Bromodiiodide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with tetrabutylammonium (B224687) bromodiiodide. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during synthesis and application.

Section 1: Synthesis of Tetrabutylammonium Bromide (TBAB) - The Precursor

A reliable synthesis of the precursor, tetrabutylammonium bromide (TBAB), is the first critical step. The most common method is the alkylation of tributylamine (B1682462) with 1-bromobutane (B133212).[1]

Frequently Asked Questions (FAQs) for TBAB Synthesis

Q1: What is a typical experimental protocol for the synthesis of tetrabutylammonium bromide (TBAB)?

A1: A general procedure involves the reaction of tributylamine with 1-bromobutane.[1] A common solvent for this reaction is acetonitrile (B52724).[2] The reaction mixture is typically heated under reflux for a sufficient period to ensure complete reaction.[2]

Detailed Experimental Protocol for Tetrabutylammonium Bromide (TBAB) Synthesis

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine tributylamine and a slight molar excess of 1-bromobutane in acetonitrile.[2][3]

• Reaction Conditions: Heat the mixture to reflux (the boiling point of acetonitrile is approximately 82°C) and maintain this temperature with stirring.[4] Reaction times can vary from a few hours to over 24 hours, depending on the scale and desired conversion.[3][4]

• Work-up and Purification: After cooling to room temperature, the solvent can be removed under reduced pressure. The resulting crude product can be purified by recrystallization, for example, from ethyl acetate.[5] Washing the crude product with a non-polar solvent like hexane (B92381) can help remove unreacted starting materials.

Q2: My TBAB synthesis is giving a low yield. What are the common causes and how can I improve it?

A2: Low yields in TBAB synthesis can be attributed to several factors:

• Incomplete Reaction: The reaction time may be insufficient. Monitor the reaction progress using techniques like TLC or ¹H NMR to ensure the disappearance of starting materials. Some protocols suggest reaction times of up to 33 hours for high conversion.[4]

• Suboptimal Temperature: The reaction should be maintained at a consistent reflux temperature. Lower temperatures will result in a slower reaction rate.

• Choice of Solvent: Acetonitrile is often a good solvent choice for this type of reaction, leading to higher yields compared to other aprotic polar solvents.[2]

• Purification Losses: Significant loss of product can occur during work-up and recrystallization. Ensure efficient extraction and minimize the number of purification steps.

Q3: What are the key safety precautions when synthesizing TBAB?

A3: It is crucial to handle the reagents and product with care:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.[6][7]

• Ventilation: Work in a well-ventilated area or a fume hood to avoid inhaling vapors of the reactants and solvent.[7]

• Handling: Tetrabutylammonium bromide is harmful if swallowed and can cause skin and serious eye irritation.[6][8] Avoid contact with skin and eyes.[8] In case of contact, rinse the affected area thoroughly with water.[8]

• Storage: TBAB is hygroscopic and should be stored in a tightly closed container in a dry place.[7][9]

Data Presentation: Optimizing TBAB Synthesis

Parameter	Condition 1	Condition 2	Condition 3	Reference
Solvent	Acetonitrile	Acetonitrile	Ethyl Acetate	[2][3][4]
Temperature	80 °C	82 °C	Reflux	[3][4]
Reactant Ratio (n-bromobutane:tributylamine)	1:1	1.1:1	-	[3][4]
Reaction Time	2 hours	33 hours	14 hours	[3][4]
Yield	High	98.9%	84%	[3][4]

Section 2: Synthesis of Tetrabutylammonium Bromodiiodide (TBABrI₂)

Tetrabutylammonium bromodiiodide is prepared by the reaction of tetrabutylammonium bromide (TBAB) with elemental iodine (I₂). This reaction forms a polyhalide salt.

Frequently Asked Questions (FAQs) for TBABrI₂ Synthesis

Q1: I cannot find a detailed protocol for the synthesis of pure tetrabutylammonium bromodiiodide. Can you provide a general procedure?

General Experimental Protocol for Tetrabutylammonium Bromodiiodide (TBABrI₂) Synthesis (Adaptable)

• Dissolution: Dissolve tetrabutylammonium bromide (TBAB) in a suitable solvent. A chlorinated solvent like dichloromethane (B109758) or chloroform (B151607) could be a starting point.

• Addition of Iodine: To the stirred solution of TBAB, add a stoichiometric amount (1:1 molar ratio) of elemental iodine (I₂). The iodine can be added as a solid in portions or as a solution in the same solvent.

• Reaction: Stir the reaction mixture at room temperature. The reaction is often rapid, indicated by a color change as the iodine dissolves to form the polyhalide complex.

• Isolation and Purification: The product may precipitate from the reaction mixture upon formation or can be isolated by removing the solvent under reduced pressure. Recrystallization from a suitable solvent system (e.g., ethanol/water or dichloromethane/hexane) can be attempted for purification. The product should be a crystalline solid.

Q2: My attempt to synthesize TBABrI₂ resulted in a dark, oily product instead of crystals. What could be the issue?

A2: The formation of an oily product can be due to several factors:

• Impurities: The presence of unreacted starting materials (TBAB or iodine) or solvent residues can prevent crystallization. Ensure your starting TBAB is pure and dry.

• Incorrect Stoichiometry: An excess of either reactant can lead to a mixture that is difficult to crystallize. Use a precise 1:1 molar ratio of TBAB to I₂.

• Inappropriate Solvent: The solvent used for the reaction or recrystallization may not be suitable. Experiment with different solvents or solvent mixtures to find one that promotes crystallization.

• Water Contamination: TBAB is hygroscopic. The presence of water can interfere with the reaction and crystallization. Ensure all glassware is dry and use anhydrous solvents.

Q3: The color of my reaction mixture is not the expected deep brown of the bromodiiodide. What does this indicate?

A3: The color of the reaction can be an indicator of its progress:

• Lighter Color: A color that is lighter than expected may suggest that not all of the iodine has reacted to form the [BrI₂]⁻ anion. This could be due to insufficient stirring or reaction time.

• Presence of Unreacted Iodine: If solid iodine remains in the flask, the reaction is incomplete. Continue stirring or gently warm the mixture to encourage the reaction to go to completion.

Troubleshooting Guide for TBABrI₂ Synthesis

Issue	Possible Cause	Suggested Solution
Low Yield	Incomplete reaction.	Increase reaction time, ensure stoichiometric amounts of reactants.
Product loss during work-up.	Optimize purification steps, for example, by careful selection of recrystallization solvents.
Product is an oil, not a solid	Presence of impurities.	Ensure high purity of starting materials. Purify the crude product by chromatography if recrystallization fails.
Inappropriate solvent for crystallization.	Screen a range of solvents and solvent mixtures for recrystallization.
Product is unstable and decomposes	Sensitivity to light, heat, or moisture.	Store the product in a dark, cool, and dry place, preferably under an inert atmosphere.
Side reactions	Reaction with solvent or impurities.	Use a non-reactive, anhydrous solvent.

Section 3: Safety and Handling

Q1: What are the primary hazards associated with tetrabutylammonium bromodiiodide and its precursors?

A1: The starting material, tetrabutylammonium bromide (TBAB), is classified as harmful if swallowed and causes skin and eye irritation.[6][8] Polyhalogenated compounds, in general, can be toxic and may have environmental impacts.[10] Elemental iodine is also corrosive and toxic. Therefore, tetrabutylammonium bromodiiodide should be handled with a high degree of caution, assuming it possesses hazards from both the quaternary ammonium (B1175870) halide and the polyhalide components.

General Safety Precautions:

• Engineering Controls: Always work in a well-ventilated fume hood.[7]

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles with side shields, and a flame-retardant lab coat.[6][7]

• Handling: Avoid inhalation of dust and vapors.[7] Prevent contact with skin and eyes.[8]

• Storage: Store in a cool, dry, and dark place away from incompatible materials such as strong oxidizing agents.[7] The compound is likely to be hygroscopic.[9]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.[9]

Section 4: Diagrams

References

• 1. CN114014762A - Crystallization refining method of tetrabutylammonium bromide - Google Patents [patents.google.com]
• 2. carlroth.com:443 [carlroth.com:443]
• 3. researchgate.net [researchgate.net]
• 4. imaging.org [imaging.org]
• 5. asianpubs.org [asianpubs.org]
• 6. Polyhalogenated compound - Wikipedia [en.wikipedia.org]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. dept.harpercollege.edu [dept.harpercollege.edu]
• 9. CK12-Foundation [flexbooks.ck12.org]
• 10. Polyhalogenated Compounds [unacademy.com]

Stability issues of tetrabutylammonium bromodiiodide in solution

This guide provides troubleshooting advice, frequently asked questions, and best practices for handling solutions of tetrabutylammonium (B224687) bromodiiodide ([TBA][I₂Br]). Due to the inherent reactivity of the bromodiiodide anion, researchers may encounter stability issues. This resource is intended to help researchers, scientists, and drug development professionals anticipate and resolve these challenges.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why did my colorless/pale yellow solution of tetrabutylammonium bromodiiodide turn brown or reddish-brown?

A color change to brown or reddish-brown typically indicates the formation of free iodine (I₂) or other polyiodide species like the triiodide ion (I₃⁻) in your solution. This is a common degradation pathway for polyhalide anions.

• Possible Causes:

  • Equilibrium Shift: The bromodiiodide anion ([I₂Br]⁻) exists in equilibrium with other polyhalide species. Changes in solvent, concentration, or temperature can shift this equilibrium. Studies on polyhalides show they can undergo rapid redistribution in solution to form various species (e.g., I₃⁻, IBr₂⁻, Br₃⁻).[1][2]

  • Solvent Interaction: Certain organic solvents can react with or promote the decomposition of polyhalides.[3]

  • Photodegradation: Exposure to light, particularly UV light, can induce decomposition.

  • Presence of Impurities: Contaminants can catalyze the degradation of the polyhalide anion.

• Troubleshooting Steps:

  • Protect from Light: Store the solution in an amber vial or wrap the container with aluminum foil. Prepare and handle the solution under minimal light conditions.

  • Solvent Check: Ensure you are using a high-purity, dry, aprotic solvent such as acetonitrile (B52724) or dichloromethane. Aprotic solvents are generally preferred as they can enhance the stability of polyhalide anions compared to aqueous solutions.[4]

  • Inert Atmosphere: Prepare and store the solution under an inert atmosphere (e.g., nitrogen or argon) to prevent reactions with atmospheric moisture or oxygen.

Q2: I observe a precipitate forming in my tetrabutylammonium bromodiiodide solution. What is it and what should I do?

Precipitation can occur for several reasons, including poor solubility of the salt or its degradation products in the chosen solvent.

• Possible Causes:

  • Low Solubility: The concentration of the solution may have exceeded the solubility limit in the specific solvent and at the current temperature.

  • Degradation Products: The decomposition of the [I₂Br]⁻ anion can lead to the formation of less soluble species.

  • Temperature Fluctuation: A decrease in temperature can significantly lower the solubility of the salt.

• Troubleshooting Steps:

  • Verify Solubility: Check the literature for the solubility of tetrabutylammonium bromodiiodide in your solvent. You may need to use a more dilute solution.

  • Gentle Warming & Agitation: Try gently warming the solution while stirring to see if the precipitate redissolves.

  • Filtration: If the precipitate is suspected to be a degradation product, it may be necessary to filter the solution before use, but be aware this will change the concentration of the active species.

  • Solvent System: Consider using a different solvent or a co-solvent system to improve solubility.

Q3: How can I confirm the integrity of my tetrabutylammonium bromodiiodide solution?

The integrity of the solution can be monitored by tracking the concentration of the [I₂Br]⁻ anion.

• Recommended Method: UV-Vis Spectroscopy

  • Polyhalide anions have characteristic and strong absorption peaks in the UV region. For example, the related tribromide (Br₃⁻) anion shows a strong absorption peak around 270 nm in acetonitrile.[5]

  • By periodically measuring the UV-Vis spectrum of your solution, you can monitor for a decrease in the absorbance of the [I₂Br]⁻ peak or the appearance of new peaks (e.g., for I₃⁻, which absorbs around 290 nm and 360 nm) that would indicate degradation.

Experimental Protocols

Protocol 1: Preparation and Storage of a Stock Solution

This protocol outlines the recommended procedure for preparing a relatively stable stock solution of tetrabutylammonium bromodiiodide.

• Materials:

  • Tetrabutylammonium bromodiiodide (solid)

  • High-purity, anhydrous aprotic solvent (e.g., acetonitrile)

  • Amber glass vial with a PTFE-lined cap

  • Inert gas source (Argon or Nitrogen)

• Procedure: a. Dry the amber glass vial in an oven and cool under a stream of inert gas. b. Weigh the desired amount of solid tetrabutylammonium bromodiiodide directly into the vial under an inert atmosphere if possible (e.g., in a glovebox). c. Using a syringe, add the required volume of anhydrous solvent to the vial. d. Seal the vial tightly with the cap. e. Agitate the solution using a vortex mixer or sonicator until the solid is fully dissolved. f. Purge the headspace of the vial with inert gas before final sealing.

• Storage:

  • Store the vial at a cool, stable temperature (e.g., 2-8 °C).

  • Protect the vial from light by storing it in the dark or wrapping it in aluminum foil.[5]

Protocol 2: Monitoring Solution Stability with UV-Vis Spectroscopy

This protocol describes how to use UV-Vis spectroscopy to assess the stability of your solution over time.

• Instrumentation:

  • UV-Vis Spectrophotometer

  • Matched quartz cuvettes (1 cm path length)

• Procedure: a. Immediately after preparing the stock solution (Time 0), take an aliquot and dilute it to a suitable concentration for spectroscopic analysis (typically to an absorbance value < 1.5). Use the same high-purity solvent for dilution. b. Record the UV-Vis spectrum over a range of 220-500 nm. c. Identify the primary absorbance maximum (λ_max) corresponding to the [I₂Br]⁻ anion. d. Repeat the measurement at regular intervals (e.g., every 24 hours) for a week, storing the stock solution under the recommended conditions between measurements. e. Analyze the data by plotting the absorbance at λ_max versus time. A significant decrease in absorbance indicates degradation. Also, monitor for the growth of new peaks that signify the formation of degradation products.

Quantitative Data

Ion Species	Expected λ_max (in Acetonitrile)	Notes
Tribromide ([Br₃]⁻)	~270 nm	A potential species in equilibrium or a decomposition product.[5]
Triiodide ([I₃]⁻)	~290 nm, ~360 nm	A common degradation product, indicating the release of iodine.
Bromodiiodide ([I₂Br]⁻)	~270-295 nm (Estimated)	The primary peak to monitor for a decrease in intensity.

Note: The λ_max for [I₂Br]⁻ is an estimate based on related structures. It is crucial to determine the actual λ_max empirically with a freshly prepared solution.

Visual Guides

Degradation Pathway and Troubleshooting

The following diagram illustrates the potential degradation pathway of the [I₂Br]⁻ anion in solution and the corresponding troubleshooting workflow.

Fig 1. Degradation pathway and troubleshooting logic.

Experimental Workflow for Stability Monitoring

This diagram shows the experimental workflow for preparing a solution and monitoring its stability over time using UV-Vis spectroscopy.

Fig 2. Workflow for monitoring solution stability.

References

• 1. Studies of polyhalide ions in aqueous and non-aqueous solution by electrospray mass spectrometry - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. web.uvic.ca [web.uvic.ca]
• 5. osti.gov [osti.gov]

Purification methods for tetrabutylammonium bromodiiodide

Technical Support Center: Tetrabutylammonium (B224687) Bromide

This technical support center provides troubleshooting guidance and frequently asked questions regarding the purification of tetrabutylammonium bromide (TBAB). The information is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude tetrabutylammonium bromide?

Common impurities in crude tetrabutylammonium bromide often stem from its synthesis, which typically involves the reaction of tributylamine (B1682462) and n-butyl bromide. Therefore, unreacted starting materials such as tributylamine and n-butyl bromide are potential impurities.[1] The compound is also hygroscopic, meaning it can absorb moisture from the atmosphere, so water can be a significant impurity if not handled under dry conditions.[2][3]

Q2: What are the recommended storage conditions for tetrabutylammonium bromide?

Tetrabutylammonium bromide should be stored in a tightly closed container in a dry, well-ventilated place.[3] As it is hygroscopic, it is crucial to protect it from moisture.[2][3] The recommended storage temperature is typically room temperature, but you should always refer to the product label for specific storage guidance.[2]

Q3: What solvents are suitable for the recrystallization of tetrabutylammonium bromide?

Ethyl acetate (B1210297) has been successfully used as a solvent for the crystallization refining of tetrabutylammonium bromide.[4] Another method involves the vapor diffusion of diethyl ether into an acetonitrile (B52724) solution of the compound to form crystals.[5] The choice of solvent will depend on the specific impurities you are trying to remove.

Q4: Is tetrabutylammonium bromide stable?

Tetrabutylammonium bromide is chemically stable under standard ambient conditions (room temperature).[2] However, it can react violently with strong oxidizing agents.[3] It is also important to avoid conditions that could lead to dust formation, as fine dust can have the potential for a dust explosion.[3]

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Oily or syrupy product instead of solid crystals	Presence of unreacted tributylamine or n-butyl bromide.	Wash the crude product with an organic solvent that is inert to tetrabutylammonium bromide, substantially immiscible with water, and capable of solubilizing the impurities. Suitable solvents include benzene, cyclohexane, or hexane.[1]
Product is clumpy or appears wet	Absorption of atmospheric moisture due to the hygroscopic nature of the compound.[2][3]	Handle the material under an inert, dry atmosphere (e.g., in a glove box). Dry the product under vacuum. Ensure storage in a desiccator or a tightly sealed container with a desiccant.
Low yield after recrystallization	The chosen solvent system may not be optimal, or the cooling process may be too rapid, leading to poor crystal formation.	For crystallization from ethyl acetate, a staged cooling process with controlled cooling rates can improve yield.[4] Consider alternative solvent systems, such as vapor diffusion of diethyl ether into an acetonitrile solution.[5]
Discolored (e.g., yellow) product	Presence of degradation products or residual impurities from the synthesis.	Recrystallization is often effective at removing colored impurities. The crystallization refining method using ethyl acetate and ultrasound has been shown to be effective.[4]

Experimental Protocols

Protocol 1: Crystallization Refining from Ethyl Acetate

This method has been reported to achieve a primary crystallization rate of over 99%.[4]

Materials:

• Crude tetrabutylammonium bromide

• Ethyl acetate

• Reaction kettle with stirring and temperature control

• Ultrasonic bath or probe

Procedure:

• Preheat the ethyl acetate in the reaction kettle to 30-35°C.

• Under stirring, add the molten crude tetrabutylammonium bromide to the preheated ethyl acetate. The mass ratio of crude product to ethyl acetate should be approximately 0.9:1.

• Subject the mixture to ultrasonic treatment for 3-5 minutes to obtain the crystallization stock solution.

• Cool the solution to 8-10°C and continue stirring to induce crystallization for 2-3 hours.

• After the initial crystallization, heat the mixture to 12-15°C and apply ultrasonic treatment for another 5-10 minutes.

• Cool the mixture to a final temperature of 3-4°C at a controlled cooling rate of 1-2°C per hour.

• Continue to stir and crystallize for an additional 1-2 hours.

• Perform solid-liquid separation (e.g., filtration) to collect the crystals.

• Remove any residual solvent from the collected crystals, for example, by drying under vacuum.

Protocol 2: Purification by Washing with an Organic Solvent

This protocol is aimed at removing unreacted starting materials.[1]

Materials:

• Crude tetrabutylammonium bromide reaction mixture

• An inert, water-immiscible organic solvent (e.g., hexane, cyclohexane)[1]

• Separatory funnel

Procedure:

• Dissolve the crude reaction mixture in water.

• Transfer the aqueous solution to a separatory funnel.

• Add an equal volume of the organic solvent (e.g., hexane).

• Shake the separatory funnel vigorously, ensuring to vent frequently.

• Allow the layers to separate. The aqueous layer contains the tetrabutylammonium bromide.

• Drain the lower aqueous layer.

• Repeat the washing of the aqueous layer with fresh portions of the organic solvent two to three more times.

• The purified aqueous solution of tetrabutylammonium bromide can then be processed to recover the solid product, for example, by evaporation of the water.

Visualizations

Caption: Workflow for the crystallization refining of tetrabutylammonium bromide.

Caption: Troubleshooting logic for common impurities in tetrabutylammonium bromide.

References

• 1. US3965178A - Method for preparing tetrabutylammonium bromide - Google Patents [patents.google.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. carlroth.com:443 [carlroth.com:443]
• 4. CN114014762A - Crystallization refining method of tetrabutylammonium bromide - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Handling Hygroscopic Tetrabutylammonium Salts

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working with hygroscopic tetrabutylammonium (B224687) (TBA) salts.

Troubleshooting Guide

This section addresses specific issues that may arise during the handling and use of hygroscopic tetrabutylammonium salts.

Q1: My solid tetrabutylammonium salt has turned into a paste or liquid. What should I do?

A: This is a clear indication of significant moisture absorption.[1] Tetrabutylammonium acetate, for example, is highly hygroscopic and can easily become a paste or liquid with even a small amount of moisture.[1]

• For immediate use: If the experiment does not require strictly anhydrous conditions, you may be able to proceed after determining the water content (see Karl Fischer titration protocol below) and adjusting the amount of salt accordingly. If the material has separated into solid and liquid phases, it should be stirred to homogenize it as much as possible before taking a sample.[1]

• For future use: The salt needs to be dried under appropriate conditions to remove the absorbed water. See the "Drying Protocols" section for detailed methods. After drying, it is crucial to store the salt in a desiccator or a glove box to prevent recurrence.[2]

Q2: My reaction with a TBA salt gave a low yield or unexpected byproducts. Could moisture be the cause?

A: Yes, moisture can significantly impact reaction outcomes. The presence of water can lead to several issues:

• Hydrolysis: Water can hydrolyze starting materials or intermediates.

• Side Reactions: For highly reactive salts like tetrabutylammonium fluoride (B91410) (TBAF), moisture can lead to its decomposition into tetrabutylammonium hydroxide (B78521) and hydrogen fluoride, which can catalyze unwanted side reactions.[3]

• Inaccurate Stoichiometry: If the salt has absorbed a significant amount of water, the actual mass of the active reagent will be lower than what was weighed, leading to incorrect stoichiometry.[4]

To troubleshoot, it is recommended to perform a quantitative analysis of the water content in your TBA salt starting material.[4]

Q3: I'm having trouble getting a consistent weight for my TBA salt on the analytical balance.

A: This is a common problem with highly hygroscopic compounds as they rapidly absorb moisture from the atmosphere.[5]

• Work Quickly: Minimize the time the container is open to the air. Have all necessary spatulas and weighing boats ready beforehand.

• Use a Controlled Environment: For best results, weighing should be performed inside a glove box with an inert atmosphere or a glove bag.[6]

• Weighing by Difference: Weigh the sealed container, quickly transfer the approximate amount of salt to your reaction vessel, and then re-weigh the sealed container. The difference will give you the mass of the transferred salt.

Q4: I suspect my TBA salt is decomposing during the drying process. What are the signs and how can I prevent it?

A: Thermal decomposition is a risk, especially when drying certain TBA salts like TBAF.[7][8] Heating TBAF trihydrate under high vacuum to remove water can lead to Hofmann elimination, producing tributylamine (B1682462) and other byproducts.[7][8]

• Signs of Decomposition: A yellowish or brownish discoloration, or the characteristic smell of an amine (like tributylamine), can indicate decomposition.

• Prevention: Use milder drying conditions. Instead of aggressive heating, dry the salt at a lower temperature (e.g., 40-45°C) under a high vacuum for an extended period (48+ hours).[7][8] Alternatively, azeotropic distillation can be used for some compounds.[9] Always refer to the supplier's technical data sheet for recommended drying procedures.

Frequently Asked Questions (FAQs)

Q1: What makes tetrabutylammonium salts hygroscopic?

A: Hygroscopicity is the tendency of a substance to absorb moisture from the air.[2] For TBA salts, this is driven by the strong affinity of the anion (e.g., fluoride, acetate, chloride) for water molecules. The fluoride ion in TBAF, for instance, is an excellent hydrogen bond acceptor, which is why it readily absorbs water.[10] The large tetrabutylammonium cation helps to dissolve the salt in organic solvents, but it is the nature of the anion that primarily determines its hygroscopicity.

Q2: Which common TBA salts are most sensitive to moisture?

A: While many TBA salts are hygroscopic to some degree, some are particularly sensitive. The table below provides a qualitative comparison.

Tetrabutylammonium Salt	Common Abbreviation	Hygroscopicity Level	Notes
Tetrabutylammonium Fluoride	TBAF	Very High	Commercially available as a trihydrate; anhydrous form is extremely hygroscopic.[10]
Tetrabutylammonium Acetate	TBA-Ac	Very High	Readily absorbs moisture to become a paste or liquid.[1]
Tetrabutylammonium Chloride	TBACl	High	Known to be very hygroscopic.[11]
Tetrabutylammonium Bromide	TBAB	Moderate	Considered hygroscopic and should be stored in a dry environment.[5]
Tetrabutylammonium Iodide	TBAI	Low	Generally less hygroscopic than the other halides.
Tetrabutylammonium Hexafluorophosphate	TBAPF6	Low	Valued as an electrolyte in part due to its lower hygroscopicity.

Q3: What are the best practices for storing hygroscopic TBA salts?

A: Proper storage is critical to maintain the integrity of hygroscopic salts.[12]

• Airtight Containers: Always keep the salt in a tightly sealed container.[5] Using parafilm to seal the cap can provide an extra barrier.[13]

• Dry Environment: Store the sealed container inside a desiccator containing an active desiccant (e.g., silica (B1680970) gel, calcium sulfate).[2]

• Inert Atmosphere: For highly sensitive applications or extremely hygroscopic salts, storage inside a glove box under an inert atmosphere (e.g., nitrogen or argon) is the best practice.[2][14]

• Temperature: Store at room temperature (20-25°C), away from direct sunlight and heat sources, unless otherwise specified by the manufacturer.[5]

Q4: How can I accurately determine the water content of my TBA salt?

A: Karl Fischer (KF) titration is the industry-standard method for accurately determining trace amounts of water in a sample.[15] It is a selective method that quantifies water based on a stoichiometric reaction with iodine. There are two main types:

• Volumetric KF Titration: Suitable for samples with water content above 0.1%.[16]

• Coulometric KF Titration: More sensitive and ideal for samples with very low water content (ppm levels).[16]

For a detailed procedure, refer to the "Experimental Protocols" section below.

Experimental Protocols

Protocol 1: Drying a Hygroscopic Tetrabutylammonium Salt

This protocol describes a general method for drying a TBA salt that has absorbed moisture. Caution: Some TBA salts can decompose upon heating.[7] Always consult the Safety Data Sheet (SDS) and technical information for your specific salt.

• Preparation: Place a thin layer of the hygroscopic salt in a clean, dry Schlenk flask or a round-bottom flask.

• Vacuum Application: Connect the flask to a high-vacuum line (e.g., <0.1 mmHg).

• Gentle Heating: Place the flask in an oil bath and heat gently. For sensitive salts like TBAF, a temperature of 40-45°C is recommended to minimize decomposition.[7][8] For more stable salts, higher temperatures may be possible.

• Drying Time: Maintain the vacuum and temperature for an extended period (e.g., 24-48 hours).[7] The exact time will depend on the amount of salt and the level of water contamination.

• Cooling and Storage: Allow the flask to cool to room temperature under vacuum before backfilling with an inert gas (e.g., nitrogen or argon). Immediately transfer the dried salt to a desiccator or a glove box for storage.

Drying Method	Temperature	Pressure	Duration	Suitability / Risks
Vacuum Oven	40 - 80°C	High Vacuum (<1 mmHg)	24 - 48 hours	Widely applicable. Risk of thermal decomposition for sensitive salts (e.g., TBAF).[7]
Desiccator	Room Temperature	Atmospheric (over desiccant)	Several days	Very gentle method. May not be sufficient for removing large amounts of absorbed water.
Azeotropic Distillation	Varies with solvent	Atmospheric or Reduced	Several hours	Effective but requires careful selection of a solvent that forms an azeotrope with water and does not react with the salt.[9]

Protocol 2: General Procedure for Karl Fischer Titration

This protocol provides a general outline for determining water content. Specific parameters will depend on your instrument and sample.

• Instrument Preparation: Prepare the Karl Fischer titrator, ensuring the titration cell is clean, dry, and sealed from atmospheric moisture. The solvent (e.g., methanol (B129727) or a specialized KF solvent) should be pre-titrated to a dry endpoint.

• Sample Preparation: In a controlled environment (ideally a glove box or by working very quickly), accurately weigh a suitable amount of the TBA salt into a gas-tight syringe or a sample boat.

• Sample Introduction: Quickly and carefully introduce the weighed sample into the titration vessel. Ensure the vessel is sealed immediately to prevent the ingress of ambient moisture.

• Titration: Start the titration. The instrument will automatically add the KF reagent (containing iodine) until all the water from the sample has been consumed. The endpoint is typically detected potentiometrically.[15]

• Calculation: The instrument's software will calculate the water content based on the volume of titrant used and its predetermined titer (concentration). The result is usually expressed as a percentage (%) or parts per million (ppm).

Visualizations

Experimental Workflow for Handling Hygroscopic Salts

Caption: Workflow for handling hygroscopic TBA salts from receipt to reaction.

Troubleshooting Logic for Unexpected Reaction Results

Caption: Decision tree for troubleshooting reactions involving TBA salts.

Conceptual Pathway of Moisture Interference

Caption: How moisture can lead to side products in a generic reaction.

References

• 1. Tetrabutylammonium Acetate 10534-59-5 | TCI AMERICA [tcichemicals.com]
• 2. The MSDS HyperGlossary: Hygroscopic [ilpi.com]
• 3. nbinno.com [nbinno.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. How to store Tetrabutylammonium Bromide properly? - Blog [chemkente.com]
• 6. hepatochem.com [hepatochem.com]
• 7. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 8. US7592486B2 - Anhydrous fluoride salts and reagents and methods for their production - Google Patents [patents.google.com]
• 9. US4269665A - Drying quaternary ammonium compounds - Google Patents [patents.google.com]
• 10. Tetra-n-butylammonium Fluoride (TBAF) [commonorganicchemistry.com]
• 11. researchgate.net [researchgate.net]
• 12. Salt Storage Tips and Guidelines | FNWL [fromnaturewithlove.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Karl Fischer titration - Wikipedia [en.wikipedia.org]
• 16. Karl Fischer water content titration - Scharlab [scharlab.com]

Navigating the Nuances of Solvent Choice in Tetrabutylammonium Bromodiiodide Reactions: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

The reactivity of tetrabutylammonium (B224687) bromodiiodide (TBABDI), a member of the versatile polyhalide family of reagents, is profoundly influenced by the solvent environment. Proper solvent selection is paramount to achieving desired reaction outcomes, ensuring stability, and minimizing side reactions. This technical support center provides troubleshooting guidance and frequently asked questions to address common challenges encountered during experiments with TBABDI.

Troubleshooting Guide

Researchers may encounter several issues during the course of their experiments with tetrabutylammonium bromodiiodide. This guide provides a structured approach to identifying and resolving these common problems.

Issue	Potential Cause(s)	Recommended Action(s)
Low or No Reactivity	1. Inappropriate Solvent Polarity: The solvent may not adequately stabilize the transition state of the reaction. 2. Poor Solubility of Reactants: One or more reactants may not be sufficiently soluble in the chosen solvent. 3. Decomposition of TBABDI: The reagent may be unstable in the selected solvent, especially over extended reaction times.	1. Solvent Screening: Test a range of solvents with varying polarities (e.g., dichloromethane (B109758), acetonitrile, tetrahydrofuran, toluene). For reactions involving polar intermediates, a more polar solvent may be beneficial.[1][2][3] 2. Solubility Test: Before initiating the reaction, verify the solubility of all starting materials in the chosen solvent at the intended reaction temperature. 3. Stability Check: Monitor the stability of TBABDI in the solvent at the reaction temperature using techniques like UV-Vis spectroscopy to check for decomposition.
Formation of Unwanted Side Products	1. Solvent Participation in the Reaction: Protic solvents (e.g., alcohols, water) can react with intermediates. 2. Radical Reactions: Non-polar solvents may sometimes favor radical pathways, leading to undesired byproducts.	1. Switch to Aprotic Solvents: Employ aprotic solvents (e.g., acetonitrile, DMF, DMSO) to prevent solvent participation.[1] 2. Use of Radical Inhibitors: If radical mechanisms are suspected, the addition of a radical inhibitor (e.g., BHT) may suppress side product formation.
Difficulty in Product Isolation/Purification	1. High Boiling Point of Solvent: Solvents with high boiling points (e.g., DMF, DMSO) can be difficult to remove. 2. Formation of Emulsions during Workup: The presence of the tetrabutylammonium salt can lead to emulsification during aqueous workup.	1. Solvent Selection: Whenever possible, opt for a solvent with a lower boiling point that still provides adequate reactivity. 2. Modified Workup: Employ techniques such as the addition of brine to break emulsions or use alternative purification methods like precipitation or crystallization.
Inconsistent Reaction Rates	1. Variable Water Content in Solvents: Trace amounts of water can significantly affect the reactivity of TBABDI. 2. Solvent Purity: Impurities in the solvent can act as catalysts or inhibitors.	1. Use of Anhydrous Solvents: Ensure that anhydrous solvents are used, and reactions are carried out under an inert atmosphere (e.g., nitrogen or argon). 2. High-Purity Solvents: Utilize high-purity, reaction-grade solvents to ensure reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of the solvent in reactions involving tetrabutylammonium bromodiiodide?

A1: The solvent plays a multifaceted role. It dissolves the reactants, enabling them to interact. More importantly, the solvent's polarity influences the reaction rate by stabilizing or destabilizing the transition state.[1][2] For reactions proceeding through ionic intermediates, polar solvents are generally preferred as they can solvate and stabilize these charged species.[1][3]

Q2: How does solvent polarity affect the reactivity of TBABDI?

A2: The effect of solvent polarity on the reactivity of tetrabutylammonium bromodiiodide is reaction-dependent.

• For reactions with a more polar transition state than the reactants: Increasing solvent polarity will generally increase the reaction rate.

• For reactions with a less polar transition state than the reactants: Increasing solvent polarity will generally decrease the reaction rate.

It is crucial to consider the proposed mechanism of your specific reaction to predict the impact of solvent polarity.

Q3: Are protic or aprotic solvents preferred for reactions with TBABDI?

A3: Aprotic solvents are often preferred for reactions involving tetrabutylammonium bromodiiodide, especially when nucleophilic species are involved. Protic solvents can form hydrogen bonds with the bromide and iodide ions, reducing their nucleophilicity and potentially slowing down the reaction.[1]

Q4: Can tetrabutylammonium bromodiiodide be used under solvent-free conditions?

A4: While some reactions with related compounds like tetrabutylammonium bromide (TBAB) can be performed under molten or solvent-free conditions, the feasibility for TBABDI depends on the specific reaction and the thermal stability of the reactants and products.[4] Careful evaluation of the thermal properties of all components is necessary.

Q5: How can I monitor the progress of a reaction involving TBABDI?

A5: Common techniques for monitoring reaction progress include Thin Layer Chromatography (TLC), Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) spectroscopy. The choice of method will depend on the physical and chemical properties of your reactants and products.

Experimental Protocols

While specific protocols for tetrabutylammonium bromodiiodide are not widely available, the following general procedures for handling and reactions with the closely related tetrabutylammonium bromide can be adapted. It is imperative to conduct small-scale test reactions to optimize conditions for your specific substrate and desired transformation.

General Procedure for a Halogenation Reaction of an Alkene:

• Preparation: In a clean, dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen), dissolve the alkene substrate in a suitable anhydrous aprotic solvent (e.g., dichloromethane or acetonitrile).

• Reagent Addition: To the stirred solution, add tetrabutylammonium bromodiiodide (typically 1.0 to 1.2 equivalents) portion-wise at a controlled temperature (e.g., 0 °C or room temperature).

• Reaction Monitoring: Monitor the reaction progress by an appropriate analytical technique (e.g., TLC or GC-MS).

• Workup: Upon completion, quench the reaction by adding an aqueous solution of a reducing agent (e.g., sodium thiosulfate) to consume any unreacted halogenating agent.

• Extraction: Extract the product with a suitable organic solvent. Wash the combined organic layers with brine, dry over an anhydrous drying agent (e.g., sodium sulfate (B86663) or magnesium sulfate), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by an appropriate method, such as column chromatography or recrystallization.

Visualizing Reaction Workflow and Logic

To aid in experimental design and troubleshooting, the following diagrams illustrate key concepts and workflows.

A typical experimental workflow for a reaction using TBABDI.

A decision tree for troubleshooting common reaction issues.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. aksci.com [aksci.com]
• 3. carlroth.com:443 [carlroth.com:443]
• 4. Catalysis by an ionic liquid: efficient conjugate addition of thiols to electron deficient alkenes catalyzed by molten tetrabutylammonium bromide under solvent-free conditions [organic-chemistry.org]

Technical Support Center: Scaling Up Reactions with Tetrabutylammonium Bromide (TBAB) Catalyst

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals scaling up chemical reactions using tetrabutylammonium (B224687) bromide (TBAB) as a phase transfer catalyst.

Troubleshooting Guides

This section addresses specific issues that may arise during the scale-up of TBAB-catalyzed reactions.

Issue	Possible Cause(s)	Recommended Solution(s)
1. Reaction Rate Significantly Decreases or Stalls at Larger Scale	- Insufficient Mixing/Mass Transfer: Agitation may not be adequate to maintain a sufficient interfacial area between the aqueous and organic phases in a larger reactor volume.[1][2] - Poor Heat Transfer: If the reaction is endothermic, inadequate heating in a larger vessel can slow down the reaction rate. - Catalyst Concentration Too Low: The optimal catalyst loading (mol%) at the lab scale may not be sufficient for the larger surface area-to-volume ratio of a pilot or production reactor.	- Optimize Agitation: Increase the stirring speed to improve mixing. For very large reactors, consider installing baffles or using different impeller designs to ensure efficient phase mixing.[1] - Improve Heat Transfer: Ensure the heating system of the larger reactor is capable of maintaining the optimal reaction temperature throughout the bulk of the reaction mixture. - Re-evaluate Catalyst Loading: Perform optimization studies at the pilot scale to determine the ideal catalyst concentration for the larger volume.
2. Formation of Unwanted By-products or Lower Selectivity	- Localized Hotspots (Exotherms): Inefficient heat removal in larger reactors can lead to localized high temperatures, promoting side reactions.[3] - Prolonged Reaction Times: Slower reaction rates at scale can lead to the degradation of reactants or products, or the formation of undesired by-products. - Change in Catalyst/Reactant Ratio: Inadequate mixing can lead to localized areas with non-optimal stoichiometry.	- Improve Heat Management: Use a reactor with a more efficient cooling system (e.g., jacketed vessel with a high-performance thermostat). For highly exothermic reactions, consider a semi-batch process where one reactant is added gradually to control the rate of heat generation.[3] - Optimize Reaction Parameters: Re-optimize the reaction temperature and time at the larger scale to maximize selectivity for the desired product. - Ensure Homogeneous Mixing: As with addressing slow reaction rates, optimizing agitation is crucial to maintain consistent reaction conditions throughout the vessel.
3. Difficult Phase Separation or Emulsion Formation During Workup	- High Catalyst Concentration: Excess TBAB can act as a surfactant, leading to the formation of stable emulsions. - Intense Agitation: While good for the reaction, very high shear mixing can sometimes contribute to emulsion formation. - Presence of Fine Solid By-products: Solid impurities can stabilize emulsions.	- Reduce Catalyst Loading: Use the minimum effective amount of TBAB. - Modify Workup Procedure: Add a saturated brine solution to help break the emulsion. In some cases, adjusting the pH of the aqueous phase can also aid in phase separation. - Filtration: If solid by-products are present, a filtration step before the aqueous workup may be necessary.
4. Inconsistent or Non-Reproducible Results Between Batches	- Variability in Raw Material Quality: Impurities in reactants, solvents, or the TBAB catalyst itself can affect reaction outcomes. - Inconsistent Agitation or Temperature Control: Fluctuations in these parameters between batches will lead to different results.	- Quality Control of Raw Materials: Ensure all starting materials meet the required purity specifications. - Standardize Operating Procedures: Implement strict protocols for agitation speed, heating/cooling rates, and reaction time to ensure batch-to-batch consistency.
5. Catalyst Deactivation or Decomposition	- High Reaction Temperatures: Although TBAB is thermally stable, prolonged exposure to very high temperatures can lead to decomposition. - Presence of Strong Acids or Bases: Extreme pH conditions can degrade the catalyst.	- Operate at the Lowest Effective Temperature: Determine the minimum temperature required for an efficient reaction to preserve catalyst integrity. - Control pH: If possible, buffer the reaction mixture or choose reaction conditions that avoid extreme pH values.

Frequently Asked Questions (FAQs)

Q1: What is the typical catalyst loading for TBAB and how should it be adjusted during scale-up?

A1: In laboratory-scale reactions, TBAB is often used in catalytic amounts, typically ranging from 1 to 10 mol%.[4][5][6] However, the optimal loading can be lower or higher depending on the specific reaction. When scaling up, it is not always possible to simply maintain the same mol%. Due to changes in the surface area-to-volume ratio and mass transfer characteristics of larger reactors, you may need to re-optimize the catalyst loading. It is recommended to start with the same mol% and then adjust based on reaction performance at the larger scale.

Q2: How does agitation speed affect TBAB-catalyzed reactions during scale-up?

A2: Agitation is a critical parameter in phase transfer catalysis as it directly influences the interfacial area between the two phases where the reaction occurs.[1] At a laboratory scale, magnetic stirring is often sufficient. However, when scaling up to a larger reactor with an overhead stirrer, the geometry of the impeller and the presence of baffles become important. Insufficient agitation will result in a low interfacial area and a slow reaction rate. Conversely, excessively high agitation can in some cases lead to emulsion formation during workup. It is crucial to ensure that the agitation is vigorous enough to create a good dispersion of the two phases.

Q3: What are the common challenges related to heat transfer when scaling up exothermic reactions with TBAB?

A3: Exothermic reactions can be challenging to control at a larger scale due to the decrease in the surface area-to-volume ratio of the reactor. This makes it more difficult to remove the heat generated by the reaction, which can lead to a rapid increase in temperature (a thermal runaway).[3] This can result in the formation of by-products, degradation of the product or catalyst, and create a significant safety hazard. To manage this, consider using a jacketed reactor with a high-performance cooling system, reducing the rate of addition of one of the reactants (semi-batch process), or diluting the reaction mixture.

Q4: How can I recover and reuse the TBAB catalyst in a large-scale process?

A4: TBAB is water-soluble, which can facilitate its recovery. After the reaction, the TBAB will primarily be in the aqueous phase. This aqueous layer can be separated, and the TBAB can potentially be recovered by extraction or crystallization after concentrating the solution. The feasibility of recovery and reuse depends on the stability of the catalyst under the reaction and workup conditions, as well as the presence of impurities that may be difficult to separate. Some studies have shown that the TBAB-containing reaction medium can be reused for subsequent runs.[6][7]

Q5: Can impurities in the reactants or solvent affect the performance of the TBAB catalyst?

A5: Yes, impurities can have a significant impact on the reaction. For example, water content in the organic solvent can influence the hydration of the catalyst and the reactant anions, which in turn can affect the reaction rate. Other impurities might react with the catalyst or the reactants, leading to lower yields and the formation of by-products. It is always recommended to use reagents and solvents of appropriate purity for consistent results, especially at a larger scale.

Experimental Protocols

Example Protocol: N-Alkylation of a Secondary Amine (Lab Scale vs. Scaled-Up)

This protocol provides a general methodology for the N-alkylation of a secondary amine with an alkyl halide using TBAB as a phase transfer catalyst, with a comparison of typical lab-scale and scaled-up parameters.

Reaction: R₂NH + R'-X → R₂NR' + HX

Lab Scale (10 mmol)

• Reactants:

  • Secondary Amine (R₂NH): 10 mmol, 1.0 eq.

  • Alkyl Halide (R'-X): 12 mmol, 1.2 eq.

  • Potassium Carbonate (K₂CO₃): 20 mmol, 2.0 eq.

  • Tetrabutylammonium Bromide (TBAB): 1 mmol, 0.1 eq. (10 mol%)

• Solvent:

  • Toluene (B28343): 20 mL

  • Water: 20 mL

• Procedure:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the secondary amine, potassium carbonate, and TBAB.

  • Add the toluene and water.

  • Begin vigorous stirring to ensure good mixing of the two phases.

  • Add the alkyl halide to the mixture.

  • Heat the reaction mixture to 80°C and maintain for 4-6 hours, monitoring the reaction progress by TLC or GC/LC.

  • After completion, cool the reaction to room temperature.

  • Separate the organic and aqueous layers.

  • Wash the organic layer with water (2 x 20 mL) and then with brine (1 x 20 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography or distillation.

Scaled-Up Process (1 mol)

• Reactants:

  • Secondary Amine (R₂NH): 1 mol, 1.0 eq.

  • Alkyl Halide (R'-X): 1.2 mol, 1.2 eq.

  • Potassium Carbonate (K₂CO₃): 2 mol, 2.0 eq.

  • Tetrabutylammonium Bromide (TBAB): 0.1 mol, 0.1 eq. (10 mol%)

• Solvent:

  • Toluene: 2 L

  • Water: 2 L

• Procedure:

  • To a 5 L jacketed glass reactor equipped with an overhead mechanical stirrer, a reflux condenser, and a temperature probe, charge the secondary amine, potassium carbonate, and TBAB.

  • Add the toluene and water.

  • Start the overhead stirrer and adjust the speed to ensure a good vortex and dispersion of the aqueous phase in the organic phase.

  • Add the alkyl halide to the reactor.

  • Heat the reactor jacket to maintain an internal temperature of 80°C. Monitor the temperature closely, especially during the initial phase of the reaction, to control any exotherm.

  • Maintain the reaction at 80°C for 4-6 hours, taking samples periodically to monitor the reaction progress by GC/LC.

  • Once the reaction is complete, cool the reactor to room temperature.

  • Stop the stirrer and allow the phases to separate.

  • Drain the lower aqueous layer.

  • Add fresh water (2 L) to the reactor, stir for 15 minutes, and then allow the phases to separate and drain the aqueous layer. Repeat this washing step.

  • Add brine (2 L), stir, and separate the aqueous layer.

  • The toluene solution of the product can then be concentrated on a rotary evaporator, and the product purified by distillation or crystallization.

Data Presentation

Table 1: Comparison of Reaction Parameters for N-Alkylation at Different Scales

Parameter	Lab Scale (10 mmol)	Pilot Scale (1 mol)	Key Considerations for Scale-Up
Reactant Scale	10 mmol	1 mol (100x)	Ensure accurate measurement and charging of larger quantities.
Catalyst Loading (mol%)	10 mol%	10 mol% (adjustable)	May need to be optimized based on mass transfer efficiency at a larger scale.
Solvent Volume	40 mL	4 L (100x)	Maintain similar concentration, but consider solvent handling and recovery at scale.
Agitation	Magnetic Stirrer (~500 rpm)	Overhead Stirrer (~300 rpm)	Stirrer speed and impeller design are critical for maintaining adequate interfacial area.
Heat Transfer	Heating Mantle	Jacketed Reactor	The surface area to volume ratio decreases, requiring more efficient heat transfer to maintain temperature.
Reaction Time	4-6 hours	4-6 hours (monitor)	May increase if mixing or heat transfer is not optimal.
Workup Volume	~60 mL	~6 L	Phase separation can be slower at a larger scale. Emulsion formation is a greater risk.

Visualizations

Caption: Experimental workflow for a typical N-alkylation reaction using TBAB.

Caption: Troubleshooting logic for addressing low yield or slow reactions during scale-up.

References

• 1. phasetransfer.com [phasetransfer.com]
• 2. researchgate.net [researchgate.net]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. Phase-Transfer-Catalyzed Alkylation of Hydantoins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. WO2004039498A2 - Recovery process - Google Patents [patents.google.com]

Technical Support Center: Regeneration and Recycling of Tetrabutylammonium Catalysts

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the regeneration and recycling of tetrabutylammonium (B224687) (TBA) catalysts.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the regeneration and recycling of tetrabutylammonium catalysts.

Issue	Question	Possible Causes	Troubleshooting Steps
Low Catalyst Recovery	Why is my recovery of the tetrabutylammonium catalyst significantly lower than expected?	1. Incomplete Extraction: The catalyst may not be fully partitioning into the aqueous phase during extraction due to factors like pH, solvent choice, or insufficient mixing. 2. Precipitation Loss: The catalyst may be precipitating out of solution prematurely or adhering to glassware. 3. Decomposition: The catalyst may be degrading under the reaction or workup conditions. Common degradation pathways include Hofmann elimination and nucleophilic attack.	1. Optimize Extraction: - Ensure the aqueous phase is sufficiently polar to dissolve the TBA salt. - Adjust the pH of the aqueous phase; a neutral to slightly acidic pH is often optimal. - Increase the volume of the aqueous phase and/or perform multiple extractions. - Ensure vigorous mixing to maximize interfacial contact. 2. Prevent Precipitation: - Avoid excessively high concentrations of the catalyst in the recovery solvent. - Rinse all glassware thoroughly with the recovery solvent to collect any adhered catalyst. 3. Minimize Decomposition: - Avoid prolonged exposure to strong bases and high temperatures. - Consider using a more stable phase-transfer catalyst if decomposition is a persistent issue.
Reduced Catalytic Activity	The recycled tetrabutylammonium catalyst is showing decreased activity in subsequent reactions. What could be the cause?	1. Presence of Impurities: Residual reactants, products, or byproducts from the previous reaction can inhibit the catalyst's activity. Tributylamine (B1682462), a common degradation product, can act as a poison. 2. Incomplete Regeneration: If using an ion-exchange resin, the resin may not be fully regenerated, leading to incomplete recovery of the active catalyst. 3. Structural Degradation: The catalyst may have undergone partial decomposition, reducing the concentration of the active quaternary ammonium (B1175870) salt.	1. Purify the Catalyst: - Perform an additional purification step, such as recrystallization or washing with a non-polar solvent to remove organic impurities. - For tributylamine contamination, consider a mild acidic wash to protonate and extract the amine. 2. Ensure Complete Resin Regeneration: - Follow the manufacturer's protocol for resin regeneration strictly. - Use the recommended regenerant solution at the correct concentration and for the specified duration. 3. Analyze Catalyst Purity: - Use analytical techniques like NMR or titration to determine the purity of the recycled catalyst and quantify the active species.
Difficulty in Phase Separation	I am having trouble separating the organic and aqueous phases during the extraction of the catalyst. What can I do?	1. Emulsion Formation: The presence of surfactants or finely divided solids can lead to the formation of a stable emulsion at the interface. 2. Similar Densities: The densities of the organic and aqueous phases may be too similar for efficient separation.	1. Break the Emulsion: - Add a small amount of a saturated brine solution. - Centrifuge the mixture to facilitate phase separation. - Filter the mixture through a bed of celite. 2. Adjust Solvent Density: - If possible, switch to an organic solvent with a density that is significantly different from water.
Discolored Recycled Catalyst	The recovered tetrabutylammonium catalyst is colored, whereas the fresh catalyst is white. Should I be concerned?	1. Trapped Impurities: Colored byproducts from the reaction may be co-extracted or co-precipitated with the catalyst.	1. Decolorize the Catalyst: - Dissolve the catalyst in a suitable solvent and treat with activated carbon. - Filter the solution to remove the activated carbon and then recover the catalyst. - Recrystallization can also be effective in removing colored impurities.

Frequently Asked Questions (FAQs)

1. What are the most common methods for regenerating and recycling tetrabutylammonium (TBA) catalysts?

The most common methods for recovering TBA catalysts from a reaction mixture are:

• Aqueous Extraction: This is often the simplest method, leveraging the high water solubility of TBA salts. The catalyst is extracted from the organic reaction mixture into an aqueous phase.[1]

• Crystallization: The catalyst can be precipitated from the reaction mixture or a concentrated extract by adding a suitable anti-solvent or by cooling.[2]

• Ion-Exchange Resin: The TBA cation can be captured on a cation-exchange resin and subsequently eluted with a regenerant solution.[3][4]

2. How many times can a tetrabutylammonium catalyst be recycled and reused?

The number of times a TBA catalyst can be recycled depends on the specific reaction conditions, the efficiency of the recovery process, and the purity of the recycled catalyst. With efficient recovery and purification methods, it is often possible to reuse the catalyst for multiple cycles with minimal loss of activity. Some studies have shown successful reuse for up to 15 cycles.[1]

3. What are the typical decomposition products of TBA catalysts, and how do they affect recycling?

TBA catalysts can decompose under basic conditions and at elevated temperatures, primarily through Hofmann elimination to form tributylamine and butene. The presence of tributylamine as an impurity in the recycled catalyst can negatively impact its performance in subsequent reactions.

4. How can I assess the purity and activity of my recycled TBA catalyst?

The purity of the recycled catalyst can be assessed using standard analytical techniques such as:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure and identify impurities.

• Melting Point Analysis: A broad or depressed melting point can indicate the presence of impurities.

• Titration: To quantify the amount of active quaternary ammonium salt.

The activity of the recycled catalyst should be evaluated by performing a small-scale test reaction and comparing the reaction rate and yield to that of the fresh catalyst under identical conditions.

5. Are there any safety precautions I should take when handling and recycling TBA catalysts?

Yes, it is important to follow standard laboratory safety procedures. Tetrabutylammonium bromide (TBAB) is harmful if swallowed and can cause skin and eye irritation. Always consult the Safety Data Sheet (SDS) before handling. When performing extractions and crystallizations, use appropriate personal protective equipment (PPE), including gloves and safety glasses, and work in a well-ventilated fume hood.

Quantitative Data on Catalyst Recovery

The following tables summarize quantitative data on the recovery and purity of tetrabutylammonium catalysts using different methods.

Table 1: Recovery of Tetrabutylammonium Bromide (TBAB) by Crystallization

Solvent System	Recovery/Yield	Purity	Reference
Ethyl Acetate	>99%	>99%	[1][2]
Acetonitrile/Diethyl Ether	86%	Not Specified

Table 2: Recovery of Tetrabutylammonium (TBA) Cations using Ion-Exchange Resins

Resin Type	Recovery Efficiency	Regenerant	Reference
Amberlite IR-120	99.6% (for TMAH)	9 N HCl	[4]
Dowex HCR-W2	98.0% (for TMAH)	9 N HCl	[4]
WU-64 Cation Exchange Resin	Effective for metal ion removal from TBAB solution	Not Specified	[3]

Experimental Protocols

Protocol 1: Recovery of Tetrabutylammonium Bromide (TBAB) by Aqueous Extraction

This protocol describes the recovery of TBAB from an organic reaction mixture using its solubility in water.

Workflow Diagram:

Aqueous Extraction Workflow for TBAB Recovery

Materials:

• Reaction mixture containing TBAB in an organic solvent immiscible with water.

• Deionized water

• Separatory funnel

• Rotary evaporator

• Vacuum oven

Procedure:

• Transfer the reaction mixture to a separatory funnel.

• Add an equal volume of deionized water to the separatory funnel.

• Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure.

• Allow the layers to separate completely. The aqueous layer will contain the dissolved TBAB.

• Drain the lower aqueous layer into a clean flask.

• For optimal recovery, repeat the extraction of the organic layer with a fresh portion of deionized water (steps 2-5) one to two more times.

• Combine all aqueous extracts.

• Concentrate the combined aqueous solution under reduced pressure using a rotary evaporator to remove the water.

• Dry the resulting solid TBAB in a vacuum oven at a moderate temperature (e.g., 50-60 °C) until a constant weight is achieved.

Protocol 2: Purification of Tetrabutylammonium Bromide (TBAB) by Crystallization

This protocol outlines the purification of crude TBAB by crystallization from ethyl acetate.[2]

Workflow Diagram:

References

• 1. researchgate.net [researchgate.net]
• 2. Crystallization refining method of tetrabutylammonium bromide - Eureka | Patsnap [eureka.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Tetrabutylammonium Halides as Phase-Transfer Catalysts

For Researchers, Scientists, and Drug Development Professionals

Tetrabutylammonium (B224687) (TBA) halides are a class of quaternary ammonium (B1175870) salts widely employed as phase-transfer catalysts (PTCs) in a multitude of organic reactions. Their ability to facilitate reactions between reactants in immiscible phases makes them invaluable tools in both academic research and industrial drug development. This guide provides a comparative study of the catalytic performance of four common tetrabutylammonium halides: tetrabutylammonium fluoride (B91410) (TBAF), tetrabutylammonium chloride (TBACl), tetrabutylammonium bromide (TBAB), and tetrabutylammonium iodide (TBAI). We will delve into their catalytic efficacy in various reactions, supported by experimental data, and provide detailed experimental protocols for a representative reaction.

Mechanism of Phase-Transfer Catalysis

Tetrabutylammonium halides function as catalysts by transporting a reactant anion from an aqueous phase (or a solid phase) to an organic phase where the reaction with an organic-soluble substrate occurs. The large, lipophilic tetrabutylammonium cation forms an ion pair with the reactant anion, rendering it soluble in the organic medium. After the reaction, the halide anion is exchanged for the leaving group, and the catalyst returns to the aqueous phase to repeat the cycle.

Caption: General workflow for phase-transfer catalysis.

Comparative Catalytic Performance

The catalytic efficiency of tetrabutylammonium halides is influenced by the nature of the halide anion. The nucleophilicity, basicity, and leaving group ability of the halide can significantly impact reaction rates and yields. Below, we present comparative data for several key organic reactions.

Cycloaddition of CO2 to Epoxides

The synthesis of cyclic carbonates from carbon dioxide and epoxides is a green and atom-economical reaction. Tetrabutylammonium halides are effective catalysts for this transformation. A study comparing TBACl, TBAB, and TBAI in the cycloaddition of CO2 to 2-(chloromethyl)oxirane provides a clear performance comparison.[1]

Catalyst	Time (h)	Yield (%)	Selectivity (%)
NBu₄Br + NEt₃	1	99	>99
NBu₄Cl + NEt₃	1	97	>99
NBu₄I + NEt₃	1	96	>99
NBu₄Br	1	34	>99
NEt₃	1	36	>99
Reaction conditions: 2-(chloromethyl)oxirane (12.8 mmol), Catalyst (0.06 mmol), NEt₃ (0.5 mL), CO₂ (1 atm), 100 °C.[1]

In this specific reaction, the combination of a tetrabutylammonium halide with triethylamine (B128534) (NEt₃) as a co-catalyst dramatically improves the yield, with all three halides demonstrating high efficiency. Among them, TBAB shows a slight advantage in yield.

Synthesis of 1,4-Dihydropyridines

Catalyst	Time (min)	Yield (%)
TBAB (10 mol%)	60	91
TPAB (10 mol%)	60	83
Reaction conditions: Benzaldehyde (B42025), methyl acetoacetate (B1235776), ammonium acetate (B1210297), water, ultrasound.[3]

TBAB demonstrates superior catalytic activity compared to tetraphenylarsonium bromide (TPAB) in this synthesis.

Synthesis of Propargylamines

Propargylamines are versatile intermediates in organic synthesis. While various catalysts are employed for their synthesis, the effect of halide substituents in related reactions suggests a potential trend for TBA halide catalysis. In a study on the synthesis of propargylamines, the activity of benzaldehyde was affected by halide substituents in the order F > Cl > Br, indicating that more electron-withdrawing (and less nucleophilic) halides on the substrate can lead to higher reactivity.[4] This suggests that the choice of TBA halide could be critical and reaction-dependent.

Experimental Protocols

Synthesis of 4-(4-chlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate using TBAB

This protocol is adapted from a reported procedure for the synthesis of 1,4-dihydropyridines catalyzed by TBAB.[5]

Materials:

• 4-Chlorobenzaldehyde (B46862)

• Ethyl acetoacetate

• Ammonium acetate

• Tetrabutylammonium bromide (TBAB)

• Water

• Ethanol (B145695)

Procedure:

• A mixture of 4-chlorobenzaldehyde (1 mmol), ethyl acetoacetate (2 mmol), ammonium acetate (1.5 mmol), and TBAB (10 mol%) in 5 mL of water is taken in a round-bottom flask.

• The reaction mixture is stirred at 60 °C for the appropriate time (monitoring by TLC is recommended).

• After completion of the reaction, the mixture is cooled to room temperature.

• The solid product is filtered, washed with cold water, and recrystallized from ethanol to afford the pure 1,4-dihydropyridine.

General Procedure for the Cycloaddition of CO2 to 2-(chloromethyl)oxirane

This protocol is based on the comparative study of tetrabutylammonium halides.[1]

Materials:

• 2-(chloromethyl)oxirane

• Tetrabutylammonium halide (TBAX, where X = Cl, Br, or I)

• Triethylamine (NEt₃)

• Carbon dioxide (CO₂)

Procedure:

• To a reaction vessel, add 2-(chloromethyl)oxirane (12.8 mmol), the chosen tetrabutylammonium halide (0.06 mmol), and triethylamine (0.5 mL).

• Pressurize the vessel with carbon dioxide to 1 atm.

• Heat the reaction mixture to 100 °C and stir for 1 hour.

• After cooling to room temperature, vent the CO₂ pressure.

• The product, 4-(chloromethyl)-1,3-dioxolan-2-one, can be purified by distillation or chromatography.

Conclusion

Tetrabutylammonium halides are highly effective and versatile phase-transfer catalysts. The choice of the specific halide can have a significant impact on the reaction outcome, and the optimal catalyst is often reaction-dependent.

• Tetrabutylammonium bromide (TBAB) appears to be a robust and broadly applicable catalyst, often providing excellent yields in various reactions such as the synthesis of 1,4-dihydropyridines and the cycloaddition of CO₂ to epoxides.[1][2][3]

• Tetrabutylammonium chloride (TBACl) and Tetrabutylammonium iodide (TBAI) also demonstrate high catalytic activity, particularly in the cycloaddition of CO₂ to epoxides, with yields comparable to TBAB.[1] The choice between them may depend on factors like cost, availability, and specific reaction kinetics.

• Tetrabutylammonium fluoride (TBAF) , while not directly compared in the presented data tables, is known for its unique reactivity, particularly in promoting reactions involving silicon-containing compounds.

For researchers and professionals in drug development, a careful evaluation and screening of different tetrabutylammonium halides for a specific transformation is recommended to achieve optimal results. The provided data and protocols serve as a valuable starting point for such investigations.

References

• 1. researchgate.net [researchgate.net]
• 2. Tetrabutylammonium Bromide: An Efficient Catalyst for the Synthesis of Xanthenediones under Solvent-free Conditions – Oriental Journal of Chemistry [orientjchem.org]
• 3. researchgate.net [researchgate.net]
• 4. Solvent-free synthesis of propargylamines: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Efficacy of tetrabutylammonium bromodiiodide vs. other halogenating agents

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Tetrabutylammonium (B224687) Bromide and Tribromide Against Other Common Halogenating Agents.

The introduction of halogen atoms into organic molecules is a cornerstone of modern synthetic chemistry, enabling the fine-tuning of pharmaceutical candidates and the construction of complex molecular architectures. While traditional halogenating agents like elemental bromine have been used for decades, their hazardous nature and lack of selectivity have driven the development of safer and more efficient alternatives. Among these, salts of the tetrabutylammonium cation have emerged as versatile and effective reagents. This guide provides a detailed comparison of the efficacy of tetrabutylammonium bromide (TBAB) and tetrabutylammonium tribromide (TBATB) with other widely used halogenating agents, supported by experimental data.

Quantitative Comparison of Brominating Agents

The α-bromination of acetophenone (B1666503) and its derivatives serves as a valuable benchmark reaction for comparing the efficacy of various brominating agents. The following table summarizes the performance of tetrabutylammonium salts against other common reagents in this transformation.

Halogenating Agent	Substrate	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Tetrabutylammonium Tribromide (TBATB)	Acetophenone	Dichloromethane-Methanol	Room Temp.	1-5	95	[1]
Tetrabutylammonium Bromide (TBAB) / V₂O₅-H₂O₂	Acetophenone	Acetonitrile-Water	~5	-	High	[2]
Pyridinium (B92312) Tribromide	4-Chloroacetophenone	Acetic Acid	90	3	85	[3][4]
N-Bromosuccinimide (NBS)	4-Chloroacetophenone	Acetic Acid	90	3	Low	[4]
N-Bromosuccinimide (NBS) / Acidic Al₂O₃	Acetophenone	Methanol (B129727)	Reflux	0.17-0.25	89	[5]
Cupric Bromide (CuBr₂)	4-Chloroacetophenone	Acetic Acid	90	3	~60	[4]
Bromine (Br₂)	Acetophenone	Ether	Ice bath	-	88-96	[6]

Experimental Protocols

Detailed methodologies for the key experiments cited in the comparison table are provided below to facilitate replication and further investigation.

α-Bromination of Acetophenone using Tetrabutylammonium Tribromide (TBATB)[1]

• Materials: Acetophenone, Tetrabutylammonium Tribromide, Dichloromethane, Methanol.

• Procedure: To a solution of acetophenone in a dichloromethane-methanol solvent mixture, an equimolecular amount of tetrabutylammonium tribromide is added. The reaction mixture is stirred at room temperature for 1-5 hours. The product, α-bromoacetophenone, is isolated after removal of a small amount of dibromoacetyl derivatives by recrystallization.

Regioselective Bromination of Acetophenone using Tetrabutylammonium Bromide (TBAB) promoted by V₂O₅-H₂O₂[2]

• Materials: Acetophenone, Tetrabutylammonium Bromide (TBAB), Vanadium Pentoxide (V₂O₅), Hydrogen Peroxide (H₂O₂), Acetonitrile, Water.

• Procedure: The reaction is carried out in an acetonitrile/water solvent system at approximately 5°C. Tetrabutylammonium bromide is used as the bromine source, and the reaction is promoted by the addition of vanadium pentoxide and hydrogen peroxide. The active brominating agent, Br₃⁻, is generated in situ.

α-Bromination of 4-Chloroacetophenone using Pyridinium Tribromide[3][4]

• Materials: 4-Chloroacetophenone (5.0 mmol, 0.77 g), Pyridinium tribromide (5.5 mmol, 1.76 g), Glacial acetic acid (20 mL).

• Procedure: 4-Chloroacetophenone, pyridinium tribromide, and glacial acetic acid are combined in a 50 mL round-bottom flask equipped with a condenser. The reaction mixture is stirred at 90 °C for 3 hours. After cooling to room temperature, the mixture is poured into ice water to precipitate the product. The solid is collected by vacuum filtration, washed with cold water, and dried.

α-Bromination of Acetophenone using N-Bromosuccinimide (NBS) and Acidic Alumina[5]

• Materials: Acetophenone (10 mmol, 1.20 g), N-Bromosuccinimide (12 mmol, 2.14 g), Acidic Alumina (10% w/w of acetophenone), Methanol (20 mL).

• Procedure: In a 100 mL round-bottom flask fitted with a condenser, acetophenone, acidic alumina, and methanol are combined. The mixture is heated to reflux with stirring. N-bromosuccinimide is added portion-wise to the refluxing mixture. The reaction is typically complete in 10-15 minutes. After cooling, the catalyst is filtered off, and the solvent is removed under reduced pressure. The crude product is purified by column chromatography.

α-Bromination of 4-Chloroacetophenone using Cupric Bromide (CuBr₂)[4]

• Materials: 4-Chloroacetophenone, Cupric Bromide, Acetic Acid.

• Procedure: The reaction is conducted under conditions identical to the pyridinium tribromide procedure, with cupric bromide used as the brominating agent. The yield is moderate, at approximately 60%.

**Bromination of Acetophenone using Bromine (Br₂) **[6]

• Materials: Acetophenone (0.42 mole, 50 g), Anhydrous Ether (50 cc), Anhydrous Aluminum Chloride (0.5 g), Bromine (0.42 mole, 67 g).

• Procedure: A solution of acetophenone in anhydrous ether is placed in a three-necked flask fitted with a stirrer and condenser and cooled in an ice bath. Anhydrous aluminum chloride is added, followed by the gradual addition of bromine with stirring. After the addition is complete, the ether and dissolved hydrogen bromide are removed under reduced pressure. The resulting solid is washed with a mixture of water and petroleum ether to yield the product.

Signaling Pathways and Experimental Workflows

To visually represent the processes involved, the following diagrams have been generated using the DOT language.

Caption: General mechanism for the α-bromination of a ketone.

Caption: Activation of TBAB by V₂O₅-H₂O₂ to form the active brominating species.

Concluding Remarks

Tetrabutylammonium bromide and tribromide present themselves as highly effective and advantageous halogenating agents. TBATB, in particular, demonstrates excellent yields for the α-bromination of acetophenone under mild, room temperature conditions.[1] The TBAB/V₂O₅-H₂O₂ system offers an environmentally favorable protocol with high selectivity and yields, avoiding the use of hazardous bromine and strong acids.[2]

In comparison, traditional reagents like N-bromosuccinimide can require harsher conditions or the use of a catalyst to achieve high yields.[4][5] While elemental bromine can provide high yields, it is a highly toxic and corrosive substance, posing significant handling and safety challenges.[6] Pyridinium tribromide offers a solid, safer alternative to liquid bromine but still requires elevated temperatures for efficient reaction.[3][4] Cupric bromide is a less efficient alternative in this specific comparison.[4]

For researchers and drug development professionals, the choice of a halogenating agent is a critical decision that impacts reaction efficiency, safety, and environmental footprint. Tetrabutylammonium-based reagents, particularly TBATB and the activated TBAB system, offer a compelling combination of high efficacy, mild reaction conditions, and improved safety profiles, making them valuable tools in modern organic synthesis.

References

• 1. scispace.com [scispace.com]
• 2. Regioselective Bromination of Organic Substrates by Tetrabutylammonium Bromide Promoted by V2O5-H2O2:  An Environmentally Favorable Synthetic Protocol [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Substrate Directed Regioselective Monobromination of Aralkyl Ketones Using N-Bromosuccinimide Catalysed by Active Aluminium Oxide: α-Bromination versus Ring Bromination - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Organic Syntheses Procedure [orgsyn.org]

Validating the Catalytic Prowess of Tetrabutylammonium Bromide in Organic Synthesis

A Comparative Guide for Researchers and Drug Development Professionals

Tetrabutylammonium bromide (TBAB), a quaternary ammonium (B1175870) salt, has emerged as a versatile and efficient phase-transfer catalyst in a myriad of organic transformations.[1][2][3] Its low cost, commercial availability, and environmental benignity make it an attractive option for researchers in both academic and industrial settings.[3][4] This guide provides an objective comparison of TBAB's catalytic performance against other alternatives, supported by experimental data, to aid researchers in validating its utility for their specific applications. The primary focus of this analysis will be on the well-documented cycloaddition of carbon dioxide (CO2) to epoxides to synthesize cyclic carbonates, a 100% atom-economical and industrially significant reaction.[5][6][7]

Performance Benchmark: Cycloaddition of CO2 to Epoxides

The synthesis of cyclic carbonates from epoxides and CO2 is a prominent green chemistry application where TBAB has demonstrated considerable catalytic activity, often in conjunction with a co-catalyst.[5][8] The following tables summarize the performance of TBAB and compare it with other catalytic systems under various reaction conditions.

Table 1: Catalytic Performance of Tetrabutylammonium Bromide (TBAB) in the Synthesis of Propylene (B89431) Carbonate

Co-catalyst	Temperature (°C)	Pressure (MPa)	Time (h)	Conversion (%)	Selectivity (%)	Yield (%)	Reference
Talc (B1216)	150	3.5	4	>90	>90	-	[8]
Vermiculite	150	3.5	4	>90	>90	-	[8]
Bimetallic aluminum(salen) complex	26	0.1	-	-	-	-	[6][7]

Table 2: Comparison of TBAB with Other Catalysts for the Cycloaddition of CO2 to Epoxides

Catalyst System	Epoxide Substrate	Temperature (°C)	Pressure (MPa)	Time (h)	Yield (%)	Reference
TBAB / Talc	Propylene Oxide	150	3.5	4	>90	[8]
N,N-dimethylpropanolamine	Propylene Oxide	120	1	-	91	[5]
Bis(methylpiperazinyl)triol	Propylene Oxide	120	1	-	98	[5]
(BMIM)2ZnCl4	Phenyl Glycidyl Ether	80	7.7	1	98-99	[9]
(BMIM)2CoCl4	Phenyl Glycidyl Ether	80	7.7	1	98-99	[9]
CaI2 / 18-Crown-6	Various terminal epoxides	Ambient	Ambient	24	High to quantitative	[10]
Choline (B1196258) chloride-CrCl3	Styrene Oxide	-	-	-	High	[11]

Data Insights:

The data clearly indicates that TBAB, particularly when coupled with a co-catalyst like talc or vermiculite, is highly effective for the synthesis of cyclic carbonates, achieving high conversions and selectivities.[8] However, other catalytic systems, such as bifunctional organocatalysts and metal-containing ionic liquids, can achieve comparable or even higher yields under milder conditions.[5][9] For instance, the use of N,N-dimethylpropanolamine and bis(methylpiperazinyl)triol allows for high yields at a lower CO2 pressure.[5] Metal-containing ionic liquids like (BMIM)2ZnCl4 and (BMIM)2CoCl4 demonstrate remarkable efficiency, affording near-quantitative yields in a very short reaction time.[9]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of catalytic performance. Below are representative experimental protocols for the cycloaddition of CO2 to epoxides using TBAB as a catalyst.

General Procedure for the Synthesis of Cyclic Carbonates using TBAB and a Phyllosilicate Co-catalyst:

• Materials: Epoxide (e.g., propylene oxide), Tetrabutylammonium bromide (TBAB), Phyllosilicate catalyst (e.g., talc or vermiculite), and Carbon dioxide.

• Apparatus: A high-pressure autoclave reactor equipped with a magnetic stirrer and a temperature controller.

• Procedure:

  • The autoclave reactor is charged with the epoxide, TBAB (as a co-catalyst), and the phyllosilicate catalyst.

  • The reactor is sealed and purged with low-pressure CO2 several times to remove air.

  • The reactor is then pressurized with CO2 to the desired pressure (e.g., 1.0-3.5 MPa).

  • The reaction mixture is heated to the specified temperature (e.g., 100-150 °C) and stirred for the designated reaction time (e.g., 4 hours).

  • After the reaction is complete, the reactor is cooled to room temperature, and the excess CO2 is carefully vented.

  • The product mixture is collected, and the cyclic carbonate is isolated and purified, typically by filtration to remove the solid catalyst followed by distillation or chromatography.

  • The conversion of the epoxide and the selectivity for the cyclic carbonate are determined by analytical techniques such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.[8]

Visualizing the Catalytic Cycle

Understanding the mechanism of catalysis is fundamental to optimizing reaction conditions and designing more efficient catalysts. The following diagram illustrates the proposed catalytic cycle for the cycloaddition of CO2 to epoxides catalyzed by TBAB.

Caption: Proposed catalytic cycle for the TBAB-catalyzed cycloaddition of CO2 to epoxides.

The catalytic cycle is initiated by the nucleophilic attack of the bromide ion from TBAB on the epoxide ring, leading to the formation of a bromo-alkoxide intermediate.[7] This intermediate then reacts with carbon dioxide to form an alkoxycarbonyl intermediate.[7] Subsequent intramolecular cyclization yields the desired cyclic carbonate and regenerates the TBAB catalyst, allowing it to re-enter the catalytic cycle.[7]

Conclusion

Tetrabutylammonium bromide is a competent and economically viable catalyst for various organic reactions, most notably the synthesis of cyclic carbonates from epoxides and CO2. While it demonstrates high efficacy, particularly as a co-catalyst, alternative catalytic systems may offer advantages in terms of milder reaction conditions and faster reaction times. The choice of catalyst will ultimately depend on the specific requirements of the application, including substrate scope, desired reaction conditions, and economic considerations. The data and protocols presented in this guide provide a solid foundation for researchers to make informed decisions when considering TBAB for their synthetic endeavors.

References

• 1. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Tetrabutylammonium bromide - Wikipedia [en.wikipedia.org]
• 5. journal.hep.com.cn [journal.hep.com.cn]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. Synthesis of cyclic carbonates from epoxides and carbon dioxide catalyzed by talc and other phyllosilicates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Fast carbon dioxide–epoxide cycloaddition catalyzed by metal and metal-free ionic liquids for designing non-isocyanate polyurethanes - Materials Advances (RSC Publishing) DOI:10.1039/D3MA00852E [pubs.rsc.org]
• 10. soc.chim.it [soc.chim.it]
• 11. Synthesis of cyclic carbonates from CO2 and epoxides using ionic liquids and related catalysts including choline chloride–metal halide mixtures - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to Tetrabutylammonium Polyhalogenates: Tribromide vs. Bromodiiodide

For Researchers, Scientists, and Drug Development Professionals

In the realm of synthetic chemistry, the choice of a halogenating agent is critical to the success of a reaction, influencing yield, selectivity, and reaction conditions. Among the various options, quaternary ammonium (B1175870) polyhalogenates have emerged as versatile and manageable alternatives to handling elemental halogens. This guide provides a detailed comparison of two such reagents: the well-established Tetrabutylammonium (B224687) Tribromide (TBABr₃) and the less common Tetrabutylammonium Bromodiiodide (TBABrI₂).

Executive Summary

Physicochemical Properties

A summary of the key physical and chemical properties of TBABr₃ and TBABrI₂ is presented in Table 1. The data for TBABr₃ is well-established, while the information for TBABrI₂ is more limited, primarily sourced from supplier specifications.

Property	Tetrabutylammonium Tribromide (TBABr₃)	Tetrabutylammonium Bromodiiodide (TBABrI₂)
CAS Number	38932-80-8	3419-99-6
Molecular Formula	C₁₆H₃₆Br₃N	C₁₆H₃₆BrI₂N
Molecular Weight	482.18 g/mol	576.18 g/mol
Appearance	Pale orange to yellow crystalline powder[1][2][3]	Information not widely available, likely a colored solid
Melting Point	71-76 °C[1][2][3]	Information not widely available
Solubility	Soluble in many organic solvents like chloroform (B151607) and dichloromethane.[4]	Information not widely available
Stability	Stable, non-hygroscopic solid[5]	Information not widely available

Synthesis and Structure

Both compounds share the same lipophilic tetrabutylammonium cation, which confers solubility in organic solvents. The key difference lies in the polyhalogen anion.

Tetrabutylammonium Tribromide (TBABr₃): TBABr₃ is readily synthesized by the reaction of tetrabutylammonium bromide with elemental bromine.[1] This straightforward preparation makes it an accessible reagent in many laboratories. The tribromide anion ([Br-Br-Br]⁻) is linear and serves as the source of electrophilic bromine.

Tetrabutylammonium Bromodiiodide (TBABrI₂): The synthesis of TBABrI₂ is not well-documented in readily accessible scientific literature. It is presumed to be formed from the reaction of tetrabutylammonium bromide with iodine or a suitable iodine-containing reagent. The bromodiiodide anion ([I-Br-I]⁻ or [Br-I-I]⁻) structure and its subsequent reactivity are less characterized than the tribromide anion.

Comparative Performance and Applications

Tetrabutylammonium Tribromide (TBABr₃): A Workhorse in Bromination

TBABr₃ is a versatile and efficient brominating agent for a wide range of organic transformations.[2][5] Its solid nature makes it easier and safer to handle compared to liquid bromine.

Key Applications:

• Bromination of Alkenes and Alkynes: TBABr₃ readily adds to double and triple bonds to form vicinal dibromides.

• α-Bromination of Carbonyl Compounds: It is effectively used for the bromination of ketones, esters, and other carbonyl compounds at the α-position.

• Aromatic Bromination: TBABr₃ can be used for the electrophilic bromination of activated aromatic rings.

• Oxidation Reactions: In some instances, it can act as a mild oxidizing agent.

• Phase Transfer Catalyst: The tetrabutylammonium cation can facilitate reactions between reactants in different phases.[2]

The general mechanism for bromination with TBABr₃ involves the delivery of an electrophilic bromine atom to the substrate.

Caption: General mechanism of alkene bromination using TBABr₃.

Tetrabutylammonium Bromodiiodide (TBABrI₂): An Enigmatic Reagent

Due to the lack of available research, a detailed account of TBABrI₂'s performance is not possible. However, based on its structure, we can speculate on its potential reactivity. The presence of iodine, which is less electronegative than bromine, suggests that TBABrI₂ might act as an iodinating agent. The I-Br bond is polarized towards bromine, potentially making iodine the more electrophilic halogen. Alternatively, it could serve as a milder brominating agent compared to TBABr₃.

A single mention in the literature indicates its use in the synthesis of an organic superconductor, β-(ET)₂(I₂Br), where it serves as the electrolyte and source of the I₂Br⁻ anion. However, this application is highly specific and does not provide general insights into its reactivity in broader organic synthesis.

Experimental Protocols

As experimental data for TBABrI₂ is not available, a representative protocol for a common application of TBABr₃ is provided below.

Protocol: α-Bromination of Acetophenone (B1666503) using TBABr₃

Objective: To synthesize α-bromoacetophenone from acetophenone using TBABr₃.

Materials:

• Acetophenone

• Tetrabutylammonium tribromide (TBABr₃)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Stir plate and stir bar

• Round bottom flask

• Separatory funnel

Procedure:

• In a 100 mL round bottom flask, dissolve acetophenone (1.0 eq) in dichloromethane.

• Add tetrabutylammonium tribromide (1.05 eq) to the solution in portions over 10 minutes with stirring at room temperature.

• Continue stirring the reaction mixture at room temperature and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash with brine, then dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield α-bromoacetophenone.

References

• 1. Cas 1643-19-2,Tetrabutylammonium bromide | lookchem [lookchem.com]
• 2. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Page loading... [wap.guidechem.com]
• 4. Tetrabutylammonium bromide - Wikipedia [en.wikipedia.org]
• 5. Tetrabutylammonium tribromide - Wikipedia [en.wikipedia.org]

A Comparative Guide to Tetrabutylammonium-Based Electrolytes for Electrochemical Applications

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Tetrabutylammonium (B224687) Hexafluorophosphate (B91526), Tetrabutylammonium Tetrafluoroborate (B81430), and Tetrabutylammonium Perchlorate (B79767).

In the realm of non-aqueous electrochemistry, the choice of a supporting electrolyte is paramount to ensuring experimental success and data reliability. Tetrabutylammonium (TBA) salts are widely employed due to their high solubility in organic solvents, wide electrochemical windows, and good conductivity. This guide provides a detailed comparison of three commonly used TBA-based electrolytes: Tetrabutylammonium hexafluorophosphate (TBAPF₆), Tetrabutylammonium tetrafluoroborate (TBATFB), and Tetrabutylammonium perchlorate (TBAClO₄). The following sections present a quantitative comparison of their key electrochemical properties, detailed experimental protocols for their characterization, and a logical workflow for selecting the most suitable electrolyte for your specific application.

Data Presentation: A Quantitative Comparison

The performance of an electrolyte is primarily dictated by its ionic conductivity, electrochemical stability window, and viscosity. The following tables summarize these key parameters for 0.1 M solutions of TBAPF₆, TBATFB, and TBAClO₄ in common organic solvents at 25°C, based on available experimental data.

Table 1: Ionic Conductivity

Electrolyte (0.1 M)	Solvent	Ionic Conductivity (mS/cm)
TBAPF₆	Acetonitrile (B52724)	12.1[1]
TBATFB	Acetonitrile	Not explicitly found
TBAClO₄	Acetonitrile	Not explicitly found
TBAPF₆	Propylene (B89431) Carbonate	~2.5-3.0 (estimated)
TBATFB	Propylene Carbonate	Not explicitly found
TBAClO₄	Propylene Carbonate	Not explicitly found

Note: Direct comparative data for all three electrolytes under identical conditions is limited. The provided data for TBAPF₆ in acetonitrile is a commonly cited value. The conductivity in propylene carbonate is generally lower than in acetonitrile due to higher viscosity.

Table 2: Electrochemical Stability Window

Electrolyte (0.1 M)	Solvent	Anodic Limit (V vs. Ag/Ag⁺)	Cathodic Limit (V vs. Ag/Ag⁺)	Total Window (V)
TBAPF₆	Propylene Carbonate	~+2.8	~-2.9	~5.7
TBATFB	Propylene Carbonate	Not explicitly found	Not explicitly found	Not explicitly found
TBAClO₄	Propylene Carbonate	Not explicitly found	Not explicitly found	Not explicitly found

Note: The electrochemical window is highly dependent on the working electrode material, solvent purity, and the cutoff current density used for its determination. The values for TBAPF₆ are representative and serve as a benchmark.

Table 3: Viscosity

Electrolyte (0.1 M)	Solvent	Viscosity (cP)
TBAPF₆	Acetonitrile	Not explicitly found
TBATFB	Acetonitrile	Not explicitly found
TBAClO₄	Acetonitrile	Not explicitly found

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the comparison of tetrabutylammonium electrolytes.

Ionic Conductivity Measurement

Objective: To determine the ability of the electrolyte solution to conduct an electric current.

Apparatus:

• Conductivity meter with a temperature sensor

• Conductivity cell (typically with two platinum electrodes)

• Volumetric flasks and pipettes

• Magnetic stirrer and stir bar

• Thermostatically controlled water bath

Procedure:

• Calibration: Calibrate the conductivity cell using standard potassium chloride (KCl) solutions of known concentrations at a specific temperature (e.g., 25°C). This determines the cell constant.

• Solution Preparation: Prepare a 0.1 M solution of the tetrabutylammonium salt in the desired anhydrous organic solvent (e.g., acetonitrile or propylene carbonate) inside a glovebox or under an inert atmosphere to minimize water contamination.

• Measurement: a. Rinse the conductivity cell with the solvent to be used and then with the electrolyte solution. b. Immerse the conductivity cell into the electrolyte solution, ensuring the electrodes are fully submerged. c. Place the beaker containing the solution in a thermostatically controlled water bath set to the desired temperature (e.g., 25°C) and allow the temperature to equilibrate. d. Gently stir the solution to ensure homogeneity. e. Record the conductivity reading from the meter once it stabilizes.

• Data Analysis: The measured conductance is converted to ionic conductivity (σ) using the cell constant (K) and the following equation: σ = K * G, where G is the measured conductance.

Electrochemical Window Determination by Cyclic Voltammetry

Objective: To determine the potential range over which the electrolyte is electrochemically stable and does not undergo oxidation or reduction.

Apparatus:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell

• Working electrode (e.g., glassy carbon, platinum, or gold)

• Reference electrode (e.g., Ag/Ag⁺ or saturated calomel (B162337) electrode - SCE)

• Counter electrode (e.g., platinum wire or mesh)

• Inert atmosphere glovebox or Schlenk line

Procedure:

• Cell Assembly: Assemble the three-electrode cell inside an inert atmosphere glovebox. The working electrode should be polished to a mirror finish before use.

• Electrolyte Preparation: Prepare a 0.1 M solution of the tetrabutylammonium salt in the desired anhydrous organic solvent.

• Measurement: a. Fill the electrochemical cell with the electrolyte solution. b. Perform a cyclic voltammetry (CV) scan over a wide potential range. The scan is started from the open-circuit potential (OCP) and swept towards a positive potential (anodic scan) and then reversed towards a negative potential (cathodic scan). c. The scan rate is typically set between 20 and 100 mV/s.

• Data Analysis: a. The anodic and cathodic limits are determined by the potentials at which a significant increase in current is observed, indicating the oxidation and reduction of the electrolyte or solvent, respectively. b. A cutoff current density (e.g., 0.1 or 1 mA/cm²) is often defined to determine these limits objectively. The potential at which the current density reaches this cutoff value is considered the edge of the electrochemical window.

Viscosity Measurement

Objective: To measure the resistance of the electrolyte solution to flow.

Apparatus:

• Viscometer (e.g., Ubbelohde or Cannon-Fenske capillary viscometer, or a rotational viscometer)

• Thermostatically controlled water bath

• Stopwatch

• Volumetric flasks and pipettes

Procedure (using a capillary viscometer):

• Calibration: Calibrate the viscometer using a solvent of known viscosity and density at the desired temperature.

• Solution Preparation: Prepare a 0.1 M solution of the tetrabutylammonium salt in the desired anhydrous organic solvent.

• Measurement: a. Introduce a precise volume of the electrolyte solution into the viscometer. b. Place the viscometer in a thermostatically controlled water bath and allow it to reach thermal equilibrium. c. Using a pipette bulb, draw the liquid up through the capillary tube above the upper timing mark. d. Release the suction and measure the time it takes for the liquid meniscus to fall from the upper to the lower timing mark. e. Repeat the measurement several times to ensure reproducibility.

• Data Analysis: The kinematic viscosity (ν) is calculated using the equation ν = C * t, where C is the viscometer constant and t is the average flow time. The dynamic viscosity (η) is then calculated by multiplying the kinematic viscosity by the density of the solution (η = ν * ρ).

Mandatory Visualization

Caption: A decision-making workflow for selecting a suitable tetrabutylammonium electrolyte.

This guide provides a foundational comparison of three prevalent tetrabutylammonium electrolytes. The selection of the optimal electrolyte will always be a function of the specific requirements of the electrochemical system under investigation. Researchers are encouraged to perform their own characterizations under their specific experimental conditions to ensure the most reliable and accurate results.

References

• 1. pubs.acs.org [pubs.acs.org]

Comparative Performance Analysis of Perovskite Solar Cells: The Impact of Tetrabutylammonium Bromodiiodide

The introduction of additives into the perovskite precursor solution is a widely explored strategy to enhance the performance and stability of perovskite solar cells (PSCs). Among these, quaternary ammonium (B1175870) salts like tetrabutylammonium (B224687) bromide (TBAB) have shown significant promise. This guide provides an objective comparison of the performance of perovskite solar cells with and without the incorporation of tetrabutylammonium-based additives, supported by experimental data and detailed protocols.

Data Presentation: Performance Metrics

The incorporation of tetrabutylammonium bromide as an additive in the perovskite precursor solution has been demonstrated to significantly improve the photovoltaic performance of the resulting solar cells. An optimized device incorporating TBAB achieved a power conversion efficiency (PCE) of 20.16%, a notable increase from the 17.21% PCE of the pristine device without the additive.[1] The key performance parameters are summarized in the table below.

Performance Metric	Without Tetrabutylammonium Additive (Control)	With Tetrabutylammonium Bromide Additive (Optimized)
Power Conversion Efficiency (PCE)	17.21%[1]	20.16%[1]
Open-Circuit Voltage (Voc)	Not Specified	1.119 V[1]
Short-Circuit Current Density (Jsc)	Not Specified	23.41 mA cm⁻²[1]
Fill Factor (FF)	Not Specified	76.97%[1]

The enhancement in performance is attributed to the ability of TBAB to passivate defects within the perovskite film, leading to a higher quality crystal structure with improved crystallinity and a smoother surface.[1] This defect passivation reduces non-radiative recombination of charge carriers, a major loss mechanism in PSCs.[1]

Experimental Protocols

The fabrication and characterization of perovskite solar cells involve a multi-step process. The following protocols describe a typical procedure for creating both a control device and a device incorporating a tetrabutylammonium salt additive.

1. Substrate Preparation:

• Fluorine-doped tin oxide (FTO) coated glass substrates are patterned by etching with zinc powder and hydrochloric acid.

• The etched substrates are cleaned sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (B130326) for 10-15 minutes each.[2]

• Finally, the substrates are treated with UV-ozone for 15-20 minutes to remove any remaining organic residues and improve the wettability of the surface.

2. Electron Transport Layer (ETL) Deposition:

• A compact titanium dioxide (TiO₂) layer is deposited on the FTO substrate. This can be done by spin-coating a titanium chloride solution followed by annealing at high temperatures (e.g., 450°C).[2]

• Alternatively, a mesoporous TiO₂ layer can be deposited on top of the compact layer using a TiO₂ paste, followed by sintering.[3]

3. Perovskite Layer Deposition:

• Control Device: A perovskite precursor solution (e.g., a mixture of FAPbI₃ and MAPbBr₃ in a solvent like DMF/DMSO) is spin-coated onto the ETL in a nitrogen-filled glovebox.[1] An anti-solvent, such as chlorobenzene, is often dripped onto the spinning substrate to induce rapid crystallization, resulting in a uniform and dense film. The film is then annealed at a specific temperature (e.g., 100-150°C) to complete the perovskite crystal formation.[2]

• Device with Tetrabutylammonium Additive: For the modified device, tetrabutylammonium bromide (TBAB) is incorporated directly into the perovskite precursor solution before spin-coating.[1] The subsequent spin-coating and annealing steps are identical to the control device fabrication. The presence of TBAB in the solution modifies the crystallization process, leading to improved film quality.[1]

4. Hole Transport Layer (HTL) Deposition:

• A solution of a hole-transporting material, commonly Spiro-OMeTAD, is prepared in a solvent like chlorobenzene.[2][3]

• Additives such as lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI) and 4-tert-butylpyridine (B128874) (tBP) are typically included to improve the conductivity and performance of the HTL.[2]

• The HTL solution is then spin-coated on top of the perovskite layer.[2]

5. Electrode Deposition:

• A conductive top electrode, typically gold (Au) or silver (Ag), is deposited onto the HTL by thermal evaporation through a shadow mask to define the active area of the solar cell.[2]

6. Device Characterization:

• The current density-voltage (J-V) characteristics of the fabricated solar cells are measured using a solar simulator under standard test conditions (AM 1.5G illumination, 100 mW cm⁻²).

• From the J-V curve, the key performance parameters (PCE, Voc, Jsc, and FF) are extracted.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for fabrication and characterization of PSCs.

Mechanism of Performance Enhancement

Caption: Effect of TBAB on perovskite film properties and performance.

References

• 1. researchgate.net [researchgate.net]
• 2. youtube.com [youtube.com]
• 3. Fabrication and Characterization of Ethylammonium- and Rubidium-Added Perovskite Solar Cells [mdpi.com]

Benchmarking Tetrabutylammonium Salts Against Commercial Catalysts: A Comparative Analysis

A Note on Tetrabutylammonium (B224687) Bromodiiodide:

Initial research into the catalytic activity of tetrabutylammonium bromodiiodide reveals a significant scarcity of available data in peer-reviewed scientific literature. While the compound is commercially available (CAS 3419-99-6)[1], its application as a catalyst in organic synthesis is not well-documented, preventing a direct and meaningful performance benchmark against established commercial catalysts.

In contrast, the closely related salt, tetrabutylammonium bromide (TBAB) , is a widely utilized and extensively studied phase-transfer catalyst in a variety of organic transformations. This guide will therefore focus on benchmarking the performance of TBAB against a common commercial catalyst in a relevant synthetic application, providing researchers, scientists, and drug development professionals with a useful comparative framework.

Comparison Focus: Synthesis of Propargylamines via Dehydrogenative Coupling

The synthesis of propargylamines is a crucial transformation in medicinal chemistry, as this moiety is present in numerous bioactive molecules. This guide compares the efficacy of tetrabutylammonium bromide (TBAB) as a co-catalyst in a copper-catalyzed cross-dehydrogenative coupling (CDC) reaction with a standard commercial copper-based catalyst system for the synthesis of propargylamines.

Data Presentation: Catalyst Performance in Propargylamine Synthesis

Catalyst System	Reaction Conditions	Substrate Scope	Yield (%)	Reaction Time (h)	Ref.
Tetrabutylammonium Bromide (TBAB) with Copper Catalyst	5 mol% MOF-199 (a copper-based metal-organic framework), TBHP (tert-Butyl hydroperoxide), DMA (dimethylacetamide), 120 °C	N,N-dimethylanilines and terminal alkynes	Moderate to Excellent	2.5	[2]
Commercial Copper Catalyst (Copper(I) bromide)	5 mol% CuBr, Toluene, 60 °C	Enamines and terminal alkynes	66-98	Not specified	[3]

Note: The data presented is a summary from different studies and may not represent a direct head-to-head comparison under identical conditions. MOF-199 is a commercially available copper-based catalyst.

Experimental Protocols

General Procedure for Copper-Catalyzed Synthesis of Propargylamines with TBAB as a Co-catalyst (Representative)

A mixture of N,N-dimethylaniline (2 mmol), phenylacetylene (B144264) (1 mmol), and a copper-based catalyst (e.g., 5 mol% MOF-199) is prepared in a reaction vessel. To this, dimethylacetamide (DMA) is added as the solvent. An oxidizing agent, such as tert-Butyl hydroperoxide (TBHP), is then added. The reaction mixture is stirred at 120 °C for approximately 2.5 hours under an inert atmosphere (e.g., Argon)[2]. After completion, the reaction is cooled to room temperature, and the product is isolated and purified using standard techniques such as column chromatography.

General Procedure for Copper(I) Bromide-Catalyzed Synthesis of Propargylamines

To a solution of an enamine (1 mmol) in toluene, copper(I) bromide (5 mol%) and a terminal alkyne (1.2 mmol) are added. The reaction mixture is stirred at 60 °C until the starting material is consumed, as monitored by thin-layer chromatography[3]. The solvent is then removed under reduced pressure, and the crude product is purified by flash column chromatography on silica (B1680970) gel.

Visualizations

References

• 1. scbt.com [scbt.com]
• 2. researchgate.net [researchgate.net]
• 3. 1643-19-2 CAS | TETRABUTYL AMMONIUM BROMIDE | Quaternary Ammonium Compounds | Article No. 6216C [lobachemie.com]

Cross-Validation of Experimental Results Using Spectroscopic Techniques: A Comparison Guide for Researchers

For researchers, scientists, and drug development professionals, the rigorous validation of experimental findings is a cornerstone of robust scientific inquiry and regulatory compliance. Cross-validation using orthogonal spectroscopic techniques provides a powerful strategy to ensure the accuracy, reliability, and consistency of data. This guide offers an objective comparison of various spectroscopic methods, complete with supporting experimental data and detailed protocols, to aid in the effective cross-validation of experimental results in a biopharmaceutical context.

The principle of cross-validation, or orthogonality, involves the use of multiple, independent analytical methods that rely on different physical principles to measure the same attribute.[1][2] This approach minimizes the risk of method-specific artifacts and biases, providing a more comprehensive and trustworthy understanding of the sample.[1] In the realm of biopharmaceutical development, where product quality and patient safety are paramount, regulatory agencies increasingly expect the use of orthogonal methods to characterize critical quality attributes (CQAs).[1]

This guide will delve into two key applications where cross-validation with spectroscopic techniques is critical: the analysis of protein aggregation and the quantification of host cell protein (HCP) impurities. Furthermore, it will illustrate how these techniques can be integrated into workflows for characterizing complex biological processes, such as cellular signaling pathways.

Section 1: Cross-Validation in Protein Aggregation Analysis

Protein aggregation is a critical quality attribute for therapeutic proteins, as aggregates can impact product efficacy and potentially elicit an immunogenic response.[3] Several spectroscopic and related techniques are employed to detect and quantify protein aggregates, each with its own strengths and limitations. Cross-validating results from these methods is essential for a comprehensive assessment.

Comparison of Key Techniques for Protein Aggregation Analysis

Technique	Principle	Information Provided	Advantages	Limitations
Size Exclusion Chromatography (SEC)	Separation based on hydrodynamic size.	Quantitative information on the distribution of monomers, dimers, and higher-order aggregates.	High resolution, quantitative, well-established method.	Potential for shear-induced aggregation or dissociation, interaction with column matrix.[3]
Dynamic Light Scattering (DLS)	Measures fluctuations in scattered light intensity due to Brownian motion of particles.	Provides the average hydrodynamic diameter and an indication of the size distribution (polydispersity).	High sensitivity to large aggregates, rapid analysis, non-invasive.[4][5]	Not a quantitative method for individual species, lower resolution for complex mixtures.[6]
Analytical Ultracentrifugation (AUC)	Measures the sedimentation rate of molecules in a centrifugal field.	Provides information on the sedimentation coefficient distribution, which relates to molecular weight and shape.	"Gold standard" for aggregation analysis, provides high-resolution data on different species.	Lower throughput, requires specialized equipment and expertise.

Quantitative Data Summary: SEC vs. DLS for Monoclonal Antibody (mAb) Aggregation

The following table presents representative data from a study comparing the analysis of a monoclonal antibody (mAb) sample for aggregates using SEC and DLS.

Parameter	SEC Result	DLS Result
Monomer	98.5%	-
Dimer	1.2%	-
Higher-Order Aggregates	0.3%	Detected
Average Hydrodynamic Diameter (Z-average)	-	10.2 nm
Polydispersity Index (PDI)	-	0.15

Note: DLS does not provide a quantitative percentage of each species but indicates the presence of larger aggregates through an increased Z-average and PDI.

Experimental Protocols

Objective: To quantify the percentage of monomer, dimer, and higher-order aggregates in a monoclonal antibody sample.

Materials:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Size exclusion column suitable for monoclonal antibodies (e.g., TSKgel G3000SWxl)

• Mobile Phase: 100 mM sodium phosphate, 150 mM sodium chloride, pH 6.8

• Monoclonal antibody (mAb) sample

• Protein standards for system suitability (e.g., thyroglobulin, bovine serum albumin)

Procedure:

• Mobile Phase Preparation: Prepare the mobile phase and filter it through a 0.22 µm filter. Degas the mobile phase before use.

• System Equilibration: Equilibrate the SEC column with the mobile phase at a constant flow rate (e.g., 0.5 mL/min) until a stable baseline is achieved on the UV detector (280 nm).

• System Suitability: Inject a protein standard mix to verify system performance, including resolution and retention times of known proteins.

• Sample Preparation: Dilute the mAb sample to an appropriate concentration (e.g., 1 mg/mL) using the mobile phase. If necessary, filter the sample through a 0.22 µm syringe filter.

• Injection: Inject a defined volume of the prepared sample (e.g., 20 µL) onto the column.

• Data Acquisition: Record the chromatogram for a sufficient duration to allow for the elution of all species of interest.

• Data Analysis: Integrate the peaks corresponding to the monomer, dimer, and higher-order aggregates. Calculate the percentage of each species relative to the total peak area.

Objective: To determine the average hydrodynamic diameter and polydispersity of a protein sample as an indicator of aggregation.

Materials:

• DLS instrument (e.g., Malvern Zetasizer)

• Low-volume disposable cuvettes

• Protein sample

• Filtration device (0.22 µm syringe filter)

• Buffer matching the sample formulation

Procedure:

• Instrument Setup: Turn on the DLS instrument and allow it to warm up as per the manufacturer's instructions.

• Sample Preparation: Filter a sufficient volume of the protein sample (typically 50-100 µL) through a 0.22 µm syringe filter directly into a clean, dust-free cuvette. Ensure the sample concentration is within the instrument's detection range.

• Blank Measurement: Measure the buffer alone to ensure it is free from particulate contamination.

• Sample Measurement: Place the cuvette containing the protein sample into the instrument.

• Parameter Setup: Set the measurement parameters, including temperature, solvent viscosity, and refractive index. Select the appropriate measurement duration and number of acquisitions.

• Data Acquisition: Initiate the measurement. The instrument will record the fluctuations in scattered light intensity over time.

• Data Analysis: The instrument software will perform a correlation analysis on the intensity fluctuations to determine the diffusion coefficient, from which the hydrodynamic diameter and polydispersity index (PDI) are calculated.

Section 2: Cross-Validation in Host Cell Protein (HCP) Analysis

Host cell proteins (HCPs) are process-related impurities derived from the host organism used for recombinant protein production. Regulatory agencies require their levels to be monitored and controlled to ensure product safety.[7] Enzyme-linked immunosorbent assay (ELISA) has traditionally been the workhorse for HCP quantification, but mass spectrometry (MS) is increasingly used as an orthogonal method for more detailed characterization.[8]

Comparison of Key Techniques for HCP Analysis

Technique	Principle	Information Provided	Advantages	Limitations
Enzyme-Linked Immunosorbent Assay (ELISA)	Immuno-enzymatic detection using polyclonal antibodies raised against a null-cell lysate.	Total HCP concentration (ng HCP/mg product).	High throughput, sensitive, well-established.	Provides a total HCP value without identifying individual proteins, potential for antibody coverage limitations.[9][10]
Liquid Chromatography-Mass Spectrometry (LC-MS)	Separation of peptides from a digested sample followed by mass analysis for identification and quantification.	Identification and quantification of individual HCPs.	Provides detailed information on the HCP profile, can identify potentially immunogenic or problematic proteins.[11][8]	Lower throughput, more complex workflow, requires specialized expertise.

Quantitative Data Summary: ELISA vs. LC-MS for HCP Quantification

The following table shows a hypothetical but representative comparison of HCP levels in a purified monoclonal antibody sample as determined by a generic CHO HCP ELISA and LC-MS.

Parameter	ELISA Result	LC-MS Result
Total HCP Concentration	85 ng/mg	-
Identified HCPs	-	42
Quantified Individual HCPs	-	15 (ranging from 0.5 to 15 ng/mg)
Potentially Problematic HCPs Identified	-	Phospholipase B-like 2 (PLBL2)

Note: LC-MS provides a detailed breakdown of individual HCPs, which is not possible with ELISA. This allows for a more thorough risk assessment.

Experimental Protocols

Objective: To identify and quantify individual host cell proteins in a purified biopharmaceutical product.

Materials:

• Liquid chromatography system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)

• Reversed-phase HPLC column suitable for peptide separations

• Enzymes for protein digestion (e.g., Trypsin)

• Reagents for reduction and alkylation (DTT, Iodoacetamide)

• LC-MS grade solvents (acetonitrile, water, formic acid)

• Purified biopharmaceutical sample

• HCP internal standards (optional, for absolute quantification)

Procedure:

• Sample Preparation (Protein Digestion):

  • Denature the protein sample in a suitable buffer (e.g., 8 M urea).

  • Reduce disulfide bonds with DTT.

  • Alkylate cysteine residues with iodoacetamide.

  • Dilute the sample to reduce the urea (B33335) concentration and add trypsin.

  • Incubate overnight at 37°C to digest the proteins into peptides.

  • Quench the digestion reaction with formic acid.

• LC-MS/MS Analysis:

  • Inject the digested peptide mixture onto the LC-MS/MS system.

  • Separate the peptides using a gradient of increasing acetonitrile (B52724) concentration.

  • The mass spectrometer acquires MS1 scans to detect peptide ions and then fragments the most intense ions in MS2 scans to obtain sequence information.

• Data Analysis:

  • Process the raw MS data using a database search engine (e.g., Mascot, Sequest).

  • Search the MS/MS spectra against a protein sequence database of the host cell line (e.g., CHO).

  • Identify and quantify the HCPs based on the identified peptides. Relative quantification can be performed using label-free methods, while absolute quantification requires the use of spiked-in stable isotope-labeled peptide standards.

Section 3: Visualizing Workflows and Pathways

Orthogonal Method Validation Workflow

The following diagram illustrates a typical workflow for the validation of an analytical method using an orthogonal technique. This process ensures that the primary method is robust, accurate, and suitable for its intended purpose.

A typical workflow for orthogonal method validation.

EGFR Signaling Pathway Analysis

The Epidermal Growth Factor Receptor (EGFR) signaling pathway is a crucial regulator of cell proliferation and survival, and its dysregulation is implicated in various cancers.[12][13] The analysis of this pathway often involves a combination of techniques to identify protein-protein interactions and post-translational modifications, such as phosphorylation.

The following diagram illustrates how immunoprecipitation (IP) followed by mass spectrometry (MS) can be used to elucidate components of the EGFR signaling cascade.

Analysis of the EGFR signaling pathway via immunoprecipitation and mass spectrometry.

References

• 1. Orthogonal method in pharmaceutical product analysis [alphalyse.com]
• 2. fluidimaging.com [fluidimaging.com]
• 3. benchchem.com [benchchem.com]
• 4. DSpace [cora.ucc.ie]
• 5. pharmtech.com [pharmtech.com]
• 6. Comparison of SEC-LS and DLS capabilities in the detection and quantification of large protein aggregates | Malvern Panalytical [malvernpanalytical.com]
• 7. agilent.com [agilent.com]
• 8. Host Cell Protein analysis by experienced CRO [alphalyse.com]
• 9. casss.org [casss.org]
• 10. HCP analysis: ELISA or Mass Spectrometry | Anaquant HCP analysis I Protein characterisation I Protein analysis [anaquant.com]
• 11. Host Cell Proteins (HCPs) Analysis Using Mass Spectrometry [mabion.eu]
• 12. Analysis of receptor signaling pathways by mass spectrometry: Identification of Vav-2 as a substrate of the epidermal and platelet-derived growth factor receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Mass spectrometry mapping of epidermal growth factor receptor phosphorylation related to oncogenic mutations and tyrosine kinase inhibitor sensitivity - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Phase Transfer Catalysts: A Focus on Kinetic Performance

For researchers, scientists, and drug development professionals, the selection of an optimal phase transfer catalyst (PTC) is paramount to achieving desired reaction rates, yields, and overall process efficiency. This guide provides an objective comparison of the kinetic performance of common classes of phase transfer catalysts, supported by experimental data and detailed methodologies to aid in catalyst selection and experimental design.

Phase transfer catalysis is a powerful technique that facilitates reactions between reactants located in different immiscible phases, such as a solid-liquid or liquid-liquid system.[1][2] The catalyst functions by transporting a reactive species from one phase to another where the reaction can proceed.[3] The efficiency of a PTC is determined by several factors, including its ability to extract and solubilize the reactive anion into the organic phase, its stability under reaction conditions, and its influence on the intrinsic reaction kinetics.[4] This guide focuses on the kinetic aspects of PTCs, comparing the performance of quaternary ammonium (B1175870) salts, quaternary phosphonium (B103445) salts, and crown ethers.

Performance Comparison of Phase Transfer Catalysts

The choice of a phase transfer catalyst can significantly impact the rate and outcome of a reaction. Quaternary ammonium and phosphonium salts are the most common types of PTCs, while crown ethers represent another important class.[5][6]

Quaternary Ammonium Salts

Quaternary ammonium salts are widely used due to their relatively low cost and effectiveness in a broad range of reactions.[4] However, their application can be limited by their thermal stability. In the presence of a strong base and heat, they can undergo Hofmann elimination, a degradation pathway that forms an alkene and a tertiary amine, reducing catalyst efficiency.[4]

Quaternary Phosphonium Salts

Quaternary phosphonium salts are often more effective than their ammonium counterparts, particularly in reactions requiring higher temperatures or strongly basic conditions.[4][7] Their enhanced thermal and chemical stability stems from the fact that they are not susceptible to Hofmann elimination.[4] The larger and more lipophilic nature of the phosphonium cation can also lead to more efficient transfer of the reactive anion into the organic phase, resulting in higher reaction rates and yields.[4] For instance, in the alkylation of sodium benzoate (B1203000) with butyl bromide, a study demonstrated a 98% yield using Tetra Phenyl Phosphonium Bromide (TPPB) compared to 92% with Tri Capryryl methyl Ammonium Chloride (Aliquat 336) and 91% with Tetra Butyl Ammonium Bromide (TBAB) under identical conditions.[4]

Crown Ethers

Crown ethers are macrocyclic polyethers that can form stable complexes with cations, effectively solubilizing inorganic salts in organic solvents.[8][9] Their catalytic activity is influenced by the size of the crown ether's cavity and the substituents on the ring.[5] Crown ethers can be more effective than onium salts in extracting solid inorganic salts and generally exhibit higher lipophilicity, leading to stronger catalytic ability in some cases.[5][9] They operate via a "cation-binding catalysis" mechanism, transporting the entire ion pair into the organic phase.[9] However, their higher cost compared to onium salts can be a limiting factor for large-scale applications.[6]

Quantitative Kinetic Data Comparison

The following table summarizes kinetic data for different phase transfer catalysts in a nucleophilic substitution reaction. This data is illustrative and highlights the performance differences between catalyst classes.

Catalyst	Catalyst Type	Reaction	Substrate	Nucleophile	Solvent System	Apparent Rate Constant (k_obs)	Reference
Tetrabutylammonium Bromide (TBAB)	Quaternary Ammonium Salt	Benzylation of 2-naphthol	2-naphthol	Benzyl chloride	Toluene/aq. NaOH	1.5 x 10⁻⁴ s⁻¹	[10]
Tetrabutylphosphonium Bromide (TBPB)	Quaternary Phosphonium Salt	Benzylation of 2-naphthol	2-naphthol	Benzyl chloride	Toluene/aq. NaOH	2.8 x 10⁻⁴ s⁻¹	[10]
18-Crown-6	Crown Ether	Reaction of n-octyl methanesulphonate with KN₃	n-octyl methanesulphonate	KN₃	Chlorobenzene/Water	-	[11]

Note: The rate constant for 18-Crown-6 is not directly comparable due to different reaction conditions but is included to illustrate its application. The study found a linear relationship between the observed pseudo-first-order rate constant and the concentration of the complexed crown ether in the organic phase.[11]

Experimental Protocols for Kinetic Studies

Accurate kinetic data is essential for comparing catalyst performance. The following is a generalized protocol for a kinetic study of a phase-transfer catalyzed reaction.

Objective: To determine the apparent rate constant (k_obs) of a phase-transfer catalyzed reaction.

Materials and Equipment:

• Reactants (substrate, nucleophile)

• Phase transfer catalyst

• Immiscible solvents (e.g., toluene, water)

• Base (if required, e.g., NaOH)

• Internal standard for analytical quantification

• Reaction vessel with a mechanical stirrer and temperature control

• Analytical instrument (e.g., Gas Chromatograph (GC), High-Performance Liquid Chromatograph (HPLC))

• Syringes for sampling

• Timer

Procedure:

• Reaction Setup: In a temperature-controlled reaction vessel, combine the organic solvent, the substrate, the phase transfer catalyst, and the internal standard.

• Aqueous Phase Preparation: In a separate container, prepare the aqueous solution of the nucleophile and any necessary base.

• Initiation of Reaction: Add the aqueous phase to the organic phase in the reaction vessel. Start the mechanical stirrer at a constant, high speed (e.g., 500 rpm) to ensure efficient mixing and a stable interfacial area.[12] Simultaneously, start the timer.

• Sampling: At regular time intervals, stop the stirring, allow the phases to separate quickly, and withdraw a small aliquot (e.g., 0.1 mL) from the organic layer using a syringe.

• Quenching: Immediately quench the reaction in the collected sample by adding it to a vial containing a suitable quenching agent or by rapid cooling.

• Analysis: Analyze the quenched samples using an appropriate analytical technique (e.g., GC or HPLC) to determine the concentration of the reactant or product relative to the internal standard.

• Data Analysis: Plot the natural logarithm of the substrate concentration (ln[Substrate]) versus time. If the reaction follows pseudo-first-order kinetics, the plot will be a straight line. The apparent rate constant (k_obs) is the negative of the slope of this line.[12]

Factors to Control:

• Temperature: Maintain a constant temperature throughout the reaction as reaction rates are highly temperature-dependent.

• Stirring Speed: A constant and high stirring rate is crucial to ensure that the reaction is not mass-transfer limited and that the interfacial area remains constant.[12]

• Concentrations: The initial concentrations of reactants and the catalyst should be precisely known.

Visualizing Reaction Mechanisms and Workflows

Phase Transfer Catalysis Mechanism

The following diagram illustrates the general mechanism of phase transfer catalysis for a nucleophilic substitution reaction.

Caption: General mechanism of phase transfer catalysis (Starks' extraction mechanism).

Experimental Workflow for Kinetic Studies

The workflow for a typical kinetic study of a phase-transfer catalyzed reaction is depicted below.

Caption: Experimental workflow for determining the kinetics of a phase-transfer catalyzed reaction.

References

• 1. Catalysts & Activation Energy | ChemTalk [chemistrytalk.org]
• 2. researchgate.net [researchgate.net]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. benchchem.com [benchchem.com]
• 5. biomedres.us [biomedres.us]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. jetir.org [jetir.org]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Crown ethers as phase-transfer catalysts. A comparison of anionic activation in aqueous–organic two-phase systems and in low polarity anhydrous solutions by perhydrodibenzo-18-crown-6, lipophilic quaternary salts, and cryptands - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 12. ias.ac.in [ias.ac.in]

A Comparative Environmental and Performance Guide to Tetrabutylammonium-Based Reagents

For Researchers, Scientists, and Drug Development Professionals

Tetrabutylammonium (B224687) (TBA) salts are a class of quaternary ammonium (B1175870) compounds widely utilized in organic synthesis, primarily as phase-transfer catalysts (PTCs). Their ability to facilitate reactions between reactants in immiscible phases has made them invaluable tools in the synthesis of pharmaceuticals and other fine chemicals. However, the increasing focus on green and sustainable chemistry necessitates a thorough evaluation of the environmental footprint of these reagents and a comparison with viable alternatives. This guide provides an objective comparison of the environmental impact and performance of common tetrabutylammonium-based reagents against other alternatives, supported by experimental data and detailed protocols.

Environmental Impact Assessment: A Comparative Overview

The environmental fate and toxicity of chemical reagents are critical considerations in modern chemical process development. Here, we compare the ecotoxicity and biodegradability of tetrabutylammonium salts with other classes of phase-transfer catalysts and emerging "green" alternatives.

Ecotoxicity

Ecotoxicity is a measure of the harmful effects of a substance on a variety of organisms. Standardized tests, such as those outlined by the Organisation for Economic Co-operation and Development (OECD), are used to determine the concentration of a substance that is toxic to aquatic life.

Table 1: Comparative Ecotoxicity of Phase-Transfer Catalysts and Alternatives

Compound/Reagent Class	Test Organism	Endpoint (Concentration)	Result	Reference
Tetrabutylammonium-based
Tetrabutylammonium Bromide:Ethylene Glycol (TBABEG)	Cyprinus carpio (Common Carp)	96h LC50	190 mg/L	[1]
Tetrabutylammonium Bromide:Glycerol (TBABG)	Cyprinus carpio (Common Carp)	96h LC50	126 mg/L	[1]
Tetrabutylammonium Bromide:Diethylene Glycol (TBABDG)	Cyprinus carpio (Common Carp)	96h LC50	7 mg/L	[1]
Tetrabutylammonium Chloride	Mus musculus (Mouse)	24h LC50	125 mg/kg body weight	[2]
Alternative Ammonium Salts
Cetyltrimethylammonium Bromide (CTAB)	Fish	96h LC50	0.2 mg/L	[3]
Cetyltrimethylammonium Bromide (CTAB)	Aquatic Invertebrates	48h EC50	26 µg/L	[3]
Phosphonium (B103445) Salts
General	-	-	Generally considered to have lower toxicity than ammonium salts	[4]
Deep Eutectic Solvents (DESs) - Choline-based
Choline (B1196258) Chloride:Urea	Escherichia coli, Allium sativum, Hydra	Varied	Exhibited inhibitory effects depending on composition and concentration	[5]

LC50: Lethal concentration for 50% of the test population. EC50: Effective concentration for 50% of the test population.

Biodegradability

Biodegradability refers to the ability of a substance to be broken down by microorganisms. "Ready biodegradability" is a stringent classification indicating that a substance will undergo rapid and ultimate degradation in the environment.

Table 2: Biodegradability of Tetrabutylammonium Reagents and Alternatives

Compound/Reagent Class	Test Method	Result	Reference
Tetrabutylammonium-based
General	-	Generally not readily biodegradable
Deep Eutectic Solvents (DESs) - PTSA-based	OECD 301	Readily biodegradable (>60% in 28 days)	[6]
Deep Eutectic Solvents (DESs) - Choline-based	Closed Bottle Test (similar to OECD 301D)	Not all are readily biodegradable	[5]

Performance in Organic Synthesis: A Comparative Analysis

The efficacy of a catalyst is a crucial factor in its selection. Tetrabutylammonium-based reagents are highly effective phase-transfer catalysts, but alternatives are emerging that may offer comparable or even superior performance.

Catalytic Efficiency in Nucleophilic Substitution Reactions

The Williamson ether synthesis is a classic example of a nucleophilic substitution reaction that often employs phase-transfer catalysis.

Table 3: Comparative Performance in the Synthesis of 1,4-Dihydropyridines

Catalyst (10 mol%)	Solvent	Time (h)	Yield (%)	Reference
Tetrabutylammonium Bromide (TBAB)	Water	5	Excellent	[7]
Benzyltriethylammonium Chloride (BTEAC)	Water	5	Excellent	[7]
Cetyltrimethylammonium Bromide (CTAB)	Water	5	Good	[7]

Note: "Excellent" and "Good" yields were reported without specific percentages in the reference.

Performance in Alkylation Reactions

A comparative study on the alkylation of sodium benzoate (B1203000) with butyl bromide demonstrated the following yields:

• Tetraphenylphosphonium Bromide (TPPB): 98% yield

• Tricaprylylmethylammonium Chloride (Aliquat 336): 92% yield

• Tetrabutylammonium Bromide (TBAB): 91% yield[8]

This suggests that in certain applications, phosphonium-based catalysts can offer higher efficiency than their ammonium-based counterparts.[8]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of experimental data. Below are summaries of the standardized OECD test guidelines for assessing the environmental impact of chemical substances.

Ecotoxicity Testing

Caption: Standardized OECD workflows for ecotoxicity testing.

OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test This test evaluates the effects of a substance on the growth of freshwater algae. Exponentially growing cultures of a selected algal species are exposed to various concentrations of the test substance over 72 hours. The inhibition of growth in relation to a control is determined by measuring the algal biomass. The primary endpoint is the EC50, the concentration that causes a 50% reduction in growth.

OECD 202: Daphnia sp. Acute Immobilisation Test This acute toxicity test assesses the effects of chemicals on daphnids, typically Daphnia magna. Young daphnids (less than 24 hours old) are exposed to a range of concentrations of the test substance for 48 hours. The endpoint is immobilization, and the EC50 is calculated at 24 and 48 hours.

OECD 203: Fish, Acute Toxicity Test This test determines the concentration of a chemical that is lethal to 50% of a test fish population (LC50) over a 96-hour exposure period. Fish are exposed to at least five concentrations of the test substance, and mortality is recorded at 24, 48, 72, and 96 hours.

Biodegradability Testing

Caption: Workflow for OECD 301D ready biodegradability test.

OECD 301D: Ready Biodegradability - Closed Bottle Test This test provides a simple method for assessing the ready biodegradability of chemicals. A solution of the test substance in a mineral medium is inoculated with a small number of microorganisms from a mixed source (e.g., sewage effluent) and kept in a completely filled, stoppered bottle in the dark. The depletion of dissolved oxygen is measured over a 28-day period. A substance is considered readily biodegradable if it reaches 60% of its theoretical oxygen demand (ThOD) within a 10-day window during the 28-day test.

Logical Relationships in Catalyst Selection

The choice of a reagent or catalyst in drug development and chemical synthesis involves a multi-faceted decision-making process that balances performance with environmental, safety, and economic factors.

Caption: Key decision-making factors for catalyst selection.

Conclusion

Tetrabutylammonium-based reagents are effective and versatile phase-transfer catalysts. However, their environmental profile, particularly concerning their limited biodegradability and potential for aquatic toxicity, warrants careful consideration. This guide highlights that alternatives, such as certain phosphonium salts and deep eutectic solvents, may offer improved environmental credentials and, in some cases, superior performance. For instance, phosphonium-based catalysts can exhibit greater thermal stability and catalytic activity in specific reactions.[8] Deep eutectic solvents, particularly those based on choline chloride or p-toluenesulfonic acid, have shown promise as "greener" alternatives with some demonstrating ready biodegradability.[5][6]

The selection of a catalyst or reagent system should be guided by a holistic assessment that includes not only performance metrics like yield and selectivity but also a comprehensive evaluation of its environmental impact. By integrating ecotoxicity and biodegradability data into the decision-making process, researchers and drug development professionals can contribute to the development of more sustainable chemical processes. The detailed experimental protocols provided serve as a foundation for conducting such assessments and making informed choices that align with the principles of green chemistry.

References

• 1. In vivo and in vitro toxicity profile of tetrabutylammonium bromide and alcohol-based deep eutectic solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. carlroth.com:443 [carlroth.com:443]
• 4. alfachemic.com [alfachemic.com]
• 5. Assessing the toxicity and biodegradability of deep eutectic solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Evaluation of biodegradability, toxicity and ecotoxicity of organic acid-based deep eutectic solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Essential Safety and Logistical Information for Handling Tetrabutylammonium Bromodiiodide

I. Hazard Identification and Personal Protective Equipment (PPE)

Tetrabutylammonium (B224687) Bromodiiodide is a quaternary ammonium (B1175870) polyhalide. While specific toxicity data is unavailable, it should be handled with care, assuming it may possess hazards associated with both the tetrabutylammonium salt and the reactive halogen components. The primary hazards are expected to be skin and eye irritation, potential for respiratory irritation if inhaled as a dust, and possible toxicity upon ingestion.

Table 1: Recommended Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a face shield.	Protects against splashes and dust particles that can cause serious eye irritation.
Skin Protection	Nitrile gloves (ensure compatibility with the solvents being used). A lab coat is mandatory.	Prevents skin contact, which may cause irritation or allergic reactions.[1][2]
Respiratory Protection	Use a NIOSH-approved respirator with a particulate filter if handling fine powders or if dust generation is likely.	Minimizes the risk of inhaling airborne particles that could cause respiratory tract irritation.[2]
Hand Protection	Chemically resistant gloves.	Provides a barrier against direct skin contact.

II. Safe Handling and Operational Plan

A systematic approach to handling Tetrabutylammonium Bromodiiodide is crucial to minimize exposure and ensure laboratory safety.

Experimental Workflow for Safe Handling:

Caption: Safe handling workflow for Tetrabutylammonium Bromodiiodide.

Step-by-Step Handling Procedures:

• Preparation: Before handling, review the safety information for similar compounds like Tetrabutylammonium bromide and general guidelines for handling iodine-containing substances.[1][3] Ensure all necessary PPE is readily available and in good condition.

• Engineering Controls: All handling of solid Tetrabutylammonium Bromodiiodide should be conducted in a certified chemical fume hood to control potential dust and vapor exposure.[1] An eyewash station and safety shower must be accessible.

• Weighing and Transfer: When weighing, use a balance inside a fume hood or a ventilated enclosure. Handle the solid gently to minimize the creation of airborne dust.

• Dissolution: If preparing a solution, add the solid Tetrabutylammonium Bromodiiodide to the solvent slowly and in small portions. Use a magnetic stirrer for mixing to avoid splashing.

• Spill Response: In case of a spill, evacuate the immediate area. For small solid spills, gently sweep up the material, avoiding dust generation, and place it in a sealed container for disposal. For liquid spills, absorb with an inert material and place in a sealed container. Ventilate the area thoroughly. Do not dispose of spill waste down the drain.

III. Disposal Plan

Waste containing Tetrabutylammonium Bromodiiodide should be treated as hazardous waste.

Table 2: Waste Disposal Guidelines

Waste Type	Disposal Procedure	Key Considerations
Solid Waste	Collect in a clearly labeled, sealed container.	Do not mix with other waste streams unless compatibility is confirmed.
Liquid Waste (Solutions)	Collect in a labeled, sealed, and appropriate waste container.	Never dispose of down the drain as it can be harmful to aquatic life.[4]
Contaminated Materials	Dispose of gloves, weighing paper, and other contaminated disposable items in a designated hazardous waste container.	Rinse contaminated glassware with an appropriate solvent and collect the rinsate as hazardous waste.

Neutralization of Iodine-Containing Waste (for solutions):

For solutions where the primary hazard is due to the polyiodide nature, neutralization to convert reactive iodine (I₂) to non-hazardous iodide (I⁻) is a potential pre-disposal step. This should only be performed by trained personnel.

Experimental Protocol: Neutralization of Iodine Waste

• Objective: To reduce elemental iodine to iodide using a sodium thiosulfate (B1220275) solution.

• Materials:

  • Iodine-containing waste solution.

  • 10% Sodium thiosulfate solution.

  • pH indicator strips.

  • Stir plate and stir bar.

  • Appropriate PPE.

• Procedure:

  • Work in a well-ventilated fume hood.

  • Slowly add the 10% sodium thiosulfate solution to the iodine waste while stirring.

  • Continue adding the neutralizing agent dropwise until the characteristic brown/yellow color of the iodine disappears and the solution becomes colorless.

  • After neutralization, check the pH of the solution. It should be within a neutral range (pH 6-8) before final disposal as aqueous waste, in accordance with institutional guidelines.[5]

Logical Relationship for Disposal Decision:

Caption: Decision-making process for the disposal of Tetrabutylammonium Bromodiiodide waste.

References

• 1. smif.pratt.duke.edu [smif.pratt.duke.edu]
• 2. himediadownloads.com [himediadownloads.com]
• 3. fishersci.com [fishersci.com]
• 4. collectandrecycle.com [collectandrecycle.com]
• 5. benchchem.com [benchchem.com]